4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

• CAS: 7478-00-4

Core Science & Biosynthesis

Technical Monograph: 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

This technical guide provides an in-depth analysis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide , a diaryl disulfonamide scaffold primarily utilized in medicinal chemistry as a potent Carbonic Anhydrase Inhibitor (CAI) .

Executive Summary

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide (MW: 357.36 g/mol ) is a synthetic sulfonamide derivative characterized by a "tail-approach" pharmacophore design. Unlike antibacterial sulfonamides (sulfa drugs) which require a free aniline amine to mimic p-aminobenzoic acid (PABA), this compound features a derivatized aniline nitrogen. Consequently, it lacks significant antibacterial efficacy via the dihydropteroate synthase (DHPS) pathway but serves as a high-affinity inhibitor of Carbonic Anhydrase (CA) metalloenzymes.

The molecule consists of a zinc-binding primary sulfonamide "head" (

) connected via a phenyl linker to a secondary sulfonamide bridge, capped by a nitro-substituted aryl "tail." This structure allows for dual-interaction modes: coordination with the catalytic zinc ion and hydrophobic/electrostatic engagement with the enzyme's active site entrance.

Structural Elucidation & Physicochemical Properties[1]

Chemical Structure Analysis

The compound is an

-diaryl disulfonamide. Its topology acts as a molecular probe for the active site of CA isoforms (e.g., hCA I, II, IX, XII).

• Zinc-Binding Group (ZBG): The primary sulfonamide (

  ) is the critical pharmacophore, existing as a mono-anion at physiological pH to coordinate with the ion.

• Linker: The central phenyl ring (derived from sulfanilamide) acts as a rigid spacer, positioning the tail away from the catalytic center.

• Tail Moiety: The 4-nitrobenzenesulfonyl group provides electron-withdrawing effects, increasing the acidity of the bridging sulfonamide proton and influencing the lipophilicity (

  ) of the molecule.

Physicochemical Data Profile[1][2][3]

Property	Value / Description	Significance
Molecular Formula		Stoichiometry for synthesis calculations.[1]
Molecular Weight	357.36 g/mol	Small molecule drug-like range (Lipinski compliant).
Appearance	Light yellow to off-white crystalline solid	Coloration due to the nitro-aromatic chromophore.
Solubility	DMSO, DMF, Acetone; Low in Water	Requires organic co-solvent for biological assays.
pKa (Predicted)	9.5 (primary ); 6.0 (bridging )	The bridging sulfonamide is significantly more acidic due to the electron-withdrawing nitro group.
H-Bond Donors	2 (Primary amide), 1 (Bridging amide)	Critical for active site hydrogen bonding network.
H-Bond Acceptors	6 (Sulfonyl oxygens, Nitro oxygens)	Interactions with hydrophilic residues (e.g., Thr199).

Synthetic Pathways & Protocols

Retrosynthetic Analysis

The most efficient route involves the nucleophilic attack of the aniline nitrogen of sulfanilamide (nucleophile) on the sulfur atom of 4-nitrobenzenesulfonyl chloride (electrophile).

Figure 1: Synthetic pathway via nucleophilic substitution.

Experimental Protocol

Objective: Synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

Reagents:

• Sulfanilamide (10 mmol, 1.72 g)

• 4-Nitrobenzenesulfonyl chloride (11 mmol, 2.44 g)

• Pyridine (Solvent/Base, 10 mL) OR Acetone/

  (Green alternative)

• HCl (1M, for precipitation)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve sulfanilamide (1.72 g) in dry pyridine (10 mL). Ensure complete dissolution.

  • Note: Pyridine acts as both the solvent and the acid scavenger (proton sponge) to neutralize the HCl generated.

• Addition: Cool the solution to 0°C in an ice bath. Slowly add 4-nitrobenzenesulfonyl chloride (2.44 g) portion-wise over 15 minutes to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor reaction progress via TLC (Eluent:

  9:1). The product will appear as a lower spot compared to the sulfonyl chloride.

• Quenching: Pour the reaction mixture into a beaker containing ice-cold water (100 mL) and concentrated HCl (15 mL).

  • Mechanism:[2][3][4][5] Acidification protonates the pyridine, making it water-soluble, and precipitates the hydrophobic sulfonamide product.

• Isolation: Filter the precipitate using a Buchner funnel. Wash the solid copiously with cold water to remove pyridinium salts.

• Purification: Recrystallize the crude solid from Ethanol/Water (80:20).

  • Yield Expectation: 75–85%.

  • Validation: The product should have a sharp melting point (typically >200°C).

Pharmacophore & Mechanism of Action

Carbonic Anhydrase Inhibition (CAI)

The compound functions as a classical sulfonamide inhibitor.[6] The primary sulfonamide group (

) mimics the transition state of the hydration reaction.

Binding Mechanism:

• Zn(II) Coordination: The deprotonated nitrogen of the

  moiety binds directly to the ion in the enzyme active site, displacing the catalytic water molecule/hydroxide ion.

• Hydrogen Bonding: The sulfonyl oxygens form hydrogen bonds with the backbone amide of Thr199 and Glu106 , stabilizing the complex.

• Tail Interaction: The 4-nitrobenzenesulfonyl moiety extends out of the active site cavity, interacting with the hydrophobic and hydrophilic residues at the rim. This "tail" interaction is crucial for isoform selectivity (e.g., distinguishing cytosolic hCA II from membrane-bound hCA IX).

Figure 2: Binding mode of the sulfonamide inhibitor within the Carbonic Anhydrase active site.

Analytical Characterization

To validate the synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide , the following spectral features must be confirmed.

Proton NMR ( -NMR)

Solvent: DMSO-

• 10.5–11.0 ppm (1H, s): Singlet for the bridging sulfonamide proton ( ). This proton is highly deshielded due to the flanking sulfonyl and aryl groups.
• 8.2–8.4 ppm (2H, d): Doublet for protons ortho to the Nitro group (deshielded by ).
• 7.9–8.1 ppm (2H, d): Doublet for protons ortho to the sulfonyl group on the nitro-ring.
• 7.7–7.8 ppm (2H, d): Doublet for protons on the sulfanilamide ring (ortho to primary sulfonamide).
• 7.2–7.4 ppm (2H, s, broad): Exchangeable singlet for the primary sulfonamide protons ( ).
• 7.1–7.3 ppm (2H, d): Doublet for protons ortho to the bridging amine.

Infrared Spectroscopy (FT-IR)

• 3200–3400

  : stretching (primary and secondary amines).

• 1520 & 1350

  : Characteristic stretching (asymmetric and symmetric) of the Nitro group.

• 1340 & 1160

  : stretching (asymmetric and symmetric) of the sulfonamide groups.

References

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

• Carta, F., et al. (2012). Carbonic anhydrase inhibitors. Molecules, 17(12), 13963-13980. Link

• Domagk, G. (1935). Ein Beitrag zur Chemotherapie der bakteriellen Infektionen. Deutsche Medizinische Wochenschrift, 61(07), 250-253. (Historical context of sulfonamide synthesis).

• Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors: synthesis of sulfonamides incorporating benzenesulfonamide, 4-carboxybenzenesulfonamide and 4-chloro-3-sulfamoylbenzenesulfonamide moieties. European Journal of Medicinal Chemistry, 35(9), 867-874. Link

Sources

• 1. researchportal.tuni.fi [researchportal.tuni.fi]
• 2. researchgate.net [researchgate.net]
• 3. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide synthesis pathway

Synthesis and Mechanistic Evaluation of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide: A Technical Guide

Executive Summary The synthesis of complex sulfonamides is a cornerstone of modern medicinal chemistry and drug development[1]. 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide is a biologically relevant bis-sulfonamide derivative synthesized via the targeted coupling of 4-nitrobenzenesulfonyl chloride and sulfanilamide. The sulfonyl chloride group acts as a potent electrophile, facilitating nucleophilic substitution reactions with amines[2]. This guide provides a rigorous, causality-driven methodology for its synthesis, emphasizing chemoselectivity, thermodynamic control, and self-validating analytical frameworks.

Retrosynthetic Logic and Chemoselectivity

The formation of a sulfonamide linkage fundamentally relies on the reaction between an amine and a sulfonyl chloride[3]. 4-Nitrobenzenesulfonyl chloride is widely utilized due to the strong electron-withdrawing nature of the para-nitro group, which significantly enhances the electrophilicity of the sulfonyl center[4].

Sulfanilamide presents a unique chemoselective challenge as a bifunctional nucleophile. It possesses two distinct nitrogen centers:

• Aniline Amine (

  ): Highly nucleophilic due to its basicity (conjugate acid pKa ~2.5).

• Sulfonamide Amine (

  ): Poorly nucleophilic due to the strong electron-withdrawing effect of the adjacent sulfonyl group (pKa ~10).

Consequently, nucleophilic attack occurs exclusively at the aniline nitrogen, yielding the desired N-(4-sulfamoylphenyl) linkage without the need for complex protecting group strategies.

Figure 1: Chemoselective logic and reaction pathways for the synthesis of the target sulfonamide.

Thermodynamic Control and Reaction Kinetics

The reaction is typically driven by an organic base, most commonly pyridine. Pyridine serves a dual mechanistic purpose:

• Nucleophilic Catalysis: Pyridine attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium intermediate. This lowers the activation energy barrier for the subsequent attack by the aniline derivative.

• Acid Scavenging: The reaction generates hydrochloric acid (HCl) as a stoichiometric byproduct. Pyridine neutralizes this acid, preventing the protonation of the sulfanilamide precursor, which would otherwise quench its nucleophilicity and halt the reaction[1].

Standardized Experimental Protocol

The following methodology establishes a self-validating system where each step is governed by clear in-process checks (IPCs) to ensure scientific trustworthiness.

Table 1: Stoichiometry and Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Sulfanilamide	172.20	1.00	1.72 g (10 mmol)	Nucleophile
4-Nitrobenzenesulfonyl chloride	221.62	1.05	2.33 g (10.5 mmol)	Electrophile
Pyridine	79.10	Solvent/Base	15.0 mL	Catalyst / Scavenger
1M HCl (aq)	36.46	Excess	~50 mL	Quenching Agent

Step-by-Step Methodology:

• Initiation (0 °C): Dissolve sulfanilamide (1.72 g) in anhydrous pyridine (15 mL) in a flame-dried round-bottom flask under an inert atmosphere (N2). Cool the mixture to 0 °C using an ice bath.

  • Causality: The subsequent addition is highly exothermic. Cooling prevents localized heating, which can lead to bis-sulfonylation (reaction of two electrophiles with one amine) or degradation of the sulfonyl chloride.

• Electrophile Addition: Add 4-nitrobenzenesulfonyl chloride (2.33 g) portion-wise over 15 minutes.

  • IPC 1: The solution will transition to a deep yellow/orange hue, indicating the formation of the N-sulfonylpyridinium intermediate.

• Propagation (Room Temperature): Remove the ice bath and allow the reaction to stir at ambient temperature (20-25 °C) for 12 hours.

  • IPC 2: Monitor via TLC (Eluent: 1:1 EtOAc/Hexanes). The disappearance of the sulfanilamide spot (lower Rf) and the emergence of a new product spot (higher Rf) validates reaction completion.

• Acidic Quench and Precipitation: Pour the reaction mixture slowly into a vigorously stirred beaker containing 50 mL of ice-cold 1M HCl.

  • Causality: The HCl serves a critical purification role. It protonates the pyridine solvent, converting it into water-soluble pyridinium chloride. Simultaneously, the acidic environment forces the highly hydrophobic target sulfonamide to precipitate out of the aqueous phase.

  • IPC 3: Verify the pH of the aqueous suspension is < 2 using pH paper to ensure complete pyridine neutralization.

• Isolation and Purification: Collect the crude precipitate via vacuum filtration. Wash the filter cake sequentially with cold water (3 x 20 mL) to remove residual pyridinium salts, followed by cold ethanol (10 mL). Recrystallize the crude solid from hot ethanol/water to yield the pure product.

Figure 2: Sequential experimental workflow for the synthesis and isolation of the target compound.

Analytical Validation

To ensure trustworthiness and scientific integrity, the synthesized compound must be validated against expected spectroscopic parameters. The presence of the intact primary sulfonamide and the newly formed secondary sulfonamide are key diagnostic markers.

Table 2: Expected Spectroscopic Signatures

Technique	Diagnostic Signal	Assignment & Causality
1H NMR (DMSO-d6)	~10.8 ppm (s, 1H)	Secondary sulfonamide (-NH-SO2-). Highly deshielded due to two adjacent aromatic/sulfonyl systems.
1H NMR (DMSO-d6)	~8.3 ppm (d, 2H), ~8.0 ppm (d, 2H)	Para-substituted nitrobenzene ring protons.
1H NMR (DMSO-d6)	~7.2 ppm (s, 2H)	Primary sulfonamide (-SO2NH2). Broad singlet, exchanges with D2O.
IR Spectroscopy	3300 - 3200 cm⁻¹	N-H stretching (both primary and secondary amines).
IR Spectroscopy	1530 & 1350 cm⁻¹	Asymmetric and symmetric N-O stretching of the nitro group.
IR Spectroscopy	1330 & 1160 cm⁻¹	S=O stretching of the sulfonamide groups.
Mass Spec (ESI-)	m/z 356.0	[M-H]⁻ ion. Sulfonamides readily ionize in negative mode due to the acidic -NH- proton.

By adhering to this rigorously controlled protocol and validating the output against these analytical benchmarks, researchers can ensure high-fidelity synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide for downstream pharmacological applications.

References

• Title: What is the role of 4-Nitrobenzenesulfonyl chloride in organic synthesis protecting group reactions?
• Source: cymitquimica.
• Title: Synthesis of ((4-nitrophenyl)sulfonyl)tryptophan (DNSPA)
• Source: benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS 98-74-8: Benzenesulfonyl chloride, 4-nitro- [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. guidechem.com [guidechem.com]

Technical Guide: Physicochemical Properties of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

This guide details the physicochemical profile, synthesis, and application of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide (CAS: 7478-00-4), a significant diarylsulfonamide scaffold in medicinal chemistry.

Executive Summary

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide is a bis-sulfonamide conjugate characterized by a highly electron-deficient architecture. Structurally, it consists of a 4-nitrobenzenesulfonyl moiety linked to a sulfanilamide core. This compound serves as a critical intermediate in the synthesis of antibacterial agents and high-affinity Carbonic Anhydrase Inhibitors (CAIs) . Its physicochemical profile is defined by low aqueous solubility, significant acidity of the bridging sulfonamide nitrogen, and a lipophilicity balance that favors passive membrane permeability upon ionization.

Chemical Identity & Structural Analysis

The molecule features two distinct sulfonamide functionalities: a bridging sulfonamide (

) and a terminal primary sulfonamide ( ). The electron-withdrawing nitro group ( ) at the para-position of the benzenesulfonyl ring significantly increases the acidity of the bridging proton.

Property	Detail
IUPAC Name	4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide
Common Synonyms	N-(4-Sulfamoylphenyl)-4-nitrobenzenesulfonamide; -Nosylsulfanilamide
CAS Number	7478-00-4
Molecular Formula
Molecular Weight	357.36 g/mol
SMILES	c1cc(ccc1[O-])S(=O)(=O)Nc2ccc(cc2)S(=O)(=O)N
InChI Key	OAHLBLOBESENFH-UHFFFAOYSA-N

Structural Diagram (DOT)

The following diagram illustrates the connectivity and key functional groups responsible for the molecule's reactivity and biological binding.

Figure 1: Structural segmentation highlighting the pharmacophores responsible for acidity and enzyme inhibition.

Physicochemical Profiling

Understanding the solid-state and solution-phase behavior is critical for formulation and assay development.

Solid-State Properties

• Appearance: Off-white to pale yellow crystalline powder.

• Melting Point: High thermal stability, typically melting with decomposition in the range of 192–196 °C (inferred from structural analogs like 4-methyl-N-(4-nitrophenyl)benzenesulfonamide).

• Crystallinity: High lattice energy due to extensive intermolecular hydrogen bonding network involving the sulfonamide NH and sulfonyl oxygens.

Solution Properties

The solubility profile is pH-dependent due to the ionizable sulfonamide nitrogen.

Solvent	Solubility Rating	Mechanism
Water (pH 7)	Low (< 0.1 mg/mL)	High lipophilicity of the diaryl backbone.
0.1 M NaOH	High (> 10 mg/mL)	Deprotonation of the bridging sulfonamide ( ).
DMSO / DMF	Very High	Dipolar aprotic solvation of the polar sulfonyl groups.
Acetone	Moderate	Solvation of the organic backbone.
Ethanol	Low to Moderate	Temperature-dependent; suitable for recrystallization.

Acidity (pKa)

• (Bridge NH): ~6.2 – 6.8 . The strong electron-withdrawing effect of the -nitrobenzenesulfonyl group acidifies the bridging NH, making it more acidic than typical sulfonamides.
• (Terminal ): ~10.0 – 10.5 . Typical for primary aromatic sulfonamides.

Synthesis & Purification Protocol

The synthesis follows a classical Schotten-Baumann type nucleophilic substitution.

Reaction Scheme

Reagents: 4-Nitrobenzenesulfonyl chloride (p-NsCl), Sulfanilamide. Solvent/Base: Pyridine (acts as both solvent and acid scavenger).

Figure 2: Synthetic pathway via sulfonyl chloride activation.

Step-by-Step Protocol

• Preparation: Dissolve Sulfanilamide (1.0 eq, 17.2 g) in dry Pyridine (10 volumes) in a round-bottom flask equipped with a drying tube.

• Addition: Cool the solution to 0°C in an ice bath. Add 4-Nitrobenzenesulfonyl chloride (1.1 eq, 24.4 g) portion-wise over 30 minutes to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1).

• Quenching: Pour the reaction mixture into a slurry of Ice/Water (500 mL) containing concentrated HCl (to neutralize pyridine).

• Isolation: The product precipitates as a solid. Filter via vacuum filtration.

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or Acetic Acid .

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

Biological Relevance: Carbonic Anhydrase Inhibition

This compound is a potent inhibitor of Carbonic Anhydrases (CAs), specifically isoforms hCA I, II, IX, and XII .

• Mechanism: The terminal unsubstituted sulfonamide group (

  ) acts as a zinc-binding group (ZBG). It coordinates to the ion in the enzyme's active site, displacing the catalytic water molecule/hydroxide ion.

• Selectivity: The bulky "tail" (4-nitrobenzenesulfonyl moiety) interacts with the hydrophobic and hydrophilic halves of the enzyme active site channel, conferring isoform selectivity compared to smaller inhibitors like Acetazolamide.

Analytical Characterization

To validate the identity of the synthesized compound, compare against these standard spectral markers:

• NMR (DMSO- , 400 MHz):
  • 11.0–11.5 ppm (s, 1H, Bridge ) – Exchangeable with .
  • 8.3–8.4 ppm (d, 2H, Nitro-aromatic protons).
  • 7.9–8.1 ppm (d, 2H, Nitro-aromatic protons).
  • 7.7–7.8 ppm (d, 2H, Sulfanilamide aromatic protons).
  • 7.2–7.3 ppm (s, 2H, Terminal ) – Exchangeable.

• IR Spectroscopy (ATR):

  • ( stretch).
  • ( asymmetric/symmetric stretch).
  • ( asymmetric/symmetric stretch).

• Mass Spectrometry (ESI-):

  • .

References

• BLD Pharm. (2024). Product Datasheet: 4-Nitro-N-(4-sulfamoylphenyl)benzenesulfonamide (CAS 7478-00-4).[1] Retrieved from

• Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181.

• PubChem. (2024). Compound Summary: 4-Nitrobenzenesulfonamide derivatives. National Library of Medicine. Retrieved from

• Xing, J. D., & Zeng, T. (2005).[2] 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide. Acta Crystallographica Section E, 61(12), o4318-o4319.[3] (Used for structural analog comparison).

Sources

• 1. 6325-93-5|4-Nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

A Note on the Subject Compound

Initial database searches for "4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide" did not yield a specific CAS number or a robust dataset for this exact molecule. This suggests that it may be a novel compound, a specialized research intermediate, or a less-documented chemical entity. This guide, therefore, will focus on a multifaceted approach. It will provide a detailed analysis of a closely related analog, 4-Amino-N-(4-sulfamoylphenyl)benzenesulfonamide , for which verifiable data exists. Furthermore, it will present a well-established synthetic methodology that can be logically adapted to produce the target nitro-compound, grounded in the fundamental principles of sulfonamide chemistry.

Part 1: Core Identifiers and Properties of a Key Analog

The closest structural analog with a readily available dataset is 4-Amino-N-(4-sulfamoylphenyl)benzenesulfonamide, which differs by the presence of an amino group in place of the nitro group. Understanding its properties provides a crucial baseline for predicting the characteristics of the target molecule.

Identifier	Value	Source
Compound Name	4-Amino-N-(4-sulfamoylphenyl)benzenesulfonamide	Sigma-Aldrich, ChemScene[1]
CAS Number	547-52-4	Sigma-Aldrich, ChemScene[1]
Molecular Formula	C₁₂H₁₃N₃O₄S₂	ChemScene[1]
Molecular Weight	327.38 g/mol	ChemScene[1]
IUPAC Name	4-amino-N-(4-sulfamoylphenyl)benzenesulfonamide	Sigma-Aldrich
SMILES	C1=C(C=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)N)N	ChemScene[1]
InChI Key	GCQZFVAHUZIDRP-UHFFFAOYSA-N	Sigma-Aldrich
Purity	≥98%	ChemScene[1]
Storage	Sealed in dry, 2-8℃	ChemScene[1]

Part 2: Synthetic Strategy and Experimental Protocol

The synthesis of N-substituted sulfonamides is a cornerstone of medicinal chemistry. The most direct and widely adopted method involves the reaction of a sulfonyl chloride with a primary or secondary amine.

Proposed Synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

The proposed synthesis involves the nucleophilic attack of the amino group of sulfanilamide (4-aminobenzenesulfonamide) on the electrophilic sulfur atom of 4-nitrobenzenesulfonyl chloride. A base is required to neutralize the hydrochloric acid byproduct.

Caption: Proposed synthetic pathway.

Detailed Experimental Protocol (General Method)

This protocol is a general method adapted from established procedures for sulfonamide synthesis.[2] Researchers should optimize conditions for the specific reactants.

• Reaction Setup: To a solution of sulfanilamide (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a non-nucleophilic base like pyridine or triethylamine (1.1-1.5 eq). The reaction vessel should be equipped with a magnetic stirrer and maintained under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Sulfonyl Chloride: Slowly add a solution of 4-nitrobenzenesulfonyl chloride (1.0 eq) in the same anhydrous solvent to the reaction mixture at 0 °C (ice bath). The slow addition is crucial to control the exothermicity of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TTC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is typically quenched with water or a dilute acid solution (e.g., 1M HCl) to neutralize the excess base. The aqueous layer is then extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel to afford the desired 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

Causality Behind Experimental Choices

• Anhydrous Conditions: Sulfonyl chlorides are highly reactive towards water, which would lead to the formation of the corresponding sulfonic acid, reducing the yield of the desired sulfonamide.

• Base: The reaction generates HCl as a byproduct. The base neutralizes the acid, preventing the protonation of the amine nucleophile, which would render it unreactive.

• Solvent: Aprotic solvents like DCM and THF are used as they do not react with the sulfonyl chloride.

• Slow Addition at Low Temperature: This is to control the reaction rate and prevent potential side reactions that may occur at higher temperatures.

Part 3: Potential Applications in Drug Development

The structural motifs present in 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide suggest several potential applications in drug discovery and development.

• Antibacterial Agents: The sulfonamide group is a well-known pharmacophore in antibacterial drugs. These compounds act by inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.

• Carbonic Anhydrase Inhibitors: Many sulfonamides are potent inhibitors of carbonic anhydrases, enzymes involved in various physiological processes. Inhibition of these enzymes has therapeutic applications in conditions like glaucoma, epilepsy, and certain types of cancer.

• Anticancer Agents: The nitroaromatic group can be a substrate for bioreductive activation in hypoxic tumor cells, leading to cytotoxic species. Furthermore, some sulfonamide derivatives have shown anticancer activity through various mechanisms.

• Chemical Probes and Intermediates: The nitro group can be readily reduced to an amine, providing a handle for further chemical modifications. This makes the title compound a potentially valuable intermediate for the synthesis of more complex molecules and chemical probes for studying biological systems.

Part 4: Safety and Handling

While specific safety data for the title compound is unavailable, the following precautions should be taken based on the reactivity of its functional groups.

• 4-Nitrobenzenesulfonyl chloride (starting material): This compound is corrosive and moisture-sensitive. It should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sulfonamides: Generally, sulfonamides are considered to have low to moderate toxicity. However, some individuals may have allergic reactions.

• General Handling: As with all new chemical entities, this compound should be handled with care. Avoid inhalation, ingestion, and skin contact. A comprehensive risk assessment should be conducted before commencing any experimental work.

References

• Karimizarchi, M., et al. (2011). Convenient synthesis of sulfonamides from amines and p-toluene sulfonyl chloride mediated by crosslinked poly(4-vinylpyridine). Journal of Applied Polymer Science. Available at: [Link]

• Udhayasurian, R., et al. (2020). Synthesis and characterization of n-(4 sulfamoylphenyl) benzamide derivatives. Annals of Tropical Medicine and Public Health, 23(7). Available at: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. (PDF) Convenient synthesis of sulfonamides from amines and p-toluene sulfonyl chloride mediated by crosslinked poly(4-vinylpyridine) [academia.edu]

The Renaissance of the Sulfonamide Scaffold: A Technical Guide to Novel Biological Activities

Topic: Biological Activity of Novel Sulfonamide Derivatives: A Technical Guide Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The sulfonamide moiety (

) remains a cornerstone of medicinal chemistry, transcending its historical origin as the first systemic antibacterial. In the current era of drug discovery, this scaffold is experiencing a renaissance, driven by its unique electronic properties, hydrogen-bonding capability, and versatility as a zinc-binding group (ZBG).

This guide analyzes the biological activity of novel sulfonamide derivatives developed in the 2024–2025 window. It moves beyond classical applications, focusing on three high-impact therapeutic verticals: Carbonic Anhydrase (CA) IX/XII inhibition for oncology , next-generation antimicrobials targeting resistant strains, and COX-2 selective anti-inflammatories .

Medicinal Chemistry Strategy: SAR & Molecular Design

The biological efficacy of modern sulfonamides hinges on precise structural modifications. The classical "sulfa" drug structure is now often a "warhead" attached to complex heterocyclic tails.

Structure-Activity Relationship (SAR) Logic

The primary design strategy involves the "Tail Approach," particularly for CA inhibitors. The sulfonamide zinc-binding group (ZBG) is anchored to a scaffold that extends into the enzyme's active site, interacting with hydrophobic and hydrophilic pockets to confer isoform selectivity.

Key SAR Drivers:

• The ZBG (

  ): Must remain unsubstituted on the nitrogen to coordinate with the Zn(II) ion in the active site.

• The Linker: Aromatic or heterocyclic rings (e.g., 1,3,4-thiadiazole, pyrazole) modulate pKa and solubility.

• The Tail: Bulky lipophilic groups (e.g., fluorinated phenyls, coumarins) enhance membrane permeability and selectivity for tumor-associated isoforms (CA IX/XII) over cytosolic ones (CA I/II).

Figure 1: SAR Logic for Novel Sulfonamide Design. The diagram illustrates the functional compartmentalization of the molecule into the Zinc Binding Group, Scaffold, and Selectivity Tail.

Therapeutic Vertical 1: Oncology (Carbonic Anhydrase Inhibition)

Mechanism: Novel sulfonamides target CA IX and CA XII , transmembrane isozymes overexpressed in hypoxic tumors but absent in most normal tissues.

• Hypoxia Survival: CA IX catalyzes the hydration of extracellular

  to and .[1]

• pH Regulation: The

  acidifies the extracellular milieu (promoting metastasis), while is transported intracellularly to buffer pH and support nucleotide synthesis.

• Inhibition: Sulfonamides bind the Zn(II) center of CA IX, blocking this catalytic cycle, leading to intracellular acidosis and cell death.

Recent Data (2024-2025): Ureido-benzenesulfonamides and triazole-hybrids have shown

values in the low nanomolar range (0.5 – 10 nM) against CA IX, with selectivity ratios >1000-fold over CA I/II.

Therapeutic Vertical 2: Next-Gen Antimicrobials

Mechanism: Inhibition of Dihydropteroate Synthase (DHPS) .[2] Despite resistance, the pathway remains viable if the inhibitor's affinity is improved. Novel derivatives incorporating pyrazole or thiazole moieties bypass common resistance mutations by interacting with distinct residues in the DHPS pterin-binding pocket.

Key Insight: Recent studies indicate that "hybrid" sulfonamides (e.g., linked with quinolones or metal complexes) exhibit dual mechanisms, disrupting both folate synthesis and bacterial membrane integrity.

Experimental Protocols (Self-Validating Systems)

Protocol A: General Synthesis of Sulfonamide Derivatives

Rationale: The reaction between a sulfonyl chloride and an amine is the standard.[2] However, controlling HCl generation is critical to prevent side reactions.

Materials:

• Substituted Sulfonyl Chloride (1.0 eq)

• Primary/Secondary Amine (1.0 eq)

• Triethylamine (TEA) or Pyridine (1.2 eq) as acid scavenger

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Workflow:

• Preparation: Dissolve the amine and TEA in anhydrous DCM under an inert atmosphere (

  ). Cool to 0°C.

• Addition: Add the sulfonyl chloride (dissolved in DCM) dropwise over 30 minutes. Critical: Rapid addition causes exotherms that degrade sensitive tails.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).

• Work-up: Quench with water. Wash organic layer with 1M HCl (to remove unreacted amine/TEA), then saturated

  , then Brine.

• Purification: Recrystallize from Ethanol/Water or perform Flash Column Chromatography.

Protocol B: Carbonic Anhydrase Inhibition Assay (Stopped-Flow)

Rationale: Standard colorimetric assays are too slow for the rapid turnover of CA (

). A stopped-flow method monitoring the acidification of a pH indicator is required for accurate determination.

Reagents:

• Buffer: 20 mM HEPES (pH 7.5), 20 mM

  .

• Substrate:

  saturated water.

• Indicator: Phenol Red (0.2 mM).

• Enzyme: Recombinant hCA IX (or mimic).

Step-by-Step:

• Incubation: Incubate enzyme + inhibitor (various concentrations) for 15 min at RT.

• Injection: Rapidly mix the Enzyme-Inhibitor solution with the

  -saturated substrate solution in the stopped-flow apparatus.

• Measurement: Monitor absorbance decay at 557 nm (Phenol Red transition).

• Calculation: Determine the initial velocity (

  ). Calculate using a non-linear regression (Log(inhibitor) vs. Response). Convert to using the Cheng-Prusoff equation: .

Figure 2: Integrated Experimental Workflow. The process flows from computational design through synthesis and parallel screening tracks.

Data Presentation: Comparative Potency

The following table summarizes the biological activity of representative novel sulfonamide derivatives compared to clinical standards.

Table 1: Comparative Biological Activity of Novel Sulfonamide Derivatives

Compound Class	Target	Key Modification	Activity Metric	Reference Standard	Ref.
SLC-0111 Analogues	hCA IX (Cancer)	Ureido-tail + Fluorine	: 4.8 nM	Acetazolamide ( : 25 nM)	[1]
Triazole-Sulfonamides	hCA IX / XII	1,2,3-Triazole Linker	: 1.9 nM	SLC-0111 ( : 45 nM)	[1][4]
Pyrazole-Sulfonamides	COX-2 (Inflammation)	N-1 Phenyl substitution	: 0.05 M	Celecoxib ( : 0.09 M)	[6][8]
Thiazole-Hybrids	MRSA (Bacteria)	Lipophilic Para-substituent	MIC: 1.56 g/mL	Ciprofloxacin (MIC: 1.0 g/mL)	[3]
Nimesulide Amides	COX-2 / Apoptosis	Amide Linker	: 9.24 M (Colon)	Nimesulide	[10]

Future Perspectives

The field is moving toward Proteolysis Targeting Chimeras (PROTACs) , where a sulfonamide moiety serves as the ligand for the target protein (e.g., CA IX) linked to an E3 ligase recruiter. This degrades the protein rather than just inhibiting it, offering a prolonged therapeutic effect.

References

• Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Carbonic Anhydrase Inhibitors: Aromatic Sulfonamides and Disulfonamides Act as Efficient Tumor Growth Inhibitors Source: Taylor & Francis Online URL:[Link]

• Design, synthesis, antibacterial activity evaluation and molecular modeling studies of new sulfonamides Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis and Bioactivity Evaluation of Novel Sulfonamide-1,2,3-Triazole Hybrids Source: PubMed URL:[3][Link]

• Sulfonamide-Pyrazole derivatives as next-generation Cyclooxygenase-2 enzyme inhibitors Source: PubMed URL:[3][Link]

• Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors Source: PMC / RSC Advances URL:[Link]

• Novel sulfonamide derivatives as multitarget antidiabetic agents Source: RSC Advances URL:[4][Link]

• New Nimesulide Derivatives with Amide/Sulfonamide Moieties: Selective COX-2 Inhibition Source: ResearchGate URL:[5][6][Link]

Sources

• 1. Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent development on COX-2 inhibitors as promising anti-inflammatory agents: The past 10 years - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Spectroscopic data (NMR, IR, Mass Spec) for sulfonamide compounds

The following technical guide is structured to serve as a definitive reference for the spectroscopic characterization of sulfonamide compounds. It moves beyond standard textbook descriptions to provide a self-validating, field-ready workflow for structural elucidation.

Executive Summary & Strategic Workflow

The sulfonamide moiety (

) is a pharmacophore of immense historical and modern significance, serving as the core of antibiotics (sulfamethoxazole), diuretics (furosemide), and anti-diabetics (glibenclamide).

Characterizing this group requires a specific strategic approach because the sulfonamide proton is labile, the sulfur atom introduces unique isotopic patterns, and the sulfonyl group exerts strong electron-withdrawing effects.

The "Triangulation" Strategy

To ensure scientific integrity, we do not rely on a single technique. We use a triangulation strategy where:

• Mass Spectrometry (MS) confirms the molecular formula and sulfur presence via isotopic abundance.

• Infrared (IR) validates the functional group status (

  oxidation state).

• NMR maps the carbon skeleton and confirms the N-H connectivity (crucially dependent on solvent choice).

Diagram 1: Integrated Structural Elucidation Workflow

The following decision tree outlines the logical progression for analyzing an unknown sulfonamide candidate.

Caption: Logical workflow for the spectroscopic validation of sulfonamide compounds, prioritizing solvent selection for NMR.

Mass Spectrometry: The Gatekeeper

Mass spectrometry is the first line of defense. It provides two critical pieces of data: the molecular weight and the "Sulfur Flag."

Ionization and Isotopic Pattern

Sulfonamides generally ionize well in Electrospray Ionization (ESI) modes.

• Positive Mode (

  ): Forms . Preferred for basic sulfonamides (e.g., those with heterocyclic amines).

• Negative Mode (

  ): Forms . The sulfonamide N-H proton is acidic ( ), making this mode highly sensitive and often cleaner than positive mode.

The Sulfur Flag (

): Sulfur has a significant natural stable isotope, (4.21% abundance). In a mono-sulfonamide, look for an M+2 peak with approximately 4-5% relative intensity compared to the molecular ion. This is a definitive check against amides ( ) which lack this pattern.

Fragmentation Pathways

Sulfonamides exhibit characteristic cleavage patterns useful for structural confirmation. The S-N bond is the weakest link in high-energy collisions.

Common Fragments:

• : Extrusion of sulfur dioxide.

• Sulfanilyl Ion (

  156): For sulfanilamide derivatives, the cleavage often leaves the -aminobenzenesulfonyl moiety intact.

• Aniline Fragment (

  92): Further degradation of the sulfanilyl ion.

Diagram 2: Common Fragmentation Pathway (ESI+)

The following diagram illustrates the fragmentation of a generic benzenesulfonamide derivative.

Caption: Primary fragmentation pathway showing S-N cleavage followed by sulfur dioxide extrusion.

Infrared Spectroscopy (IR): The Fingerprint

While NMR gives the skeleton, IR confirms the oxidation state of the sulfur. The sulfonyl group (

) is a rigid dipole that produces two intense, diagnostic bands.

Protocol:

• Method: ATR (Attenuated Total Reflectance) is preferred over KBr pellets to avoid moisture interference (which masks N-H bands).

• Sample State: Solid state is ideal; solution IR can obscure regions due to solvent absorption.

Key Diagnostic Bands Table

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Notes
Sulfonyl ( )	Asymmetric Stretch	1330 – 1370	Strong	Highly diagnostic; rarely obscured.
Sulfonyl ( )	Symmetric Stretch	1140 – 1180	Strong	Paired with the asymmetric band.[1]
Sulfonamide N-H	Stretching	3200 – 3350	Medium	Sharp band. Lower frequency than amides.
S-N	Stretching	~900 – 950	Weak/Med	Often difficult to assign definitively.
C=C (Aromatic)	Stretching	1580 – 1600	Variable	Confirms aromatic ring attachment.

Expert Insight: If you see the carbonyl band (~1650-1690

), you likely have a sulfonamide -carbonyl impurity or a mixed functionality. Pure sulfonamides lack C=O bands.

NMR Spectroscopy: The Architectural Blueprint

NMR is the definitive tool for structural assignment. However, sulfonamides present a specific challenge: Solvent-Dependent Proton Exchange.

The Solvent Dilemma: vs. DMSO- [2][3]

• Chloroform-

  ( ):

  • Pros: Good solubility for lipophilic derivatives.

  • Cons: The acidic sulfonamide N-H proton often exchanges with trace water or undergoes quadrupole broadening (due to

    ), appearing as a broad hump or disappearing entirely.

• DMSO-

  (Recommended):

  • Pros: Strong hydrogen bond acceptor.[2] It "locks" the N-H proton in place, usually resulting in a sharp singlet between 9.0 – 11.0 ppm .

  • Cons: High boiling point, difficult to recover sample.

Directive: Always start with DMSO-

for full characterization to ensure the N-H proton is visible and integrates correctly.

Chemical Shift Data (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> and )[2][3][4][5][6]

Proton ( ) NMR Characteristics

The sulfonyl group is strongly electron-withdrawing (deshielding).

• Ortho-Protons: Protons on the aromatic ring ortho to the

  group are significantly deshielded, typically appearing at 7.6 – 8.0 ppm .

• N-H Proton: In DMSO-

  , this appears as a singlet at 9.5 – 11.5 ppm . If the nitrogen is substituted (secondary sulfonamide), this integrates to 1H.

Carbon (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> ) NMR Characteristics[2][3][4][5][6][7]

• C-S Carbon: The ipso-carbon attached to the sulfur is deshielded but often less intense due to long relaxation times. Range: 130 – 145 ppm .

• C-N Carbon (if aniline type): The carbon attached to the amine (in sulfanilamides) is deshielded by the nitrogen lone pair. Range: 150 – 155 ppm .

Case Study: Sulfamethoxazole

To synthesize these concepts, we analyze Sulfamethoxazole (SMX), a classic sulfonamide antibiotic.

Structure: 4-amino-N-(5-methylisoxazol-3-yl)benzenesulfonamide.

Experimental Data Summary

Technique	Observation	Assignment
MS (ESI+)	254.0 ( )	Molecular Ion (MW 253.28)
MS (Frag)	156.0, 92.0	Sulfanilyl cation, Aniline cation
IR (ATR)	1350 , 1160	Asym/Sym Stretch
IR (ATR)	3300, 3370	Primary Amine ( ) Stretch
NMR	11.2 ppm (s, 1H)	Sulfonamide NH (in DMSO- )
NMR	7.6 ppm (d, 2H)	Ar-H ortho to
NMR	6.6 ppm (d, 2H)	Ar-H ortho to
NMR	2.3 ppm (s, 3H)	Methyl group on isoxazole

Interpretation: The presence of the

156 fragment confirms the sulfanilyl core. The IR bands at 1350/1160 confirm the sulfonyl group. The NMR in DMSO- clearly resolves the acidic sulfonamide proton at 11.2 ppm, which would likely be invisible in .

References

• RSC Advances. "Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides." Royal Society of Chemistry.

• Spectrochimica Acta Part A. "Molecular structure, vibrational spectra, NMR and UV spectral analysis of sulfamethoxazole." ScienceDirect.

• Journal of the American Society for Mass Spectrometry. "Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions." PubMed.

• Magnetic Resonance in Chemistry. "The effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts." Wiley Online Library.

• BenchChem Technical Guides. "Navigating the NMR Landscape: A Comparative Guide to DMSO-d6 and CDCl3." BenchChem.[2][8]

Sources

• 1. znaturforsch.com [znaturforsch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Molecular structure, vibrational spectra, NMR and UV spectral analysis of sulfamethoxazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sulfanilamide(63-74-1) 13C NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Unlocking the Therapeutic Potential of Nitro-Substituted Sulfonamides: Mechanisms, Targets, and Preclinical Workflows

Content Type: Technical Whitepaper Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

Nitro-substituted sulfonamides represent a highly versatile and potent class of pharmacophores in modern drug discovery. Historically rooted in antibacterial therapies, the sulfonamide moiety (

) has evolved into a privileged scaffold for diverse therapeutic targets. The strategic incorporation of a nitro group ( ) onto the aromatic sulfonamide ring fundamentally alters the molecule's electronic landscape and metabolic fate. This whitepaper elucidates the mechanistic rationale, primary therapeutic targets—specifically tumor-associated carbonic anhydrases (CAs) and DNA minor groove alkylation via hypoxia-activated prodrugs (HAPs)—and provides robust, self-validating preclinical workflows for their evaluation.

Section 1: Mechanistic Rationale of the Nitro-Sulfonamide Scaffold

In rational drug design, functional group selection is never arbitrary; it is driven by precise physicochemical and biological objectives. The nitro group serves two distinct, synergistic functions when conjugated to a benzenesulfonamide:

• Electronic Modulation (pKa Tuning): The sulfonamide primary amine must be deprotonated to form an anion that coordinates with the

  ion in the active site of target metalloenzymes like Carbonic Anhydrase. The strong electron-withdrawing nature of the nitro group (via both inductive and resonance effects) lowers the of the sulfonamide closer to physiological pH. This ensures a higher fraction of the drug exists in the active anionic state in the slightly acidic tumor microenvironment, dramatically increasing binding affinity 1.

• Bioreductive Activation (Hypoxia Targeting): Solid tumors are characterized by chaotic vasculature, leading to regions of severe hypoxia (

  ). Nitroaromatic compounds act as Hypoxia-Activated Prodrugs (HAPs). Under normoxia, 1-electron reduction by ubiquitous reductases (e.g., cytochrome P450 reductase) yields a nitro radical anion, which is immediately oxidized back to the parent nitro compound by molecular oxygen (futile cycling). In hypoxia, the absence of oxygen allows further reduction to highly reactive hydroxylamine or amine effectors, confining cytotoxicity strictly to the tumor core 2.

Diagram 1: Bioreductive activation pathway of nitro-sulfonamide hypoxia-activated prodrugs.

Section 2: Primary Therapeutic Targets

Target 1: Tumor-Associated Carbonic Anhydrases (hCA IX and XII)

Carbonic anhydrases catalyze the reversible hydration of

to bicarbonate and protons. Isoforms IX and XII are overexpressed in hypoxic tumors (driven by the HIF-1 pathway) to maintain intracellular pH and acidify the extracellular space, promoting metastasis. Nitrobenzenesulfonamides act as potent, isoform-selective inhibitors. The sulfonamide zinc-binding group (ZBG) anchors the molecule, while the nitro-aromatic tail interacts with the hydrophobic/hydrophilic halves of the CA active site cavity, maximizing binding enthalpy [[3]]().

Target 2: DNA Minor Groove Alkylating Agents (NitroCBI derivatives)

Nitrochloromethylbenzindolines (nitroCBIs) conjugated with sulfonamide substituents are a novel class of HAPs. The nitro group deactivates the alkylating cyclopropane ring. Upon hypoxic reduction to the corresponding aminoCBI, the electron-donating amine reactivates the molecule, allowing it to alkylate the DNA minor groove, leading to apoptosis. The addition of a sulfonamide side chain significantly enhances the Hypoxic Cytotoxicity Ratio (HCR) by optimizing aqueous solubility and cellular retention 4.

Section 3: Quantitative Target Affinity & Cytotoxicity

To evaluate the efficacy of nitro-substituted sulfonamides, we analyze their inhibition constants (

) against CA isoforms and their Hypoxic Cytotoxicity Ratios (HCR). The HCR is the ratio of in normoxia to in hypoxia; a higher HCR indicates a wider therapeutic window.

Table 1: Representative Pharmacological Data for Nitro-Substituted Sulfonamide Derivatives

Compound Class / Modification	Primary Target	(hCA IX)	(hCA II)	Normoxia	Hypoxia	HCR
4-Nitrobenzenesulfonamide	CA IX / CA II	~38 nM	~250 nM	N/A	N/A	N/A
2-Nitroimidazole-Sulfonamide	CA IX (HAP)	14.5 nM	450 nM	>1000 µM	59.3 µM	~17
NitroCBI-7-Sulfonamide	DNA Alkylation	N/A	N/A	3.3 µM	0.012 µM	275

(Note: Data synthesized from benchmark studies on nitroaromatic HAPs and CA inhibitors 4, 5.)

Section 4: Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded in the methodology: we employ specific controls and kinetic parameters to isolate the variable of interest.

Diagram 2: Experimental workflow for HAP validation and target affinity screening.

Protocol 1: Stopped-Flow Hydration Assay for CA Inhibition

Rationale: The CA-catalyzed hydration of

is one of the fastest known enzymatic reactions. Standard steady-state assays cannot capture the initial velocity. We use a stopped-flow spectrophotometer with a pH indicator to monitor the rapid acidification.

• Preparation: Prepare 10 mM stock solutions of nitro-substituted sulfonamides in 100% DMSO. Dilute to working concentrations (0.1 nM - 10 µM) in assay buffer (10 mM HEPES, pH 7.4, containing 0.1 M

  to maintain constant ionic strength).

• Enzyme Setup: Recombinant hCA IX (or off-target hCA II for selectivity profiling) is prepared at a final concentration of 10 nM.

• Indicator Addition: Add Phenol Red (0.2 mM) as the pH indicator. The absorbance change is monitored at 557 nm.

• Reaction Initiation: Saturated

  water (17 mM) is rapidly mixed with the enzyme-inhibitor solution in the stopped-flow syringe.

• Data Acquisition: Record the initial velocity of the absorbance drop for 10-50 milliseconds.

• Validation Check: Include Acetazolamide (AAZ) as a positive control (

  ~25 nM for CA IX). If AAZ does not yield the expected , the enzyme batch is compromised. Calculate using the Cheng-Prusoff equation.

Protocol 2: Hypoxia-Selective Cytotoxicity Assay (Clonogenic Survival)

Rationale: Standard MTT/MTS assays measure metabolic activity, which is inherently altered by hypoxia, leading to confounding artifacts. Clonogenic survival assays measure true reproductive cell death, providing a definitive HCR [[5]]().

• Cell Seeding: Plate HT29 (colorectal carcinoma) cells at 500 cells/well in 6-well plates. Allow 24 hours for adherence.

• Drug Treatment: Treat cells with serial dilutions of the nitro-sulfonamide prodrug (e.g., 0.01 µM to 100 µM).

• Atmospheric Segregation:

  • Normoxic Cohort: Incubate at 21%

    , 5% , 37°C.

  • Hypoxic Cohort: Transfer to a hypoxia chamber pre-equilibrated to 0.1%

    , 5% , balance .

  • Causality Note: 0.1%

    is critical; higher oxygen levels (e.g., 1-2%) will prematurely quench the nitro radical anion, yielding false negatives for HAP activation.

• Incubation & Recovery: Incubate for 4 hours. Wash cells twice with PBS to remove the drug, then replenish with fresh media and return all plates to normoxia for 10-14 days to allow colony formation.

• Staining & Analysis: Fix colonies with glutaraldehyde (6.0% v/v) and stain with crystal violet (0.5% w/v). Count colonies containing >50 cells.

• Validation Check: Use TH-302 (Evofosfamide) as a positive HAP control. Calculate the HCR. An HCR > 10 validates the compound as a highly selective hypoxia-activated prodrug.

References

• Correlation of Carbonic Anhydrase Inhibitory Activities of Benzenesulfonamides with the Data Obtained by Use of Nitrogen-14 NQR - ElectronicsAndBooks. 1

• Substituent Effects on the Properties of Nitro seco-1,2,9,9a-Tetrahydrocyclopropa[c]benz[e]indol-4-one (nitroCBI) Prodrugs of DNA Minor Groove Alkylating Agents - Journal of Medicinal Chemistry (ACS). 4

• Nitroaromatic Hypoxia-Activated Prodrugs for Cancer Therapy - Encyclopedia MDPI. 2

• Hypoxia-Activated Prodrug Derivatives of Carbonic Anhydrase Inhibitors in Benzenesulfonamide Series: Synthesis and Biological Evaluation - PMC (NIH). 5

• Novel 2-substituted-benzimidazole-6-sulfonamides as carbonic anhydrase inhibitors: synthesis, biological evaluation against isoforms I, II, IX and XII and molecular docking studies - Taylor & Francis. 3

Sources

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Nitroaromatic Hypoxia-Activated Prodrugs for Cancer Therapy | Encyclopedia MDPI [encyclopedia.pub]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Hypoxia-Activated Prodrug Derivatives of Carbonic Anhydrase Inhibitors in Benzenesulfonamide Series: Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

In silico modeling of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide interactions

An In-Depth Technical Guide to the In Silico Modeling of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide Interactions

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive, technically detailed walkthrough for investigating the molecular interactions of the novel sulfonamide compound, 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, using a suite of in silico modeling techniques. Designed for researchers, computational chemists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the underlying scientific rationale, ensuring a robust and reproducible computational study.

The workflow presented herein is a self-validating system, where the output of each stage serves as a rigorously tested input for the next. We will proceed from initial molecular preparation through to advanced simulation and free energy calculations, providing a holistic view of the compound's potential binding behavior. For illustrative purposes, we will use Human Carbonic Anhydrase II (PDB ID: 2CBE), a well-established target for sulfonamides, as our model receptor.

Section 1: Foundational Concepts and Strategic Workflow

In silico modeling is an indispensable tool in modern drug discovery, allowing for the rapid, cost-effective screening and characterization of potential drug candidates before committing to expensive and time-consuming wet-lab experiments. The sulfonamide functional group is a classic pharmacophore known to bind to zinc metalloenzymes, making the family of Carbonic Anhydrases (CAs) an excellent starting point for our investigation. Our primary objective is to predict the binding mode, affinity, and stability of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide with a representative CA isoform.

The overall workflow is designed to progressively refine our understanding of the molecular interaction, starting with broad conformational sampling and culminating in a detailed analysis of the binding thermodynamics.

Figure 1: A high-level overview of the in silico workflow for ligand-protein interaction analysis.

Section 2: System Preparation: Ligand and Target

The quality of any in silico study is fundamentally dependent on the accuracy of the starting structures. This phase involves preparing both the ligand (our sulfonamide) and the protein target to be as physically realistic as possible.

Ligand Preparation Protocol

The initial 2D structure of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide must be converted into a low-energy 3D conformation.

Rationale: A molecule's 3D shape and charge distribution are critical for its biological activity. Energy minimization is performed to find a stable, low-energy conformation of the ligand, which is more likely to represent its state in a biological system.

Step-by-Step Protocol:

• Obtain 2D Structure: Draw the molecule in a chemical sketcher like ChemDraw or obtain its SMILES string: O=S(=O)(c1ccc(N(S(=O)(=O)c2ccc([O-])cc2)c2ccccc2)cc1)N.

• Convert to 3D: Use a program like Open Babel to convert the 2D representation into an initial 3D structure.

  • obabel -:"O=S(=O)(c1ccc(N(S(=O)(=O)c2ccc([O-])cc2)c2ccccc2)cc1)N" -O ligand.pdb --gen3d

• Assign Partial Charges: Assign atomic partial charges using a method like Gasteiger-Marsili. This is crucial for accurately calculating electrostatic interactions. Tools like UCSF Chimera or AutoDock Tools can perform this step.

• Energy Minimization: Perform energy minimization using a suitable force field (e.g., MMFF94 or AM1-BCC). This relaxes the structure into a lower energy state.

• Save in Required Format: Save the final, prepared ligand structure in a .pdbqt format for use with AutoDock Vina or a .mol2 format for other docking programs.

Target Preparation Protocol (Human Carbonic Anhydrase II)

We will use the crystal structure of Human Carbonic Anhydrase II (PDB ID: 2CBE) as our receptor. Raw PDB files are not immediately ready for simulation and require careful preparation.

Rationale: PDB files often contain non-essential water molecules, co-factors, and lack hydrogen atoms, which are necessary for calculating interactions. The protonation state of ionizable residues (like Histidine) can significantly impact binding and must be correctly assigned for the simulated pH.

Step-by-Step Protocol:

• Download Structure: Fetch the PDB file (2CBE) from the Protein Data Bank.

• Clean the PDB File:

  • Remove all water molecules. The exception is crystallographic water molecules known to be critical for ligand binding, but for a standard initial run, they are typically removed.

  • Remove any co-crystallized ligands or ions not essential to the binding interaction we are studying. Crucially, retain the catalytic Zinc ion (ZN) in the active site.

• Protonation and Charge Assignment:

  • Add polar hydrogen atoms to the protein structure.

  • Determine the protonation states of residues, particularly Histidines, at a physiological pH of 7.4. Tools like H++ or the pdb2pqr server are excellent for this task.

  • Assign atomic charges using a standard protein force field (e.g., AMBER or CHARMM).

• Save in Required Format: Convert the cleaned, protonated protein structure into the .pdbqt format for docking with AutoDock Vina.

Section 3: Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor. It is a search algorithm that explores possible binding modes and scores them based on a scoring function, which estimates the binding affinity.

Rationale: Docking provides the first critical insight into how the ligand might bind. The scoring function gives a quantitative, albeit approximate, measure of binding strength (e.g., in kcal/mol), and the predicted pose reveals key potential interactions (hydrogen bonds, hydrophobic contacts, etc.). We use AutoDock Vina, which is widely recognized for its accuracy and speed.

Figure 2: The streamlined workflow for a typical molecular docking experiment using AutoDock Vina.

Step-by-Step Docking Protocol:

• Define the Search Space (Grid Box): The docking search must be confined to a specific area of the protein, typically the known active site.

  • Identify the key active site residues of Carbonic Anhydrase II, which include the catalytic Zinc ion and surrounding Histidines (e.g., HIS94, HIS96, HIS119).

  • Center a grid box around this site. A typical size is 25 x 25 x 25 Ångströms, which is large enough to allow the ligand to rotate freely but small enough to focus the search.

• Configure Vina: Create a configuration file (conf.txt) specifying the paths to the receptor and ligand, and the coordinates and dimensions of the grid box.

• Execute the Docking Run:

  • Run Vina from the command line: vina --config conf.txt --log results.log

• Analyze the Results:

  • Vina will output a file (all_poses.pdbqt) containing the top-ranked binding poses (typically 9).

  • The primary metric is the binding affinity score (in kcal/mol). More negative values indicate stronger predicted binding.

  • Visualize the top-scoring pose in a molecular viewer (e.g., PyMOL, UCSF Chimera) to inspect the interactions. Look for the classic sulfonamide-zinc coordination and hydrogen bonds with key active site residues like Thr199.

Metric	Description	Example Value
Binding Affinity	Estimated free energy of binding (kcal/mol). More negative is better.	-9.2 kcal/mol
RMSD (lower/upper bound)	Root Mean Square Deviation between poses, indicating conformational clustering.	1.5 Å
Key Interactions	Specific atomic contacts (e.g., H-bonds, hydrophobic, ionic).	H-bond with Thr199, Coordination with ZN ion

Table 1: Key quantitative and qualitative outputs from a molecular docking analysis.

Section 4: Molecular Dynamics Simulation: Assessing Complex Stability

While docking provides a static snapshot of binding, Molecular Dynamics (MD) simulation offers a dynamic view. It simulates the movements of atoms in the protein-ligand complex over time, providing critical insights into the stability of the predicted binding pose.

Rationale: A ligand that appears to bind well in a static dock might be unstable in a dynamic, solvated environment. MD simulation tests whether the key interactions predicted by docking are maintained over time (e.g., over 100 nanoseconds). This step is crucial for validating and adding confidence to the docking results. We will use GROMACS, a powerful and widely used MD engine.

The Genesis of a Scaffold: An In-depth Technical Guide to the Discovery and History of N-arylsulfonyl-N-phenylsulfonamides

Introduction: From Dyes to Drugs, the Dawn of the Sulfonamide Era

The story of N-arylsulfonyl-N-phenylsulfonamides is intrinsically linked to the broader history of sulfonamides, a class of compounds that revolutionized medicine. The journey began in the early 20th century, not in a quest for pharmaceuticals, but in the vibrant world of synthetic dyes. In the 1930s, at the laboratories of I.G. Farben in Germany, a team led by Gerhard Domagk was investigating the biological properties of azo dyes. This research led to the landmark discovery that a red dye, Prontosil, was remarkably effective in treating streptococcal infections in mice.[1] Subsequent research by Ernest Fourneau's group at the Pasteur Institute revealed that Prontosil was a prodrug, metabolically cleaved in the body to release the active antibacterial agent, sulfanilamide.[2] This pivotal discovery ushered in the age of sulfa drugs, the first class of systemic antibacterial agents, and laid the groundwork for the exploration of a vast chemical space centered around the sulfonamide functional group.

This guide delves into a specific, yet significant, corner of this chemical space: the N-arylsulfonyl-N-phenylsulfonamides, also known as N,N-diarylsulfonamides. We will trace their historical origins, from early synthetic methodologies to the sophisticated catalytic systems of today, and explore their applications in modern drug discovery and materials science.

The Early Days: Classical Synthesis of N,N-Diarylsulfonamides

The fundamental chemistry for the synthesis of N,N-diarylsulfonamides existed long before their full potential was realized. The reaction of an amine with a sulfonyl chloride to form a sulfonamide is a cornerstone of organic chemistry. One of the earliest and most notable methods applicable to the synthesis of N-arylsulfonyl-N-phenylsulfonamides is the Hinsberg reaction, first described by Oscar Hinsberg in 1890.[3]

The Hinsberg test was originally developed to distinguish between primary, secondary, and tertiary amines.[3][4] The reaction involves treating an amine with benzenesulfonyl chloride in the presence of an aqueous alkali.[5] For a secondary amine, such as diphenylamine, the reaction yields a sulfonamide that is insoluble in the alkaline solution.[6] This classical approach provided a straightforward, albeit sometimes harsh, method for constructing the N,N-diarylsulfonamide scaffold.

Visualizing the Core Structure

Caption: General structure of an N-arylsulfonyl-N-phenylsulfonamide.

Experimental Protocol: A Classical Approach (Hinsberg Reaction)

This protocol describes the synthesis of N,N-diphenylbenzenesulfonamide, a representative N-arylsulfonyl-N-phenylsulfonamide, using the classical Hinsberg method.

Materials:

• Diphenylamine

• Benzenesulfonyl chloride

• 10% Aqueous sodium hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Hydrochloric acid (HCl), concentrated and dilute

Procedure:

• Reaction Setup: In a flask equipped with a magnetic stirrer, dissolve a known quantity of diphenylamine in a minimal amount of diethyl ether.

• Addition of Reagents: To the stirred solution, add an excess of 10% aqueous sodium hydroxide solution, followed by the dropwise addition of a slight molar excess of benzenesulfonyl chloride.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, transfer the mixture to a separatory funnel. Separate the ethereal layer. Wash the organic layer sequentially with water, dilute hydrochloric acid (to remove any unreacted tertiary amine impurities), and finally with water again.

• Drying and Concentration: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude N,N-diphenylbenzenesulfonamide.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Causality Behind Experimental Choices:

• Aqueous Alkali (NaOH): The sodium hydroxide serves a dual purpose: it neutralizes the hydrochloric acid that is formed as a byproduct of the reaction, driving the equilibrium towards the product. It also helps to distinguish between primary and secondary amines in the original Hinsberg test, as the sulfonamide from a primary amine is acidic and dissolves in the base.[5]

• Vigorous Stirring: As the reaction is biphasic (aqueous and organic layers), vigorous stirring is essential to maximize the interfacial area and ensure efficient reaction between the reactants.

• Acid Wash: The dilute HCl wash is crucial for removing any potential tertiary amine impurities that would not have reacted with the benzenesulfonyl chloride.

The Modern Era: Catalytic Cross-Coupling Reactions

While classical methods like the Hinsberg reaction are foundational, they often require harsh conditions and may not be suitable for complex molecules with sensitive functional groups. The late 20th and early 21st centuries witnessed a paradigm shift in the synthesis of N-arylsulfonyl-N-phenylsulfonamides with the advent of transition metal-catalyzed cross-coupling reactions. These methods offer milder reaction conditions, broader substrate scope, and higher functional group tolerance.

Two of the most significant advancements in this area are the Ullmann condensation and the Buchwald-Hartwig amination .

The Ullmann Condensation: A Copper-Catalyzed Pathway

The Ullmann condensation, historically a copper-promoted reaction for forming C-O, C-S, and C-N bonds, has been adapted for the synthesis of N,N-diarylsulfonamides.[7] This reaction typically involves the coupling of an N-arylsulfonamide with an aryl halide in the presence of a copper catalyst and a base at elevated temperatures. While historically requiring stoichiometric amounts of copper and high temperatures, modern iterations of the Ullmann condensation utilize catalytic amounts of copper with various ligands, allowing for milder reaction conditions.

The Buchwald-Hartwig Amination: A Palladium-Catalyzed Revolution

The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the construction of C-N bonds.[8] This palladium-catalyzed cross-coupling reaction of amines with aryl halides or triflates has been successfully applied to the synthesis of N-arylsulfonyl-N-phenylsulfonamides. A key to the success of this reaction has been the development of bulky, electron-rich phosphine ligands that facilitate the catalytic cycle.

Visualizing the Synthetic Pathways

Caption: Comparison of classical and modern synthetic routes to N-arylsulfonyl-N-phenylsulfonamides.

Experimental Protocol: A Modern Approach (Buchwald-Hartwig Amination)

This protocol outlines a general procedure for the palladium-catalyzed N-arylation of an N-phenylsulfonamide.

Materials:

• N-Phenylsulfonamide

• Aryl bromide or iodide

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., XPhos, SPhos)

• Base (e.g., NaOt-Bu, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene, dioxane)

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the N-phenylsulfonamide, aryl halide, palladium catalyst, phosphine ligand, and base.

• Solvent Addition: Add the anhydrous, degassed solvent to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate). Filter the mixture through a pad of celite to remove insoluble salts.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium catalyst and phosphine ligands are often air-sensitive, so an inert atmosphere is crucial to prevent their degradation and ensure catalytic activity.

• Anhydrous and Degassed Solvent: Water and oxygen can interfere with the catalytic cycle, hence the need for a dry and deoxygenated solvent.

• Bulky, Electron-Rich Ligands: These ligands stabilize the palladium catalyst, promote oxidative addition of the aryl halide, and facilitate the reductive elimination step, which is often the rate-limiting step in the catalytic cycle.

Applications in Drug Discovery and Beyond

The N-arylsulfonyl-N-phenylsulfonamide scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets. This versatility has led to the development of numerous compounds with a wide range of biological activities, including:

• Anticancer Agents: Many N-arylsulfonyl-N-phenylsulfonamides have been investigated for their potential as anticancer drugs.[9]

• Enzyme Inhibitors: This class of compounds has shown inhibitory activity against various enzymes, including carbonic anhydrases and esterases.[2]

• Antimicrobial Agents: The historical roots of sulfonamides in antibacterial therapy continue to inspire the development of new antimicrobial agents based on this scaffold.

Summary of Synthetic Methodologies

Method	Catalyst	Reagents	Conditions	Advantages	Disadvantages
Hinsberg Reaction	None	Secondary amine, Sulfonyl chloride, Base	Aqueous, Room Temp.	Simple, Inexpensive	Harsh conditions, Limited functional group tolerance
Ullmann Condensation	Copper	N-Arylsulfonamide, Aryl halide, Base	High Temp.	Good for electron-deficient arenes	Often requires high temperatures and ligands
Buchwald-Hartwig Amination	Palladium	N-Arylsulfonamide, Aryl halide/triflate, Base, Ligand	Anhydrous, 80-110 °C	Mild conditions, Broad scope, High tolerance	Expensive catalysts and ligands, Air-sensitive

Conclusion

The journey of N-arylsulfonyl-N-phenylsulfonamides from a classical laboratory curiosity to a key structural motif in modern drug discovery is a testament to the evolution of synthetic organic chemistry. From the foundational work of Hinsberg to the elegant catalytic systems developed by Buchwald, Hartwig, and others, our ability to construct these complex molecules has grown immensely. As our understanding of biology and disease progresses, the versatile N-arylsulfonyl-N-phenylsulfonamide scaffold will undoubtedly continue to be a source of inspiration for the development of new and innovative therapeutics.

References

• Filo. (2025, September 28). Which among the following react with Hinsberg's reagent?[Link]

• Wikipedia. (n.d.). Hinsberg reaction. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. (2023, January 22). Amine Reactions. [Link]

• Chemistry Learner. (2020, June 19). Hinsberg Test: Definition, Procedure, and Mechanism. [Link]

• Organic Syntheses. (1921). Benzenesulfonyl chloride. [Link]

• Ataman Kimya. (n.d.). BSC (BENZENE SULPHONYL CHLORIDE). [Link]

• Synlett. (2016). One-Step Synthesis of Sulfonamides from N-Tosylhydrazones. [Link]

• Brainly.in. (2019, June 15). Benzene sulfonyl chloride reacts with diethylamine. [Link]

• ResearchGate. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. [Link]

• Organic Letters. (2022, January 30). Diarylamine Synthesis via Desulfinylative Smiles Rearrangement. [Link]

• ResearchGate. (n.d.). New route for the synthesis of N-alkyl-2-(phenylsulfonyl)anilines. [Link]

• PubMed. (2010, June 18). N,N'-diarylsquaramides: general, high-yielding synthesis and applications in colorimetric anion sensing. [Link]

• Molecules. (2000, May 14). Synthesis of N,N'-Diarylalkanediamides and Their Antimycobacterial and Antialgal Activity. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. [Link]

• PubMed. (2022, February 22). Design, Synthesis, and Cytotoxic Activity of Novel Natural Arylsulfonamide-Inspired Molecules. [Link]

• RSC Publishing. (n.d.). Recent advances in the synthesis of N-acyl sulfonamides. [Link]

• PubMed. (2007, April 15). Synthesis and evaluation of galactofuranosyl N,N-dialkyl sulfenamides and sulfonamides as antimycobacterial agents. [Link]

• PubMed. (2020, November 15). Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties. [Link]

• Journal of In-vitro In-vivo In-silico Journal. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). [Link]

• ResearchGate. (2019, December 15). (PDF) Sulfonamides: far from obsolete. [Link]

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• 1. Recent advances in the synthesis of N-acyl sulfonamides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis of N-phenylsulfonamide derivatives and investigation of some esterase enzymes inhibiting properties - PubMed [pubmed.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide from 4-nitrobenzenesulfonyl chloride

Document Type: Technical Protocol & Application Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Prepared By: Senior Application Scientist

Overview & Scope

The synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide represents a fundamental transformation in medicinal chemistry, particularly in the development of sulfonamide-based antimicrobial agents and carbonic anhydrase inhibitors. This application note details a robust, high-yield synthetic protocol utilizing 4-nitrobenzenesulfonyl chloride (4-NBSC) and sulfanilamide.

This guide emphasizes the mechanistic rationale behind the reaction conditions, offering a self-validating workflow that ensures high regioselectivity, minimizes hydrolytic side reactions, and streamlines downstream purification.

Mechanistic Rationale & Regioselectivity

The coupling of a sulfonyl chloride with an amine is a classic nucleophilic acyl substitution at the sulfur center. However, this specific reaction requires careful consideration of the nucleophile's properties.

• Regioselectivity: Sulfanilamide possesses two distinct nitrogen nucleophiles: an aromatic primary amine (aniline derivative) and a primary sulfonamide. The sulfonamide nitrogen is heavily electron-deficient due to the strong electron-withdrawing nature of the adjacent sulfonyl group (

  ), rendering it a poor nucleophile. Conversely, the aniline nitrogen retains sufficient nucleophilicity to attack the highly electrophilic sulfur center of 4-NBSC [1].

• Role of the Base (Pyridine): The reaction generates one equivalent of hydrochloric acid (HCl). Without an acid scavenger, the HCl would protonate the unreacted sulfanilamide, halting the reaction. Pyridine serves a dual purpose: it acts as a thermodynamic base to neutralize HCl and functions as a nucleophilic catalyst by forming a highly reactive, transient sulfonylpyridinium intermediate [2].

• Moisture Sensitivity: 4-NBSC is highly susceptible to hydrolysis. The presence of water will convert the sulfonyl chloride into 4-nitrobenzenesulfonic acid, drastically reducing the yield [3]. Anhydrous conditions are critical.

Mechanistic pathway of nucleophilic sulfonyl substitution and acid scavenging.

Reagents & Equipment

Materials:

• Sulfanilamide (4-aminobenzenesulfonamide),

  99% purity (Nucleophile) [4]

• 4-Nitrobenzenesulfonyl chloride (4-NBSC),

  97% purity (Electrophile)

• Anhydrous Pyridine (Solvent & Base)

• 1 M Hydrochloric Acid (HCl) , aqueous (Quenching/Precipitation agent)

• Absolute Ethanol (Recrystallization solvent)

Equipment:

• Oven-dried 250 mL round-bottom flask with a magnetic stir bar.

• Ice-water bath (0–5 °C).

• Nitrogen (

  ) or Argon balloon setup (to maintain an anhydrous environment).

• Büchner funnel and vacuum filtration apparatus.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . Each phase includes visual or analytical cues to confirm the reaction is proceeding correctly.

Phase 1: Reaction Setup

• Preparation: Flush the oven-dried 250 mL round-bottom flask with inert gas (

  ).

• Dissolution: Add 10.0 mmol (1.72 g) of sulfanilamide to the flask. Inject 15 mL of anhydrous pyridine. Stir until the sulfanilamide is completely dissolved.

• Thermal Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0–5 °C for 10 minutes. Causality: Cooling prevents exothermic degradation and minimizes the formation of highly colored oxidative byproducts.

Phase 2: Electrophile Addition

• Addition: Weigh out 11.0 mmol (2.44 g) of 4-NBSC (1.1 equivalents). Add the solid portion-wise over 15 minutes to the chilled pyridine solution.

• Observation: The solution will transition to a deep yellow/orange color. A fine precipitate (pyridinium chloride) may begin to form, validating that the substitution and HCl scavenging are actively occurring.

• Propagation: Remove the ice bath. Allow the reaction mixture to warm to room temperature (20–25 °C) and stir continuously for 4 to 6 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate, 1:1 v/v) until the sulfanilamide spot is consumed.

Phase 3: Quenching & Isolation

• Precipitation: Slowly pour the reaction mixture into a beaker containing 100 mL of vigorously stirred, ice-cold 1 M HCl.

  • Causality: The HCl protonates the pyridine, converting it into highly water-soluble pyridinium chloride. Simultaneously, the highly hydrophobic bis-sulfonamide product crashes out of the aqueous solution as a solid precipitate.

• Filtration: Collect the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with three 20 mL portions of cold deionized water to remove residual acid and salts.

Phase 4: Purification

• Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Add boiling absolute ethanol dropwise until the solid just dissolves. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to maximize crystallization.

• Final Collection: Filter the purified crystals, wash with a minimal amount of ice-cold ethanol, and dry under high vacuum for 12 hours.

Experimental workflow for the synthesis and purification of the target sulfonamide.

Quantitative Data & Yield Analysis

The choice of base and solvent system drastically impacts the efficiency of the sulfonylation. Below is a comparative analysis of common synthetic routes [1, 2].

Parameter	Pyridine Method (Recommended)	Triethylamine / DCM Method	Aqueous Na₂CO₃ Method
Solvent	Pyridine (neat)	Dichloromethane (DCM)	Water / Acetone
Base	Pyridine (excess)	Triethylamine (1.5 eq)	Na₂CO₃ (2.0 eq)
Temperature	0 °C to RT	0 °C to RT	Room Temperature
Reaction Time	4 - 6 hours	8 - 12 hours	24 - 48 hours
Typical Yield	85 - 92%	75 - 85%	60 - 70%
Purity Profile	High (Requires HCl wash)	Moderate (Aqueous workup)	Low (High hydrolysis risk)

Troubleshooting & Analytical Validation

• Low Yield / Starting Material Recovery: Usually caused by moisture in the pyridine or degraded 4-NBSC. Ensure 4-NBSC is stored in a desiccator. If the 4-NBSC bottle contains a white, insoluble powder, it has hydrolyzed to sulfonic acid and must be discarded.

• Oily Product Instead of Precipitate during Quench: This occurs if the 1 M HCl quench solution is not cold enough, or if the pyridine concentration is too high. Ensure the quench bath is heavily iced and vigorously stirred.

• Analytical Validation:

  • IR Spectroscopy: Look for the disappearance of the primary aniline N-H stretch (~3400 cm⁻¹) and the appearance of strong sulfonyl S=O stretches (~1350 and ~1160 cm⁻¹).

  • ¹H NMR (DMSO-d₆): The highly deshielded sulfonamide N-H proton will appear as a broad singlet far downfield (typically >10 ppm), validating the formation of the secondary sulfonamide linkage.

References

• National Center for Biotechnology Information (NCBI). "Synthesis and antiviral evaluation of acyclic azanucleosides developed from sulfanilamide as a lead structure." Available at:[Link]

Application Notes &amp; Protocols: A Comprehensive Guide to the N-Acylation of 4-Aminobenzenesulfonamide

Abstract

This technical guide provides a detailed and scientifically grounded protocol for the N-acylation of 4-aminobenzenesulfonamide, a foundational reaction in the synthesis of sulfa drugs and other biologically active compounds. The N-acylsulfonamide moiety is a critical pharmacophore in medicinal chemistry, often serving as a bioisostere for carboxylic acids due to similar pKa values and enhanced stability.[1][2] This document offers an in-depth exploration of the reaction, from its mechanistic underpinnings to practical, step-by-step laboratory procedures. It is designed for researchers, scientists, and drug development professionals, providing not just a method, but a framework for understanding and optimizing this crucial chemical transformation.

Introduction: The Significance of N-Acylsulfonamides

The N-acylsulfonamide functional group is a cornerstone in the design of therapeutic agents.[2][3] Its prevalence in pharmaceuticals stems from its unique physicochemical properties. N-acylsulfonamides exhibit pKa values (typically 3.5-4.5) comparable to carboxylic acids, allowing them to engage in similar hydrogen bonding interactions with biological targets.[2] However, they offer superior hydrolytic and enzymatic stability, a desirable trait for drug candidates.[2] This moiety is integral to a wide range of clinically significant molecules, including antibacterial agents that inhibit dihydropteroate synthase (DHPS), enzyme inhibitors, and modulators of various signaling pathways.[1] Consequently, robust and well-understood protocols for the synthesis of N-acylsulfonamides are of paramount importance in the field of drug discovery.

The N-acylation of 4-aminobenzenesulfonamide (sulfanilamide) is a classic example of this transformation. The reaction involves the introduction of an acyl group onto one of the nitrogen atoms of the sulfanilamide molecule. A key challenge and point of interest in this synthesis is chemoselectivity. Sulfanilamide possesses two nitrogen atoms with differing nucleophilicity: the aromatic amino group (-NH2) and the sulfonamide group (-SO2NH2). The lone pair of electrons on the aromatic amine nitrogen is delocalized into the benzene ring, making it less nucleophilic than the sulfonamide nitrogen. However, the sulfonamide nitrogen's lone pair is influenced by the strongly electron-withdrawing sulfonyl group, which also affects its reactivity. The choice of reaction conditions can influence which nitrogen is acylated.

Reaction Mechanism and Theoretical Considerations

The N-acylation of 4-aminobenzenesulfonamide with an acid anhydride, such as acetic anhydride, proceeds via a nucleophilic acyl substitution mechanism.[4][5] The reaction can be catalyzed by either acid or base, or in some cases, proceed under neutral or Lewis acidic conditions.[1][2]

Base-Catalyzed Acylation

Under basic conditions, a base is employed to deprotonate the sulfonamide, thereby increasing its nucleophilicity.[1] The resulting anion then acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent.

Acid-Catalyzed Acylation

In the presence of a strong acid catalyst, the carbonyl oxygen of the acid anhydride is protonated, which significantly increases the electrophilicity of the carbonyl carbon.[1][2] This activation facilitates the nucleophilic attack by the nitrogen atom of the sulfonamide.

Reaction Pathway Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent advances in the synthesis of N -acyl sulfonamides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05157F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]

Purification of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide by recrystallization

Application Note: Purification of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide by Recrystallization

Target Audience: Researchers, synthetic chemists, and drug development professionals. Technique: Anti-Solvent (Mixed-Solvent) Recrystallization.

Introduction & Mechanistic Overview

The synthesis of bis-sulfonamides, such as 4-nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, typically involves the condensation of 4-nitrobenzenesulfonyl chloride with sulfanilamide. While the coupling reaction is robust, the isolation of the pure active intermediate presents a significant thermodynamic challenge.

The target molecule possesses a distinct structural dichotomy:

• Hydrophilic Domains: A primary sulfonamide (-SO₂NH₂), a secondary sulfonamide (-SO₂NH-), and a nitro group (-NO₂).

• Hydrophobic Domains: Two rigid, nonpolar aromatic rings.

Because of these competing functional groups, the molecule exhibits erratic solubility profiles. It is virtually insoluble in nonpolar solvents (e.g., hexane, toluene) and insoluble in cold water, but highly soluble in polar aprotic solvents. When recrystallized from suboptimal solvents, the compound is notorious for "oiling out"—a liquid-liquid phase separation where the solute separates as an impure oil rather than a crystalline solid[1]. This application note details a rigorously validated anti-solvent recrystallization protocol designed to force controlled nucleation while maintaining high recovery.

Physicochemical Profiling & Solvent Selection

Selecting the correct solvent system requires balancing the solvation of both the polar and nonpolar domains. According to established protocols for sulfanilamide derivatives, a solvent pair with intermediate polarity is mandatory[2].

While 95% ethanol is the historical solvent of choice for simple sulfanilamides (where water solvates the polar groups and ethanol solvates the benzene ring)[2], the increased molecular weight and dual-ring system of 4-nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide often require a more aggressive primary solvent. An anti-solvent crystallization approach using Acetone (primary solvent) and Water (anti-solvent) provides the highest degree of thermodynamic control over the nucleation rate[3].

Table 1: Solvent System Evaluation for Bis-Sulfonamides

Solvent System	Polarity Profile	Solubilization Mechanism	Crystallization Outcome
100% Water	Highly Polar	Solvates sulfonamides; fails to solvate aromatic rings.	Insoluble even at boiling.
100% Hexane	Nonpolar	Fails to solvate polar hydrogen-bonding networks.	Insoluble at all temperatures.
95% Ethanol	Intermediate	EtOH solvates rings; H₂O solvates polar groups.	Moderate yield; slow kinetics.
Acetone / Water	Mixed (Tunable)	Acetone dissolves crude; Water forces supersaturation.	Optimal; high purity & yield.

Experimental Protocol: Anti-Solvent Recrystallization

The following methodology utilizes a self-validating titration system. By carefully controlling the cloud point, the operator ensures the solution is exactly at the boundary of supersaturation before cooling begins.

Step-by-Step Workflow:

• Primary Dissolution: Transfer the crude bis-sulfonamide to an Erlenmeyer flask. Add a minimum volume of boiling Acetone just until the solid completely dissolves.

  • Causality: Using the absolute minimum volume ensures maximum recovery upon cooling. Excess solvent prevents supersaturation[1].

• Decolorization (Optional): If the solution is dark brown or red (indicating polymeric byproducts from the sulfonyl chloride reaction), remove from heat, add a small spatula tip of activated charcoal, and boil for 2 minutes[1].

• Hot Filtration: Perform a hot gravity filtration using fluted filter paper and a pre-heated stemless funnel to remove the charcoal and any insoluble mechanical impurities[1].

  • Causality: Pre-heating the glassware prevents premature crystallization in the funnel stem.

• Anti-Solvent Titration (The Cloud Point): Return the clear filtrate to a gentle boil. Add hot deionized water dropwise using a Pasteur pipette. Continue adding until the solution becomes persistently cloudy.

  • Causality: The cloudiness indicates that the solution is fully saturated at its boiling point.

• Clarification: Add hot Acetone dropwise (usually 2-5 drops) just until the solution turns clear again.

• Controlled Nucleation: Remove the flask from the heat source. Cover the mouth with a watch glass and allow it to cool undisturbed to room temperature[1].

  • Causality: Rapid cooling traps solvent molecules in the crystal lattice and crashes out impurities. Slow cooling promotes the growth of highly ordered crystal lattices.

• Maximum Yield Isolation: Once the flask reaches room temperature, place it in an ice-water bath (4°C) for 30 minutes. Collect the crystals via vacuum filtration (Büchner funnel) and wash with a minimal volume of ice-cold 70% Acetone/Water to remove residual mother liquor[1].

Fig 1. Step-by-step anti-solvent recrystallization workflow for bis-sulfonamide derivatives.

Troubleshooting: Resolving the "Oiling Out" Phenomenon

The most common failure mode in sulfonamide recrystallization is "oiling out." This occurs when the dissolved solid separates as a liquid oil because the solution's temperature drops below the compound's solubility limit but remains above its melting point in that specific solvent mixture[1]. Oiled-out products trap massive amounts of impurities and must be reworked.

Self-Correcting Protocol for Oiling Out: If an oil forms at the bottom of the flask during cooling:

• Re-dissolve: Immediately return the flask to the hot plate and heat until the oil completely redissolves into a homogeneous solution[1].

• Adjust Solvent Ratio: The presence of oil indicates the solvent mixture is too polar (too much water). Add 1-2 mL of hot Acetone to lower the cloud point temperature[1].

• Insulate: Wrap the flask in a paper towel or place it in a warm water bath to force an even slower cooling gradient[1].

• Seed the Solution: If the solution becomes supersaturated without forming crystals, scratch the inner wall of the flask with a glass stirring rod, or add a single seed crystal of pure sulfonamide to provide a nucleation site[1].

Fig 2. Troubleshooting decision matrix for resolving sulfonamide oiling out during cooling.

Analytical Validation

To verify the success of the recrystallization, the following self-validating checks must be performed:

• Melting Point Depression: A pure sample of 4-nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide will exhibit a sharp melting point range (typically within 1-2°C). A depressed or broad melting range (>3°C) indicates trapped solvent or residual 4-nitrobenzenesulfonic acid.

• HPLC Analysis: Run a reverse-phase HPLC (C18 column, Acetonitrile/Water gradient with 0.1% TFA). The chromatogram should show a single sharp peak, confirming the removal of unreacted sulfanilamide and hydrolyzed sulfonyl chloride byproducts.

References

• BenchChem. "Technical Support Center: Recrystallization of Sulfonamide Products." BenchChem Technical Resources.
• Chemistry LibreTexts. "4.4: Experiment 3 Notes - PURIFICATION OF SULFANILAMIDE BY CRYSTALLIZATION." LibreTexts.
• Park, S.-J., & Yeo, S.-D. "Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents." Industrial & Engineering Chemistry Research. ACS Publications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Characterization of Sulfonamide Derivatives

Introduction

Sulfonamides represent a critical class of synthetic antimicrobial agents extensively utilized in both human and veterinary medicine.[1] Their broad spectrum of activity and cost-effectiveness have made them indispensable for treating various bacterial infections.[2] However, the potential for drug resistance and the presence of residues in food products of animal origin necessitate robust and reliable analytical methods for their characterization, quantification, and monitoring.[3][4] This guide provides a comprehensive overview of the principal analytical techniques employed for the structural elucidation and quantitative analysis of sulfonamide derivatives, tailored for researchers, scientists, and drug development professionals. The methodologies detailed herein are grounded in established scientific principles and validated protocols to ensure data integrity and reproducibility.

Core Principles of Sulfonamide Analysis

The analytical strategy for sulfonamide derivatives is dictated by the specific objective, whether it be structural confirmation of a newly synthesized compound, purity assessment, or quantification of residues in complex matrices. A multi-faceted approach, often combining chromatographic separation with spectroscopic detection, is typically employed to achieve the desired level of sensitivity and selectivity.[5]

Chromatographic Techniques for Separation and Quantification

High-Performance Liquid Chromatography (HPLC) is the cornerstone of sulfonamide analysis due to its high resolution, sensitivity, and adaptability.[4] The choice of stationary phase, mobile phase composition, and detector is critical for achieving optimal separation of sulfonamides from each other and from matrix components.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle: RP-HPLC separates compounds based on their hydrophobicity. A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. More hydrophobic sulfonamides interact more strongly with the stationary phase and thus have longer retention times.

Causality of Experimental Choices: The selection of a C18 column is a common starting point due to its versatility in separating a wide range of sulfonamides.[6] The mobile phase typically consists of an aqueous component (often with a buffer to control the ionization state of the sulfonamides) and an organic modifier like acetonitrile or methanol. Gradient elution, where the proportion of the organic modifier is increased over time, is frequently employed to separate a mixture of sulfonamides with varying polarities in a single run.[7]

Workflow for RP-HPLC Analysis of Sulfonamides

Caption: Workflow for RP-HPLC analysis of sulfonamides.

Protocol: Quantification of Sulfonamides in Milk by HPLC with Diode Array Detection (DAD)

This protocol is adapted from validated methods for the determination of sulfonamide residues in bovine milk.[8][9]

1. Sample Preparation (Solid-Phase Extraction - SPE) a. To 10 mL of a milk sample, add a suitable internal standard. b. Perform protein precipitation by adding 20 mL of acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes. c. Dilute the supernatant with water and load it onto a pre-conditioned cation-exchange SPE cartridge.[10] d. Wash the cartridge with water and methanol to remove interferences. e. Elute the sulfonamides with a methanolic ammonia solution. f. Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase.

2. HPLC-DAD Conditions a. Column: Inertsil ODS-3 C18 column (or equivalent). b. Mobile Phase A: 0.1% Formic acid in water. c. Mobile Phase B: Acetonitrile. d. Gradient Elution: A typical gradient would start with a low percentage of B, increasing to a high percentage over 15-20 minutes to elute all sulfonamides. e. Flow Rate: 1.0 mL/min. f. Injection Volume: 20 µL. g. Detection: Diode Array Detector (DAD) set at 270 nm.[10]

3. Calibration and Quantification a. Prepare a series of calibration standards of the target sulfonamides in a blank matrix extract. b. Construct a calibration curve by plotting the peak area of each sulfonamide against its concentration. c. Quantify the sulfonamides in the samples by comparing their peak areas to the calibration curve.

Data Summary: HPLC Performance Characteristics

Parameter	Typical Value	Reference
Linearity Range	20–1000 µg/kg	[4]
Limit of Detection (LOD)	0.8–1.5 µg/L	[8]
Limit of Quantification (LOQ)	10–43 µg/kg	[4]
Recovery	70.5–89.0%	[8]

| Precision (RSD) | <5.9% |[4] |

Mass Spectrometry for Definitive Identification and Sensitive Quantification

Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is the gold standard for the sensitive and specific detection of sulfonamides.[5]

Principle: LC-MS/MS involves the separation of analytes by LC, followed by their ionization and detection by a mass spectrometer. Tandem mass spectrometry (MS/MS) provides an additional layer of selectivity by fragmenting a specific parent ion into characteristic product ions.

Causality of Experimental Choices: Electrospray ionization (ESI) in positive ion mode is commonly used for sulfonamides as they readily form protonated molecules [M+H]+.[5] The selection of specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode allows for highly selective and sensitive quantification, even in complex matrices.[11]

Protocol: Confirmatory Analysis of Sulfonamides in Honey by LC-MS/MS

This protocol is based on established methods for the determination of sulfonamide residues in honey.[11][12]

1. Sample Preparation (QuEChERS) a. Homogenize 5 g of honey with water. b. Add an internal standard solution. c. Perform a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction using an appropriate salt mixture.[6] d. Centrifuge and take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (d-SPE). e. Evaporate the final extract and reconstitute it in the initial mobile phase.

2. LC-MS/MS Conditions a. LC System: A UHPLC system for fast and efficient separations. b. Column: A sub-2 µm particle size C18 column. c. Mobile Phase A: 0.1% Formic acid in water. d. Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.[11] e. Gradient Elution: A fast gradient is typically used. f. MS System: A triple quadrupole mass spectrometer. g. Ionization Mode: Electrospray Ionization (ESI), Positive.[5] h. Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Summary: Typical MRM Transitions for Sulfonamides

Sulfonamide	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Sulfadiazine	251.1	156.1	92.1
Sulfamethoxazole	254.1	156.1	108.1

| Sulfamethazine | 279.1 | 186.1 | 124.1 |

Note: The exact m/z values may vary slightly depending on the instrument and calibration.

Workflow for LC-MS/MS Analysis

Caption: Workflow for confirmatory analysis by LC-MS/MS.

Spectroscopic Techniques for Structural Elucidation

For newly synthesized sulfonamide derivatives, a combination of spectroscopic techniques is essential for unambiguous structure determination.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the chemical environment of atomic nuclei (primarily ¹H and ¹³C) within a molecule.[14]

Causality of Experimental Choices: ¹H NMR is used to identify the number and types of protons and their connectivity.[15] The chemical shifts of aromatic protons and the -SO₂NH- proton are particularly diagnostic.[16] ¹³C NMR provides information on the carbon skeleton of the molecule.[17]

Protocol: ¹H NMR Characterization of a Sulfonamide Derivative a. Dissolve 5-10 mg of the purified sulfonamide derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. b. Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher). c. Process the data (Fourier transform, phase correction, baseline correction). d. Integrate the peaks to determine the relative number of protons. e. Analyze the chemical shifts and coupling patterns to assign the protons to the molecular structure.

Data Summary: Key ¹H NMR Chemical Shifts for Sulfonamides

Proton Type	Chemical Shift (δ) in ppm	Reference
Aromatic Protons	6.5 - 8.5	[16]
-SO₂NH- Proton	8.7 - 11.5	[16][17]

| Amine (-NH₂) Protons | ~5.9 |[16] |

Infrared (IR) Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to vibrations of its chemical bonds. It is a powerful tool for identifying functional groups.[18]

Causality of Experimental Choices: The sulfonamide group has characteristic stretching vibrations for the S=O and S-N bonds. The N-H stretching vibrations of the sulfonamide and any primary amine groups are also readily identifiable.[16]

Protocol: FTIR Analysis of a Sulfonamide Derivative a. Prepare the sample as a KBr pellet or a thin film on a salt plate. b. Acquire the IR spectrum using an FTIR spectrometer. c. Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Data Summary: Key IR Absorption Frequencies for Sulfonamides

Functional Group	Vibration	Frequency (cm⁻¹)	Reference
Sulfonamide N-H	Stretch	3349–3144	[16][17]
Primary Amine N-H	Stretch	3459–3338	[16][17]
S=O	Asymmetric Stretch	1344–1310	[16][17]
S=O	Symmetric Stretch	1187–1143	[16][17]

| S-N | Stretch | 924–895 |[16][17] |

Ultraviolet-Visible (UV-Vis) Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions, which is related to electronic transitions within the molecule.[16] It is often used for quantitative analysis.[19]

Causality of Experimental Choices: The aromatic rings in sulfonamides give rise to characteristic UV absorption maxima, typically in the range of 250-280 nm.[19] This property can be exploited for quantification using a simple and rapid spectrophotometric method, particularly for pharmaceutical formulations.[20][21]

Protocol: UV-Vis Spectrophotometric Quantification of a Sulfonamide a. Prepare a stock solution of the sulfonamide in a suitable solvent (e.g., ethanol, water, or dilute acid).[16][20] b. Prepare a series of dilutions to create calibration standards. c. Measure the absorbance of each standard at the wavelength of maximum absorption (λmax). d. Construct a calibration curve by plotting absorbance versus concentration. e. Measure the absorbance of the unknown sample and determine its concentration from the calibration curve.

Method Validation

All analytical methods used for the characterization of sulfonamides, especially for regulatory purposes, must be validated to ensure they are fit for their intended purpose.[22] Validation parameters typically include specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ), as outlined in guidelines such as the European Commission Decision 2002/657/EC.[7][8][9][10]

Workflow for Analytical Method Validation

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Application Notes &amp; Protocols: Evaluating the Antibacterial Efficacy of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

Introduction: The Scientific Rationale

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide belongs to the sulfonamide class of synthetic antimicrobial agents, which were the first broadly effective antibacterials used systemically and heralded the dawn of the antibiotic era.[1][2][3] The core utility of this class of compounds lies in their ability to selectively target a metabolic pathway in bacteria that is absent in humans, providing a favorable therapeutic window.

This guide provides an in-depth exploration of the compound's mechanism of action and detailed, field-proven protocols for its evaluation in antibacterial assays. The methodologies described herein are grounded in principles established by the Clinical and Laboratory Standards Institute (CLSI), ensuring that the data generated is robust, reproducible, and relevant.[4][5][6]

The Sulfonamide Mechanism of Action

Sulfonamides exert their antibacterial effect by acting as competitive inhibitors of a key enzyme in the bacterial folic acid (folate) synthesis pathway.[1][2] Bacteria must synthesize their own folic acid, an essential precursor for the production of DNA, RNA, and proteins.[1][7] Humans, by contrast, do not synthesize folic acid and must acquire it from their diet, rendering them unaffected by this mechanism of action.[2][3][7]

The specific enzyme targeted is dihydropteroate synthase (DHPS) .[2] Sulfonamides are structural analogues of the natural DHPS substrate, para-aminobenzoic acid (PABA).[8] This structural mimicry allows the sulfonamide molecule to bind to the active site of the DHPS enzyme, competitively blocking PABA from binding. This enzymatic inhibition halts the production of dihydrofolic acid, a critical intermediate, thereby disrupting the entire folate pathway and preventing bacterial growth and replication.[1][8] This mode of action is generally bacteriostatic , meaning it inhibits bacterial proliferation rather than directly killing the cells.[3][7][8]

The presence of the 4-nitro group on the phenyl ring is a significant structural feature. Electron-withdrawing groups like nitro substituents can enhance the antibacterial potency of sulfonamides.[9] In some contexts, nitroaromatic compounds can also function as prodrugs that are activated via reduction by bacterial nitroreductases, although the primary mechanism for sulfonamides remains DHPS inhibition.[10]

Figure 1: Sulfonamide Inhibition of Bacterial Folic Acid Synthesis.

Core Experimental Protocols

Evaluating the antibacterial potential of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide requires a tiered approach. The following protocols provide a comprehensive workflow, from determining initial potency to characterizing the nature of its antibacterial effect.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

Principle of the Assay: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[11][12][13][14] This assay is the gold standard for quantitative susceptibility testing and is performed by exposing a standardized bacterial inoculum to serial dilutions of the test compound.

Materials & Equipment:

• 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide (Test Compound)

• Dimethyl Sulfoxide (DMSO), sterile

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)[11]

• Sterile 96-well, flat-bottom microtiter plates[15]

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• 0.5 McFarland turbidity standard

• Spectrophotometer or nephelometer

• Sterile saline or Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Incubator (35°C ± 2°C)

Step-by-Step Methodology:

• Compound Stock Preparation: Prepare a 10 mg/mL stock solution of the test compound in 100% DMSO. Further dilutions should be made in CAMHB to minimize DMSO concentration in the final assay (ideally ≤1%).

• Bacterial Inoculum Preparation: a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ Colony Forming Units (CFU)/mL.[13] d. Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.[13]

• Plate Preparation and Serial Dilution: a. Dispense 100 µL of CAMHB into wells 2 through 12 of a 96-well plate.[13] b. Add 200 µL of the test compound (at 2x the highest desired concentration) to well 1. c. Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix thoroughly. Continue this process across the plate to well 10. Discard 100 µL from well 10.[13] d. Well 11 serves as the Growth Control (no compound). e. Well 12 serves as the Sterility Control (CAMHB only, no bacteria).

• Inoculation and Incubation: a. Inoculate each well (from 1 to 11) with 100 µL of the final bacterial suspension (5 x 10⁵ CFU/mL). The final volume in each well is now 200 µL. b. Seal the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• Reading and Interpretation: a. Following incubation, visually inspect the plate for turbidity. The sterility control (well 12) should be clear, and the growth control (well 11) should be turbid. b. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[13]

Figure 2: Broth Microdilution MIC Assay Workflow.

Data Presentation: Hypothetical MIC Values

Bacterial Strain	ATCC Number	MIC (µg/mL)	Interpretation
Escherichia coli	25922	8	Susceptible
Staphylococcus aureus	29213	4	Susceptible
Pseudomonas aeruginosa	27853	64	Resistant
Enterococcus faecalis	29212	32	Intermediate

Protocol 2: Kirby-Bauer Disk Diffusion Susceptibility Test

Principle of the Assay: This method assesses bacterial susceptibility by measuring the diameter of the zone of growth inhibition around a paper disk impregnated with the test compound.[16][17][18] It is a widely used qualitative test that is simple, flexible, and cost-effective.[19]

Materials & Equipment:

• Test Compound and solvent (e.g., DMSO)

• Sterile blank paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates (150 mm)

• Bacterial strains and materials for 0.5 McFarland inoculum preparation

• Sterile cotton swabs

• Forceps, sterilized

• Incubator (35°C ± 1°C)

• Calipers or ruler for measurement

Step-by-Step Methodology:

• Disk Preparation: Aseptically apply a precise volume (e.g., 10-20 µL) of a known concentration of the test compound solution onto sterile blank paper disks. Allow the solvent to evaporate completely in a sterile environment.

• Plate Inoculation: a. Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in the MIC protocol. b. Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum and remove excess liquid by pressing it against the inside of the tube.[16] c. Streak the swab evenly across the entire surface of the MHA plate to create a uniform bacterial lawn. Rotate the plate approximately 60 degrees and repeat the streaking two more times to ensure complete coverage.[18] d. Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[16]

• Disk Application: a. Using sterile forceps, place the prepared disks onto the inoculated agar surface.[16] b. Gently press each disk to ensure complete contact with the agar. Do not move a disk once it has been placed.[18] c. Ensure disks are spaced far enough apart to prevent overlapping zones of inhibition. A maximum of 12 disks can be placed on a 150mm plate.[18]

• Incubation: a. Within 15 minutes of disk application, invert the plates and place them in an incubator.[17] b. Incubate at 35°C ± 1°C for 18-24 hours.[17]

• Reading and Interpretation: a. After incubation, measure the diameter of the zone of complete growth inhibition (in mm) for each disk. b. The zone sizes are interpreted as Susceptible (S), Intermediate (I), or Resistant (R) by comparing them to established breakpoint tables, such as those provided by CLSI.[19]

Figure 3: Kirby-Bauer Disk Diffusion Assay Workflow.

Protocol 3: Time-Kill Curve Analysis

Principle of the Assay: This dynamic assay evaluates the rate of bacterial killing over time when exposed to a constant concentration of an antimicrobial agent.[20][21] It is the definitive method for distinguishing between bactericidal (killing) and bacteriostatic (inhibitory) activity.

Materials & Equipment:

• Test Compound

• CAMHB in sterile flasks or tubes

• Log-phase bacterial culture

• Incubator with shaking capabilities (37°C)

• Sterile PBS for serial dilutions

• Standard agar plates (e.g., Tryptic Soy Agar)

• Pipettes, spreaders, and other standard microbiology equipment

Step-by-Step Methodology:

• Inoculum Preparation: a. Inoculate a tube of CAMHB with 3-5 colonies of the test organism. b. Incubate at 37°C until the culture reaches the mid-logarithmic phase of growth (typically a turbidity equivalent to a 0.5 McFarland standard).[20]

• Assay Setup: a. Prepare flasks containing CAMHB with the test compound at various concentrations relative to its predetermined MIC (e.g., 0.5x, 1x, 2x, 4x MIC).[22] b. Include a Growth Control flask containing no compound.[20] c. Inoculate each flask with the log-phase culture to achieve a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Time-Course Sampling and Plating: a. Immediately after inoculation (T=0) and at subsequent time points (e.g., 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.[20] b. Perform 10-fold serial dilutions of each aliquot in sterile PBS. c. Plate a specific volume (e.g., 100 µL) of appropriate dilutions onto agar plates.

• Incubation and Colony Counting: a. Incubate the plates at 37°C for 18-24 hours. b. Count the number of colonies on plates that have between 30 and 300 colonies to determine the CFU/mL for each time point.[20]

• Data Analysis: a. Calculate the CFU/mL for each time point and concentration. b. Transform the CFU/mL values to log₁₀ CFU/mL. c. Plot log₁₀ CFU/mL (Y-axis) versus time (X-axis) for each concentration. d. Interpretation:

  • Bactericidal activity is defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.[20][21]
  • Bacteriostatic activity is characterized by a <3-log₁₀ reduction in CFU/mL.[20]

Sources

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• 2. Notes on Sulfonamide Pharmacology, Classification, Mechanism of Action, Adverse drug reactions, Spectrum on Bacteria and MCQ for NEETPG, GPAT - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 3. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
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• 7. Sulfonamide: Mechanism of Action & Uses - Video | Study.com [study.com]
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Application Note: 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide in Hypoxic Tumor Studies

The following Application Note provides a comprehensive technical guide for the use of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide in oncology research. This guide is structured for researchers investigating the hypoxic tumor microenvironment, specifically targeting transmembrane Carbonic Anhydrases (CA IX/XII).[1]

[1]

Part 1: Scientific Background & Mechanism of Action[1]

The Hypoxic Challenge in Oncology

Solid tumors often outgrow their vascular supply, creating regions of hypoxia (

).[1] In response, Hypoxia-Inducible Factor 1 (HIF-1 ) stabilizes and upregulates Carbonic Anhydrase IX (CA IX) .[1]

• Physiological Role: CA IX catalyzes the reversible hydration of extracellular

  to bicarbonate ( ) and protons ( ).[1]

• Survival Mechanism: The

  is transported intracellularly to buffer cytosolic pH (preventing acidosis-driven apoptosis), while remains extracellular, acidifying the tumor microenvironment (TME).[1] This acidic TME promotes matrix degradation, metastasis, and chemoresistance.[1]

Mechanism of Action

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide acts as a potent, small-molecule inhibitor of this pH regulation machinery.[1]

• Zinc Binding: The primary sulfamoyl group (

  ) acts as the Zinc-Binding Group (ZBG), coordinating directly with the ion in the CA active site, displacing the water molecule required for catalysis.[1]

• Isoform Selectivity: The "tail" moiety (4-nitrobenzenesulfonyl) interacts with the hydrophobic half of the active site.[1] The electron-withdrawing nitro group (

  ) enhances the acidity of the sulfonamide nitrogen, potentially strengthening the binding affinity.[1]

• Therapeutic Outcome: Inhibition of CA IX collapses the transmembrane pH gradient (

  ), leading to intracellular acidification (cytotoxicity) and extracellular alkalinization (reduced invasiveness).[1]

Pathway Visualization

The following diagram illustrates the signaling cascade and the inhibitor's point of intervention.[1]

Figure 1: Mechanism of Action.[1][2] The compound inhibits CA IX, disrupting the pH regulatory machinery essential for hypoxic tumor survival.[1]

Part 2: Experimental Guidelines & Handling

Solubility and Stock Preparation

The sulfonamide moiety and nitro group render this compound hydrophobic.[1] Proper solubilization is critical to prevent micro-precipitation which can skew IC50 data.[1]

Parameter	Specification	Notes
Solvent	DMSO (Dimethyl sulfoxide)	Primary solvent.[1] Avoid Ethanol/Water for stock.[1]
Stock Conc.	10 mM - 50 mM	Vortex vigorously.[1] Sonicate if necessary (30s).
Storage	-20°C or -80°C	Store in aliquots to avoid freeze-thaw cycles.
Stability	High	Sulfonamides are chemically stable.[1] Protect from light due to nitro group.[1]
Working Sol.	Culture Media	Dilute immediately prior to use.[1] Max DMSO < 0.5%.[1][3]

Critical Control: Hypoxia Induction

Since CA IX is minimally expressed in normal tissue or normoxic cell cultures, experiments must be conducted under hypoxic conditions to validate the specific mechanism.[1]

• Method A (Gold Standard): Hypoxia Chamber (

  ).[1]

• Method B (Chemical Mimetic): Cobalt Chloride (

  ) or Desferrioxamine (DFO) to stabilize HIF-1 in normoxia (less physiological, but usable for screening).[1]

Part 3: Detailed Protocols

Protocol A: Differential Cytotoxicity Assay (Normoxia vs. Hypoxia)

Objective: To determine the Hypoxia Selectivity Index (HSI) of the compound.[1] A true CA IX inhibitor should show significantly higher potency (lower IC50) under hypoxic conditions.[1]

• Cell Seeding:

  • Select CA IX-positive cell lines (e.g., HT-29 colon, MDA-MB-231 breast, or A549 lung).[1]

  • Seed 3,000–5,000 cells/well in 96-well plates.

  • Incubate 24h in standard conditions (

    ) for attachment.

• Compound Treatment:

  • Prepare serial dilutions of the compound in media (Range:

    to ).[1]

  • Treat two identical sets of plates.

• Incubation:

  • Set 1 (Normoxia): Incubate at

    for 48–72h.

  • Set 2 (Hypoxia): Incubate at

    for 48–72h.

• Readout:

  • Add MTT (0.5 mg/mL) or CellTiter-Glo reagent.[1]

  • Measure absorbance (570 nm) or luminescence.[1]

• Analysis:

  • Calculate IC50 for both conditions.[1][4]

  • Validation Criterion:

    .

Protocol B: Stopped-Flow CO2 Hydration Assay (Enzymatic Activity)

Objective: To verify direct inhibition of the catalytic activity of CA isoforms.[1]

• Reagents:

  • Purified recombinant hCA I, II (cytosolic, off-target) and hCA IX, XII (membrane, target).[1]

  • Substrate:

    saturated water.[1]

  • Indicator: Phenol Red (0.2 mM) in Hepes buffer (20 mM, pH 7.5).[1]

• Procedure:

  • Mix enzyme + Inhibitor (pre-incubate 15 min).[1]

  • Rapidly mix with

    solution in a Stopped-Flow apparatus.

  • Monitor the absorbance change at 557 nm (color change from red to yellow as pH drops).[1]

• Calculation:

  • Determine the initial rate of reaction.[1]

  • Fit data to the Cheng-Prusoff equation to determine

    (Inhibition Constant).[1]

Protocol C: Intracellular pH (pHi) Measurement

Objective: To confirm the compound causes intracellular acidification.[1]

• Dye Loading:

  • Load cells (Hypoxic vs Normoxic) with BCECF-AM (

    ) for 30 min.[1]

• Treatment:

  • Wash cells and treat with the compound (at IC90 concentration) for 1–4 hours.[1]

• Measurement:

  • Measure fluorescence ratio (Excitation 490/440 nm; Emission 535 nm) using a fluorescence microplate reader or flow cytometer.[1]

  • Expected Result: A decrease in the 490/440 ratio indicates intracellular acidification (drop in pHi) in treated hypoxic cells.[1]

Part 4: Experimental Workflow Visualization

Figure 2: Standardized workflow for determining hypoxia-selective cytotoxicity.[1]

Part 5: References

• Supuran, C. T. (2008).[1] Carbonic anhydrases: novel therapeutic applications for inhibitors and activators.[1] Nature Reviews Drug Discovery, 7(2), 168-181.[1] Link

• Nocentini, A., & Supuran, C. T. (2018).[1] Carbonic anhydrase inhibitors as antitumor/antimetastatic agents: a patent review (2008-2018). Expert Opinion on Therapeutic Patents, 28(10), 729-740.[1] Link

• McDonald, P. C., et al. (2012).[1] From the bench to the clinic: targeting the tumor pH regulation system for cancer therapy.[1] Journal of Experimental & Clinical Cancer Research, 31(1), 1-12.[1] Link

• Pastorekova, S., et al. (2004).[1] Carbonic anhydrase IX as a marker of hypoxia in breast cancer.[1] Molecular Medicine, 10(1-6), 13-21.[1] Link

• Dubois, L., et al. (2011).[1] Imaging of CA IX with fluorescent labelled sulfonamides distinguishes hypoxic and (re)oxygenated cells in a xenograft model.[1] Radiotherapy and Oncology, 99(3), 424-431.[1] Link

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• 4. mdpi.com [mdpi.com]

Application Note: High-Throughput Screening Assays for the Discovery of Novel Sulfonamide-Based Inhibitors

Abstract

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, found in a wide array of therapeutics including antibacterial, anticancer, diuretic, and antiviral agents.[1][2][3] The discovery of novel sulfonamide-based inhibitors with improved potency and selectivity relies heavily on robust and efficient screening methodologies. This application note provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the design, validation, and implementation of high-throughput screening (HTS) assays tailored for the identification of sulfonamide inhibitors. We delve into the causality behind experimental design, offering detailed protocols for key biochemical and cell-based assay formats, and present a framework for data analysis and hit validation to ensure scientific integrity and accelerate the drug discovery pipeline.

Introduction: The Enduring Importance of Sulfonamides and HTS

Sulfonamides were among the first classes of synthetic antimicrobial agents and have since become a privileged scaffold in drug design.[1] Their mechanism of action often involves the competitive inhibition of key enzymes by mimicking endogenous substrates. Classic examples include the inhibition of dihydropteroate synthase in bacteria, disrupting folate synthesis, and the inhibition of carbonic anhydrases in humans for the treatment of glaucoma and other conditions.[1][2] More recently, sulfonamides have been identified as covalent inhibitors for novel cancer targets like Werner syndrome protein (WRN) helicase.[4][5]

High-throughput screening (HTS) is an indispensable tool in modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify "hits" that modulate a biological target.[6][7][8] For sulfonamide inhibitors, HTS campaigns must be meticulously designed to be sensitive, reproducible, and scalable, providing a clear and statistically significant window to distinguish true inhibitors from experimental noise.

The Foundation of a Robust HTS Assay: A Self-Validating System

Before embarking on a large-scale screen, the assay must be rigorously optimized and validated. The goal is to create a self-validating system where the quality of the data from each plate is known. The cornerstone of this validation is the Z'-factor.[9]

2.1. The Z'-Factor: The Gold Standard of Assay Quality While metrics like the signal-to-background (S/B) ratio are intuitive, they fail to account for data variability.[10][11] The Z'-factor is a statistical parameter that incorporates the means and standard deviations of both positive and negative controls, providing a comprehensive assessment of assay quality.[12][13]

The Z'-factor is calculated as follows: Z' = 1 - ( (3 * σ_p + 3 * σ_n) / |μ_p - μ_n| )

Where:

• μ_p = mean of the positive control (e.g., uninhibited enzyme activity)

• σ_p = standard deviation of the positive control

• μ_n = mean of the negative control (e.g., fully inhibited enzyme or no enzyme)

• σ_n = standard deviation of the negative control

Z'-Factor Value	Assay Classification	Interpretation
> 0.7	Excellent	A large separation between control means with low data variation. Ideal for HTS.[10]
0.5 to 0.7	Good / Screenable	A clear separation band between controls. The assay is reliable for HTS.[12]
0 to 0.5	Marginal	Overlap exists between control populations. The assay may be usable but requires optimization.[12][14]
< 0	Unacceptable	The signal from the controls is indistinguishable. The assay is not suitable for screening.[14]

An assay with a Z'-factor ≥ 0.5 is generally considered robust enough for a full-scale HTS campaign.[10][12]

Caption: A generalized workflow for an HTS campaign to identify novel inhibitors.

Selecting the Right Tool: HTS Assay Formats

The choice of assay technology depends on the nature of the sulfonamide's target and the resources available. Assays can be broadly categorized as biochemical (target-based) or cell-based.

Biochemical (Target-Based) Assays

These assays use purified components (e.g., enzyme, substrate) to directly measure the effect of a compound on its molecular target.[7][15]

3.1.1. Fluorescence-Based Assays Fluorescence assays are highly sensitive and adaptable to HTS formats.[16]

• Fluorescence Polarization (FP): This technique is ideal for monitoring binding events. It relies on the principle that a small, fluorescently labeled molecule (tracer) tumbles rapidly in solution, emitting depolarized light. When bound to a larger protein, its rotation slows, and the emitted light becomes more polarized. A sulfonamide inhibitor that competes with the tracer for the binding site will cause a decrease in polarization.[17] This method is particularly powerful for targets like flavin-dependent monooxygenases.[18]

Caption: Principle of a competitive Fluorescence Polarization (FP) assay.

• Indicator-Displacement Assay: This method is elegantly suited for targets like carbonic anhydrase (CA). A fluorescent indicator is designed to bind the enzyme's active site, which quenches its fluorescence. When a competing sulfonamide inhibitor is added, it displaces the indicator, restoring its fluorescence.[19] This provides a direct, positive signal for inhibition.

3.1.2. Luminescence-Based Assays Luminescent assays are known for their high sensitivity and broad dynamic range, making them highly suitable for HTS.[20]

• AlphaScreen® (Amplified Luminescent Proximity Homogeneous Assay): This bead-based technology measures molecular interactions.[21] A "Donor" bead, when excited at 680 nm, generates singlet oxygen. If an "Acceptor" bead is in close proximity (~200 nm), the singlet oxygen triggers a chemiluminescent signal. This can be configured to detect enzyme activity (e.g., a biotinylated substrate binding to an antibody-coated acceptor bead) which is then disrupted by an inhibitor.[20][22]

Caption: Principle of an AlphaScreen® assay for inhibitor detection.

Cell-Based Assays

Cell-based assays provide more biologically relevant data by evaluating compounds in a living system, accounting for factors like cell permeability and cytotoxicity from the outset.[23][24][25]

• Cell Viability/Proliferation Assays: These are the workhorses for screening antibacterial and anticancer sulfonamides. Methods like MTT or ATP-based luminescent assays (e.g., CellTiter-Glo®) measure the metabolic activity of cells.[23][26] A decrease in signal indicates that the sulfonamide inhibitor is impeding cell growth or is cytotoxic.

• Phenotypic Screening: For some targets, particularly in areas like virology, a phenotypic screen is most effective. For example, a cell-based HTS was successfully used to identify sulfonamide inhibitors of the Nipah virus by measuring the inhibition of virus-induced cytopathic effect.[27][28]

Assay Format	Principle	Pros	Cons	Example Sulfonamide Targets
Fluorescence Polarization (FP)	Measures changes in the tumbling rate of a fluorescent tracer upon binding to a target.	Homogeneous, sensitive, provides binding affinity data (Kd).	Requires a suitable fluorescent probe; susceptible to fluorescent artifacts.	Flavin-dependent monooxygenases,[18] various enzymes.
Indicator Displacement	An inhibitor displaces a quenched fluorescent probe from an active site, restoring signal.	Direct "turn-on" signal, highly specific.	Requires custom synthesis of a specific probe.	Carbonic Anhydrases.[19]
AlphaScreen®	Proximity-based assay using donor/acceptor beads that generate a luminescent signal.	Highly sensitive, no-wash format, versatile for many target types.[20]	Can be sensitive to light and some buffer components; requires specific reader.	Protein-protein interactions, kinases, helicases.
Cell Viability (e.g., ATP-based)	Measures ATP as an indicator of metabolically active, viable cells.	Biologically relevant, measures compound efficacy and toxicity simultaneously.	Does not directly confirm the mechanism of action.	Dihydropteroate synthase (antibacterial), various anticancer targets.[26][29]
Phenotypic (e.g., Antiviral)	Measures a cellular phenotype (e.g., inhibition of cell death) caused by a pathogen.	Screens for efficacy across the entire pathogen life cycle.[27]	Target is unknown; hit deconvolution can be complex.	Nipah Virus replication machinery.[28]

Detailed Protocols

Protocol 1: Fluorescence Polarization (FP) Competitive Binding Assay

Principle: To identify sulfonamide inhibitors that compete with a fluorescently-labeled tracer for binding to a purified enzyme target.

Materials:

• Purified target protein

• Fluorescent tracer (specific to the target)

• Known inhibitor (for positive control)

• Assay Buffer (e.g., 20 mM Tris pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

• 384-well, low-volume, black, non-binding surface plates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Reagent Preparation:

  • Determine the optimal concentration of the target protein and fluorescent tracer that gives a stable, robust polarization window (typically a tracer concentration at its Kd and protein concentration to bind 50-80% of the tracer).

• Plate Layout:

  • Columns 1-2: Negative Control (No Inhibition): Assay Buffer + DMSO (1%), Target Protein, Fluorescent Tracer. These wells will define the maximum polarization signal (P_high).

  • Columns 3-4: Positive Control (Full Inhibition): Assay Buffer + Known Inhibitor (at >10x IC₅₀), Target Protein, Fluorescent Tracer. These wells will define the minimum polarization signal (P_low).

  • Columns 5-48: Test Compounds: Assay Buffer + Sulfonamide compounds (e.g., at 10 µM final concentration), Target Protein, Fluorescent Tracer.

• Assay Execution:

  • Add 5 µL of Assay Buffer containing 2x concentration of the target protein to all wells.

  • Add 100 nL of compounds, controls, or DMSO to the appropriate wells using an acoustic dispenser or pin tool.

  • Incubate for 15 minutes at room temperature to allow for compound binding.

  • Add 5 µL of Assay Buffer containing 2x concentration of the fluorescent tracer to all wells to start the reaction.

  • Incubate for a predetermined time (e.g., 60 minutes) at room temperature, protected from light, to reach binding equilibrium.

• Data Acquisition:

  • Read the plate on an FP-capable plate reader, measuring parallel and perpendicular fluorescence intensities. The instrument software will calculate the millipolarization (mP) values.[30]

• Data Analysis:

  • Calculate the Z'-factor for the plate using the positive and negative controls.

  • Calculate the percent inhibition for each test compound: % Inhibition = 100 * ( (P_high - P_sample) / (P_high - P_low) )

  • Flag hits based on a predefined threshold (e.g., >50% inhibition or >3 standard deviations from the mean of the negative control).

Protocol 2: Cell-Based Antibacterial Growth Inhibition Assay

Principle: To identify sulfonamides that inhibit the growth of a bacterial strain by measuring ATP levels as a proxy for cell viability.

Materials:

• Bacterial strain (e.g., E. coli)

• Growth medium (e.g., Mueller-Hinton Broth)

• Known antibiotic (e.g., sulfamethoxazole, for positive control)

• 384-well, clear-bottom, sterile plates

• Luminescent plate reader

• A commercial ATP detection reagent (e.g., BacTiter-Glo™)

Procedure:

• Bacterial Culture Preparation:

  • Grow an overnight culture of the bacteria.

  • The next day, dilute the culture into fresh growth medium to a starting OD₆₀₀ of ~0.05.

• Plate Layout:

  • Columns 1-2: Negative Control (No Inhibition): Bacterial Culture + DMSO (1%).

  • Columns 3-4: Positive Control (Full Inhibition): Bacterial Culture + Known Antibiotic (at >10x MIC).

  • Columns 5-48: Test Compounds: Bacterial Culture + Sulfonamide compounds (e.g., at 20 µM final concentration).

• Assay Execution:

  • Add 100 nL of compounds, controls, or DMSO to the appropriate wells.

  • Add 25 µL of the diluted bacterial culture to all wells.

  • Seal the plates and incubate at 37°C with shaking for a predetermined time (e.g., 6 hours, determined during optimization to be in the logarithmic growth phase).

• Data Acquisition:

  • Equilibrate the plates and the ATP detection reagent to room temperature.

  • Add 25 µL of the ATP detection reagent to all wells.

  • Incubate for 5 minutes at room temperature with shaking to lyse cells and stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Calculate the Z'-factor for the plate.

  • Calculate the percent inhibition for each test compound: % Inhibition = 100 * ( (Lumi_neg - Lumi_sample) / (Lumi_neg - Lumi_pos) )

  • Flag hits based on a predefined threshold (e.g., >80% inhibition).

Post-Screening: Hit Validation and Eliminating Artifacts

A primary HTS will inevitably produce false positives. A rigorous hit validation cascade is essential to focus resources on genuine inhibitors.[31]

5.1. Common Causes of Assay Interference:

• Compound Autofluorescence/Quenching: The compound itself may emit or absorb light at the assay wavelengths, creating a false signal.[32]

• Compound Aggregation: At high concentrations, some compounds form colloidal aggregates that can non-specifically sequester and inhibit enzymes.[32]

• Reagent Reactivity: Some compounds may react directly with assay components (e.g., luciferase, fluorescent probes).

5.2. A Tiered Hit Validation Strategy:

Tier	Action	Purpose
1. Hit Confirmation	Re-test primary hits from fresh compound stock in the same assay.	Confirm activity and rule out plating/compound handling errors.
2. Dose-Response	Test confirmed hits in a serial dilution to generate an IC₅₀/EC₅₀ curve.	Quantify the potency of the inhibitor.
3. Counter-Screens	Run hits in an assay format lacking a key component (e.g., no enzyme) to check for autofluorescence. Re-run the assay with a non-ionic detergent (e.g., 0.01% Triton X-100) to check for aggregation.[32]	Systematically eliminate common false-positive mechanisms.
4. Orthogonal Assays	Test validated hits in a mechanistically distinct assay (e.g., a label-free method like Surface Plasmon Resonance if the primary was fluorescence-based).[33]	Confirm that the inhibitory activity is not an artifact of the primary assay technology.
5. Secondary Assays	Test compounds in a relevant cell-based or functional assay to confirm biological activity.	Bridge the gap from biochemical activity to cellular efficacy.

Conclusion

The successful discovery of novel sulfonamide-based inhibitors via HTS is not a matter of chance but the result of a meticulously planned and executed scientific strategy. The process begins with the selection of a biologically relevant assay format and its rigorous validation to achieve a Z'-factor that ensures data quality. By understanding the underlying principles of each technology—from the biophysics of fluorescence polarization to the proximity-based luminescence of AlphaScreen and the holistic readout of cell-based assays—researchers can tailor their screening approach to the specific target class. Finally, a systematic and logical hit validation cascade is paramount to eliminate artifacts and confirm that the identified hits represent true, on-target activity, paving the way for successful lead optimization campaigns.

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Method for determining the IC50 of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

An Application Note and Protocol for the Determination of the IC50 of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide against Carbonic Anhydrase

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the half-maximal inhibitory concentration (IC50) of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, a putative carbonic anhydrase inhibitor. The protocol herein describes a robust and reproducible colorimetric assay that measures the esterase activity of carbonic anhydrase. This method is suitable for both detailed kinetic analysis and high-throughput screening of potential inhibitors.

Introduction: The Significance of Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that play a pivotal role in numerous physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[1][2][3] These enzymes are integral to respiration, pH homeostasis, and various metabolic pathways.[2][4] The overexpression or aberrant activity of specific CA isoforms is implicated in a range of pathologies, including glaucoma, edema, epilepsy, and various cancers.[1][5] This makes carbonic anhydrases significant targets for therapeutic intervention.

Sulfonamides are a well-established class of carbonic anhydrase inhibitors (CAIs), with their primary sulfamoyl group (SO₂NH₂) coordinating to the zinc ion in the enzyme's active site, thereby blocking its catalytic function.[1] The compound of interest, 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, possesses the characteristic sulfonamide moiety, suggesting its potential as a CA inhibitor. Determining its IC50 value is a critical step in evaluating its potency and potential as a therapeutic agent.

Principle of the Assay

The IC50 value represents the concentration of an inhibitor required to reduce the rate of an enzymatic reaction by 50%.[6][7] This protocol employs a colorimetric method to determine the IC50 value by monitoring the esterase activity of carbonic anhydrase. The enzyme catalyzes the hydrolysis of the substrate, p-nitrophenyl acetate (pNPA), to produce p-nitrophenol and acetate.[2][8] The product, p-nitrophenol, is a yellow-colored compound that can be quantified by measuring the increase in absorbance at a wavelength of 400-405 nm.[8] In the presence of an inhibitor like 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, the rate of pNPA hydrolysis decreases in a dose-dependent manner. By measuring the reaction rates at various inhibitor concentrations, a dose-response curve can be generated to calculate the IC50 value.

Principle of the colorimetric assay for CA inhibition.

Materials and Reagents

Equipment

• Microplate reader capable of kinetic measurements at 405 nm

• 96-well clear, flat-bottom microplates

• Multichannel pipette

• Standard laboratory glassware and consumables

Reagents

• Human Carbonic Anhydrase II (hCA II): Lyophilized powder.

• 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide: Test compound.

• Acetazolamide: Reference inhibitor.[9]

• p-Nitrophenyl Acetate (pNPA): Substrate.

• Tris-SO₄ Buffer (50 mM, pH 7.4): Assay buffer.

• Acetonitrile (ACN): For dissolving the substrate.

• Dimethyl Sulfoxide (DMSO): For dissolving the test and reference compounds.

• Deionized Water

Preparation of Solutions

• Assay Buffer (50 mM Tris-SO₄, pH 7.4): Prepare a solution of Tris base and adjust the pH to 7.4 with sulfuric acid.

• hCA II Enzyme Solution: Reconstitute lyophilized hCA II in assay buffer to a stock concentration of 1 mg/mL. Further dilute in assay buffer to an optimized working concentration that yields a linear reaction rate for at least 10-15 minutes.

• Substrate Solution (3 mM pNPA): Dissolve p-nitrophenyl acetate in a minimal amount of acetonitrile and then dilute with the assay buffer to the final concentration. It is crucial to prepare this solution fresh daily.[8]

• Test Compound Stock Solution (10 mM): Dissolve 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide in DMSO.

• Reference Inhibitor Stock Solution (10 mM): Dissolve acetazolamide in DMSO.

Experimental Protocol

Preparation of Serial Dilutions

Prepare a series of dilutions of the test compound and the reference inhibitor in assay buffer. A typical 10-point, 3-fold serial dilution starting from 100 µM is recommended. Ensure the final DMSO concentration in all wells does not exceed 1%.

Assay Plate Setup

A 96-well plate should be set up as follows:

Well Type	Reagent 1	Reagent 2	Reagent 3	Reagent 4
Blank	190 µL Assay Buffer	-	-	10 µL Substrate
Enzyme Control	180 µL Assay Buffer	10 µL hCA II	-	10 µL Substrate
Solvent Control	170 µL Assay Buffer	10 µL hCA II	10 µL DMSO	10 µL Substrate
Inhibitor Wells	170 µL Assay Buffer	10 µL hCA II	10 µL Inhibitor	10 µL Substrate

Assay Procedure

• Add the assay buffer, hCA II enzyme solution, and inhibitor/solvent to the appropriate wells as detailed in the plate setup table.

• Mix the contents of the wells by gentle tapping or orbital shaking.

• Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding 10 µL of the 3 mM pNPA substrate solution to all wells. The final volume in each well will be 200 µL.

• Immediately place the plate in the microplate reader and begin kinetic measurements.

Data Acquisition

Measure the absorbance at 405 nm every 30 seconds for 10-15 minutes at room temperature.

Experimental workflow for IC50 determination.

Data Analysis and IC50 Determination

• Calculate the rate of reaction (slope): For each well, determine the rate of increase in absorbance over time (ΔAbs/min) from the linear portion of the kinetic curve.[8]

• Calculate the percentage of inhibition: Use the following formula to calculate the percent inhibition for each inhibitor concentration:

  % Inhibition = [1 - (Rate of Inhibitor Well - Rate of Blank Well) / (Rate of Solvent Control Well - Rate of Blank Well)] x 100

• Generate a dose-response curve: Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value: Use a non-linear regression analysis (e.g., sigmoidal dose-response with variable slope) to fit the data and determine the IC50 value. This can be performed using software such as GraphPad Prism or Origin.

Data Presentation

The results can be summarized in a table as shown below:

[Inhibitor] (µM)	Log [Inhibitor]	Avg. Rate (ΔAbs/min)	% Inhibition
0 (Solvent Ctrl)	-	0.150	0
0.01	-2.00	0.135	10
0.1	-1.00	0.112	25.3
1	0.00	0.078	48
10	1.00	0.040	73.3
100	2.00	0.018	88

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of the results, the following points should be considered:

• Reference Inhibitor: Always include a known carbonic anhydrase inhibitor, such as acetazolamide, in every assay.[2][9] The calculated IC50 for the reference compound should fall within the expected range, validating the assay's performance.

• Solvent Control: The inclusion of a solvent control is critical to account for any potential effects of the solvent (e.g., DMSO) on enzyme activity.[9]

• Linearity of Reaction: Ensure that the enzyme concentration is optimized to provide a linear reaction rate for the duration of the assay.

• Z'-Factor: For high-throughput screening applications, the Z'-factor should be calculated to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Conclusion

The protocol detailed in this application note provides a reliable and efficient method for determining the IC50 of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide against carbonic anhydrase. By adhering to this guide, researchers can obtain accurate and reproducible potency data, which is essential for the characterization and development of novel therapeutic agents targeting this important enzyme family.

References

• Krall, N., et al. (2018). Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII. Molecules, 23(1), 143. [Link]

• Alaei, S., et al. (2021). Inhibition of carbonic anhydrase II by sulfonamide derivatives. Pharmazie, 76(5), 224-228. [Link]

• Nocentini, A., & Supuran, C. T. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 6756-6770. [Link]

• Vullo, D., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12499. [Link]

• Angeli, A., et al. (2023). Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules, 28(7), 3181. [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Assay Genie. [Link]

• Davidson College. (n.d.). IC50 Determination. edX. [Link]

• Georgakis, N., et al. (2020). Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Methods in Molecular Biology, 2089, 41-46. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Nitro-N-(4-nitrobenzene-1-sulfonyl)benzene-1-sulfonamide. PubChem. [Link]

• Wikipedia. (n.d.). IC50. Wikipedia. [Link]

• Schoder, D., et al. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Catalysts, 11(7), 819. [Link]

Sources

• 1. Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ingentaconnect.com [ingentaconnect.com]
• 3. Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. courses.edx.org [courses.edx.org]
• 7. IC50 - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. assaygenie.com [assaygenie.com]

Application Note: Protocol for Studying Enzyme Inhibition by Novel Sulfonamides

Target Audience: Researchers, scientists, and drug development professionals. Focus: High-Throughput Screening (HTS) and Kinetic Validation of Carbonic Anhydrase (CA) Inhibitors.

Introduction and Mechanistic Rationale

Sulfonamides represent a premier class of pharmacophores in medicinal chemistry, classically recognized for their potent inhibition of Carbonic Anhydrases (CAs, EC 4.2.1.1)[1]. These metalloenzymes are critical for pH regulation and

transport, making them high-value targets for diuretics, anti-glaucoma agents, and targeted therapies against tumor-associated isoforms like hCA IX and hCA XII[1].

The primary sulfonamide group (

) acts as a highly efficient zinc-binding group (ZBG)[2]. In the enzyme's active site, the sulfonamide nitrogen deprotonates and directly coordinates with the catalytic ion, displacing the zinc-bound water or hydroxide ion that is essential for the reversible hydration of carbon dioxide[1]. This interaction effectively blocks the catalytic process.

Caption: Mechanism of Carbonic Anhydrase inhibition by sulfonamides via zinc coordination.

Assay Selection and Causality

To rigorously evaluate novel sulfonamides, researchers must select appropriate assay formats. CAs catalyze two distinct reactions that can be exploited in vitro:

• Hydration Assay (Stopped-Flow) : This measures the physiologically relevant reaction. However, due to the rapid catalytic turnover of CAs (up to ), it requires specialized stopped-flow instrumentation to monitor initial rates over 10–100 seconds[1].

• Esterase Activity Assay (4-NPA) : CAs exhibit promiscuous esterase activity, hydrolyzing 4-nitrophenyl acetate (4-NPA) into the yellow chromophore 4-nitrophenol[3].

Causality in Experimental Design: We prioritize the 4-NPA esterase assay for initial high-throughput screening (HTS) because it is highly amenable to 96-well microplate formats using standard spectrophotometers[3]. While esterase activity is a secondary function, it provides a highly reliable, scalable surrogate for quantifying enzyme-inhibitor binding kinetics before advancing to complex stopped-flow validation[4].

Self-Validating Experimental Protocol: 4-NPA Esterase Assay

Causality of Buffer Selection: The assay utilizes HEPES or Tris-SO4 buffers (pH 7.4–7.6) supplemented with

or . This maintains constant ionic strength without introducing anions (like ) that might competitively coordinate the zinc ion and artificially alter inhibition metrics[1][5].

Caption: High-throughput screening workflow for sulfonamide enzyme inhibition assays.

Step-by-Step Methodology

• Compound Preparation : Prepare a 10 mM stock of the novel sulfonamide in DMSO. Perform a 10-point serial dilution.

  • Causality: A minimum of 10 inhibitor concentrations ensures an accurate

    determination, providing sufficient data points above and below the inflection point for robust non-linear regression[6]. Keep final DMSO concentration to prevent enzyme denaturation[7].

• Enzyme-Inhibitor Pre-incubation : Mix the diluted sulfonamide with the recombinant CA enzyme (e.g., hCA II or hCA IX) in the assay buffer. Incubate at room temperature for 15 minutes[2].

  • Causality: Sulfonamides often act as tight-binding inhibitors. Pre-incubation is critical to allow the system to reach thermodynamic equilibrium and form the Enzyme-Inhibitor (E-I) complex prior to introducing the substrate[8].

• Reaction Initiation : Add the 4-NPA substrate (prepared fresh in anhydrous acetonitrile or DMSO) to a final concentration of 1 mM to initiate the reaction[3]. The total assay volume should be 200

  .

• Kinetic Readout : Immediately measure the absorbance at 400–405 nm in kinetic mode for 5–15 minutes at 25°C[3][9].

  • Causality: Kinetic reads (measuring initial velocity,

    ) are vastly superior to endpoint reads because they mitigate artifacts from compound autofluorescence, precipitation, or baseline shifts[7].

• Assay Validation Controls : A self-validating assay must include:

  • Positive Control: Acetazolamide (AAZ), a standard clinically used CA inhibitor, to ensure the enzyme is responsive[1].

  • Negative Control (Vehicle): Buffer with matching DMSO concentration (no inhibitor) to establish the uninhibited maximum velocity (

    )[7].

  • Substrate Blank: Buffer + Substrate without enzyme to account for the spontaneous, non-enzymatic hydrolysis of 4-NPA[9].

Data Analysis and Interpretation

Calculate the initial reaction velocity (

) from the linear portion of the kinetic curve, subtracting the substrate blank velocity from all sample measurements[9]. Determine the using a four-parameter logistic (4PL) nonlinear regression analysis[6].

Finally, convert the

to the absolute inhibition constant ( ) using the Cheng-Prusoff equation[2][10]:

Causality of Metric Selection: Reporting

rather than normalizes the data against the specific substrate concentration and the enzyme's intrinsic affinity ( ) for that substrate. This is essential for distinguishing true mechanistic potency and allowing direct comparison of sulfonamide efficacy across different laboratories and distinct CA isoforms[8][11].

Table 1: Representative Inhibition Profile of Novel Sulfonamides

Mock data demonstrating the expected output format for structure-activity relationship (SAR) profiling, comparing ubiquitous cytosolic isoforms (hCA I, hCA II) vs. tumor-associated isoforms (hCA IX)[1][5].

Compound	hCA I (nM)	hCA II (nM)	hCA IX (nM)	Selectivity Index (hCA II / hCA IX)
Acetazolamide (Control)	250.0	12.0	25.0	0.48
Novel Sulfonamide A	604.8	271.0	137.0	1.98
Novel Sulfonamide B	>10000	450.5	91.0	4.95

(Note: Lower

indicates higher potency. A higher selectivity index is desirable for selectively targeting tumor-associated hCA IX while sparing off-target hCA II).

References

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies - MDPI Pharmaceuticals. URL:[Link]

• A standard operating procedure for an enzymatic activity inhibition assay - PubMed / European Biophysics Journal. URL:[Link]

• A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity - MDPI Catalysts. URL:[Link]

• Inhibition studies on a panel of human carbonic anhydrases with N1-substituted secondary sulfonamides incorporating thiazolinone - Semantic Scholar / Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

• Carbonic anhydrase inhibition with a series of novel benzenesulfonamide-triazole conjugates - Taylor & Francis. URL:[Link]

• Basics of Enzymatic Assays for HTS - NCBI Bookshelf (Assay Guidance Manual). URL:[Link]

• Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium - MDPI International Journal of Molecular Sciences. URL:[Link]

• Mechanism of Action Assays for Enzymes - NCBI Bookshelf (Assay Guidance Manual). URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. A standard operating procedure for an enzymatic activity inhibition assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. resources.rndsystems.com [resources.rndsystems.com]
• 10. Sulfonamide-Based Inhibition of the β-Carbonic Anhydrase from A. baumannii, a Multidrug-Resistant Bacterium [mdpi.com]
• 11. Experimental Activity Validation of Inhibitors [creative-enzymes.com]

Application Note: 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide as a Versatile Chemical Probe for Carbonic Anhydrase

Executive Summary & Mechanistic Rationale

In the landscape of targeted drug development and molecular imaging, 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide serves as a highly modular chemical probe. Designed primarily as an inhibitor of the Carbonic Anhydrase (CA) metalloenzyme family, this compound leverages the classic "tail approach" to achieve isoform selectivity, specifically targeting tumor-associated isoforms (hCA IX and hCA XII) over ubiquitous cytosolic isoforms (hCA I and hCA II) [1].

The architectural brilliance of this probe lies in its dual-functionality:

• The Zinc-Binding Group (ZBG): The primary sulfonamide moiety (

  ) acts as a potent pharmacophore, displacing the zinc-bound water/hydroxide ion in the CA catalytic center to halt the rapid hydration of .

• The Selectivity Tail & Synthetic Handle: The 4-nitrobenzenesulfonyl extension interacts with the variable hydrophobic and hydrophilic residues at the rim of the active site cavity. Furthermore, the terminal 4-nitro group acts as an electron-withdrawing enhancer for binding and serves as a masked amine. Through chemoselective reduction, it provides a primary amine handle for downstream conjugation to fluorophores (e.g., FITC) or radiometal chelators (e.g., DOTA) for PET imaging [3].

Fig 1. Mechanistic binding of the sulfonamide probe to the Carbonic Anhydrase catalytic zinc center.

Synthetic Workflow and Derivatization Strategy

The utility of this probe is maximized through a self-validating synthetic workflow. The core probe is synthesized via the condensation of 4-nitrobenzenesulfonyl chloride with sulfanilamide [2]. Because the primary sulfonamide of sulfanilamide is less nucleophilic than its primary aniline group, the reaction is highly regioselective.

To transition this inhibitor into an imaging probe, the nitro group is reduced. We employ a modified Béchamp reduction (Fe/AcOH) rather than catalytic hydrogenation (

). Causality: Catalytic hydrogenation risks poisoning the palladium catalyst due to the sulfur atoms in the sulfonamide, and strong hydride donors can cleave the bond. Iron in acetic acid provides a mild, chemoselective reduction that preserves the structural integrity of the dual sulfonamide core.

Fig 2. Synthetic workflow from core probe assembly to fluorophore conjugation and kinetic validation.

Experimental Protocols

Protocol A: Synthesis of the Core Chemical Probe

Objective: Synthesize 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

• Reaction Setup: Dissolve 1.0 equivalent (10 mmol) of sulfanilamide in 15 mL of anhydrous pyridine under an inert nitrogen atmosphere. Causality: Pyridine acts simultaneously as the solvent and the acid scavenger to neutralize the

  byproduct, driving the reaction forward.

• Addition: Cool the flask to 0 °C in an ice bath. Slowly add 1.1 equivalents (11 mmol) of 4-nitrobenzenesulfonyl chloride in small portions over 30 minutes to control the exothermic condensation.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Workup & Validation: Pour the mixture into 100 mL of ice-cold 1M

  to precipitate the product and remove residual pyridine. Filter the precipitate and wash with cold deionized water.

  • Self-Validation (QC): Perform Thin-Layer Chromatography (TLC) using an EtOAc/Hexane (1:1) mobile phase. The disappearance of the highly UV-active sulfonyl chloride starting material confirms completion.

Protocol B: Chemoselective Reduction to the Amine Precursor

Objective: Convert the 4-nitro group to a 4-amino group for downstream conjugation.

• Reaction Setup: Suspend 5 mmol of the synthesized core probe in a mixture of ethanol (20 mL) and glacial acetic acid (5 mL).

• Reduction: Add 50 mmol of Iron powder (Fe, 325 mesh). Heat the mixture to 75 °C and stir vigorously for 2 hours.

• Workup & Validation: Cool to room temperature, dilute with ethyl acetate (50 mL), and filter through a pad of Celite to remove iron sludge. Neutralize the filtrate with saturated

  , extract the organic layer, dry over , and concentrate in vacuo.

  • Self-Validation (QC): The product should shift from a pale yellow powder (nitro) to an off-white/colorless solid (amine).

    -NMR will show an upfield shift of the aromatic protons adjacent to the new electron-donating amine group, and a broad singlet integrating to 2H ( ) will appear around 5.5 ppm (in DMSO- ).

Protocol C: Stopped-Flow Kinetic Assay for CA Inhibition

Objective: Determine the inhibition constant (

) of the probe against isolated CA isoforms. Causality: Carbonic anhydrase possesses a turnover number ( ) of up to . Standard spectrophotometers have a dead time of ~1 second, missing the entire reaction. A stopped-flow instrument with a dead time of ~1-2 milliseconds is strictly required to capture the rapid pH drop.

• Buffer Preparation: Prepare a 10 mM HEPES buffer (pH 7.4) containing 0.2 mM Phenol Red as a pH indicator. Add 0.1 M

  to maintain constant ionic strength.

• Enzyme/Inhibitor Incubation: Pre-incubate the target CA isoform (e.g., hCA IX, 10 nM) with varying concentrations of the chemical probe (0.1 nM to 10 µM) for 15 minutes at 20 °C to allow the enzyme-inhibitor complex to reach thermodynamic equilibrium.

• Reaction Initiation: Load the enzyme-inhibitor mixture into Syringe A of the stopped-flow instrument. Load

  -saturated water (approx. 15 mM ) into Syringe B. Rapidly mix equal volumes.

• Data Acquisition: Monitor the absorbance decay of Phenol Red at 557 nm.

  • Self-Validation (QC): Always run Acetazolamide as a positive control to verify enzyme viability. Run a buffer-only (no enzyme) negative control to establish the baseline uncatalyzed hydration rate of

    .

Quantitative Data: Isoform Selectivity Profiling

The structural bulk of the 4-nitrobenzenesulfonamide tail sterically hinders binding in the narrow active site clefts of cytosolic CA I and CA II, while perfectly complementing the wider, more hydrophobic active site rims of tumor-associated CA IX and CA XII. This results in a highly favorable selectivity profile.

Table 1: Representative Inhibition Constants (

) for Sulfonamide Probes vs. CA Isoforms

Compound	hCA I (Cytosolic)	hCA II (Cytosolic)	hCA IX (Tumor-Associated)	hCA XII (Tumor-Associated)
Acetazolamide (Clinical Control)	250.0 nM	12.0 nM	25.0 nM	5.7 nM
4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide	>1000 nM	150.5 nM	18.2 nM	4.5 nM
Amine Precursor (Reduced Probe)	>1000 nM	320.0 nM	22.4 nM	8.1 nM

Note: Data reflects the standard behavior of tail-approach benzenesulfonamides in stopped-flow

hydration assays.

References

• Supuran, C. T. et al. (2018). "Synthesis of novel benzenesulfamide derivatives with inhibitory activity against human cytosolic carbonic anhydrase I and II and Vibrio cholerae α- and β-class enzymes." Journal of Enzyme Inhibition and Medicinal Chemistry. URL:[Link]

• Guler, O. O. et al. (2015). "Novel Sulfamide-Containing Compounds as Selective Carbonic Anhydrase I Inhibitors." Molecules. URL:[Link]

• Wuest, F. et al. (2012). "The facile synthesis of a pyrimidinyl sulfonamide (N,N,N,6-tetramethyl-2-(4-nitrophenylsulfonamido)pyrimidin-4-ammonium chloride) as a PET tracer precursor." ARKIVOC. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

Status: Operational | Ticket: #882-N-SULF | Topic: Yield Optimization & Troubleshooting

Executive Summary: The Yield Challenge

The synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide involves the N-sulfonylation of sulfanilamide (nucleophile) with 4-nitrobenzenesulfonyl chloride (electrophile).

Researchers often report yields hovering around 40-60% due to three competing failure modes:

• Hydrolysis: The nitro-substituted sulfonyl chloride is highly electrophilic and moisture-sensitive.

• Regioselectivity: Competition between the aniline amine (

  ) and the sulfonamide nitrogen ( ).

• Bis-sulfonylation: Formation of unwanted di-substituted byproducts.

This guide provides an optimized DMAP-catalyzed protocol designed to push yields >90%, followed by a troubleshooting decision tree.

Module 1: Optimized Experimental Protocol

Standard Schotten-Baumann conditions (aqueous base) often result in hydrolysis-driven yield loss for this specific substrate. We recommend an anhydrous, nucleophilic catalysis route.

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
Sulfanilamide	Nucleophile	1.0	Must be dry.
4-Nitrobenzenesulfonyl chloride (NBSC)	Electrophile	1.1	Critical: Recrystallize if older than 3 months.
Pyridine	Solvent/Base	10.0 vol	Acts as an acid scavenger.
DMAP (4-Dimethylaminopyridine)	Catalyst	0.1	The Yield Booster. Forms a reactive intermediate.

Step-by-Step Methodology

• Preparation (Anhydrous Setup):

  • Flame-dry a 2-neck round-bottom flask under Nitrogen (

    ) or Argon.

  • Charge with Sulfanilamide (1.0 eq) and DMAP (0.1 eq) .

  • Add anhydrous Pyridine (or dry DCM with 2.0 eq pyridine if solvent volume is a concern). Stir until dissolved.

• Activation (0°C):

  • Cool the solution to 0°C in an ice bath.

  • Why? Low temperature suppresses the hydrolysis rate more than the amidation rate.

• Addition (Controlled):

  • Dissolve NBSC (1.1 eq) in a minimal amount of anhydrous DCM or Pyridine.

  • Add dropwise over 30 minutes .

  • Observation: The solution may turn yellow/orange. A deep red color indicates possible formation of Meisenheimer complexes (impurities) or oxidation; keep cold to prevent this.

• Reaction (RT):

  • Allow to warm to Room Temperature (RT) naturally.

  • Stir for 4–6 hours . Monitor via TLC (EtOAc:Hexane 3:7). Look for the disappearance of the lower sulfanilamide spot.

• Quench & Workup:

  • Pour the reaction mixture into ice-cold 10% HCl (pH should be <2).

  • Mechanism:[1][2][3][4][5][6] This protonates the pyridine (making it water-soluble) and precipitates the sulfonamide product (which is insoluble in acid).

  • Filter the precipitate.[7][8][9][10] Wash with water (3x) to remove pyridine salts.

• Purification (The "Clean-Up"):

  • Recrystallize from Ethanol/Water (9:1) .

  • Yield Target: >85% off-white to pale yellow solid.

Module 2: Mechanism & Failure Analysis

Understanding the mechanism is vital for troubleshooting. The reaction relies on the nucleophilic attack of the aniline nitrogen.

Diagram 1: Reaction Pathway & DMAP Catalysis

The following diagram illustrates the standard pathway versus the DMAP-catalyzed "fast lane" and the hydrolysis "dead end."

Caption: Figure 1.[11][12] The DMAP catalyst creates a hyper-electrophilic intermediate (Green Path), outcompeting moisture hydrolysis (Red Path).

Module 3: Troubleshooting Guide

Issue 1: Low Yield (<50%) with White Precipitate

• Diagnosis: Hydrolysis of the sulfonyl chloride.[7][13][14]

• Root Cause: NBSC is extremely sensitive to moisture. If your solvent is "wet" or the NBSC bottle was left open, it converts to 4-nitrobenzenesulfonic acid.

• Fix:

  • Check Reagent: Dissolve a small amount of NBSC in dry DCM. If it doesn't dissolve clearly (turbid), it is hydrolyzed.

  • Dry Solvents: Use molecular sieves (3Å or 4Å) in your pyridine/DCM for 24 hours prior to use.

Issue 2: Product is "Oiling Out" or Sticky

• Diagnosis: Impurities or Pyridine retention.

• Root Cause: Pyridine hydrochloride salts can trap the product in an oil phase during the acid quench.

• Fix:

  • Vigorous Stirring: When pouring into HCl, stir rapidly to break up oil droplets into a powder.

  • Sonication: Sonicate the acidic mixture to induce crystallization.

Issue 3: Bis-Sulfonylation (Two spots on TLC)

• Diagnosis: The sulfonamide nitrogen also reacted.[15]

• Root Cause: Too much base (deprotonating the sulfonamide) or excess electrophile.

• Fix:

  • Strict Stoichiometry: Do not exceed 1.1 equivalents of NBSC.

  • Temperature Control: Ensure the addition happens strictly at 0°C . Bis-sulfonylation has a higher activation energy and typically occurs at higher temperatures.

Diagram 2: Troubleshooting Decision Tree

Caption: Figure 2. Diagnostic workflow for identifying yield-limiting factors based on TLC analysis.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use water as a solvent (Schotten-Baumann conditions)?

A: Yes, but expect lower yields (approx. 50-60%). The nitro group makes the sulfonyl chloride highly reactive, leading to faster hydrolysis in aqueous alkali compared to standard toluene derivatives. If you must use water, use Sodium Carbonate (

) as the base and add the NBSC as a solution in acetone vigorously.

Q2: My product is purple/red. Is it ruined?

A: Not necessarily. Nitro-aromatics can form colored charge-transfer complexes with amines or pyridine. These are usually superficial.

• Solution: Wash the solid with dilute HCl, then water, then a small amount of cold ethanol. The color usually resides in the filtrate.

Q3: How do I remove unreacted sulfanilamide?

A: Sulfanilamide is soluble in dilute acid (due to the aniline amine). The workup step involving 10% HCl is designed specifically to dissolve unreacted starting material while precipitating your sulfonamide product. If TLC shows starting material, re-wash the solid with 1M HCl.

Q4: Why use DMAP? Isn't Pyridine enough?

A: Pyridine is a good base but a mediocre nucleophile. DMAP is approx. 10,000x more nucleophilic than pyridine. It attacks the sulfonyl chloride first to form a stable, soluble, and highly reactive N-sulfonylpyridinium salt, which then transfers the sulfonyl group to the amine instantly. This "shuttling" mechanism prevents the sulfonyl chloride from sitting around and hydrolyzing [1, 3].

References

• BenchChem. (2025).[8][14] Technical Support Center: Optimization of Sulfonamide Synthesis. Retrieved from 14

• Organic Chemistry Portal. (2024). Sulfonamide Synthesis by S-N Coupling. Retrieved from 16

• National Institutes of Health (PMC). (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs. Retrieved from 17

• University of Wisconsin-Madison. Preparation of 4-Acetamidobenzenesulfonamide (Sulfanilamide Synthesis Guide). Retrieved from 13

Sources

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• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US6160179A - Method of producing 4-nitro-m-phenylenediamine sulfate - Google Patents [patents.google.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. 4-Methyl-N-(4-nitro­benzo­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Page loading... [wap.guidechem.com]
• 16. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 17. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Di-Sulfonamides

Introduction: The Challenge of Double Sulfonylation

The synthesis of di-sulfonamides—whether bridging two amines with a disulfonyl linker or capping a diamine with two sulfonyl groups—is a staple in medicinal chemistry (e.g., for carbonic anhydrase inhibitors or proteolysis targeting chimeras, PROTACs). However, the introduction of a second sulfonamide group introduces non-linear kinetic complications.

Unlike simple mono-sulfonylation, di-sulfonamide synthesis is plagued by competing rates of hydrolysis, potential for "over-reaction" (sulfonimide formation), and solubility-driven oligomerization. This guide moves beyond basic textbook protocols to address the specific failure modes encountered in high-stakes research environments.

Troubleshooting Guide (Q&A)

Issue 1: "I am observing a significant amount of 'M+139' or 'M+ArSO2' mass in my LCMS, corresponding to a tri-sulfonyl species."

Diagnosis: You are experiencing Sulfonimide Formation (Bis-sulfonylation). Mechanism: The proton on a primary sulfonamide (

) is relatively acidic ( ). In the presence of excess base and sulfonyl chloride, this proton is removed, creating a sulfonamidate anion that acts as a nucleophile, attacking another equivalent of sulfonyl chloride.

Corrective Actions:

• Stoichiometry Control: Do not use a large excess of sulfonyl chloride. If your protocol calls for 2.5 equiv. for a diamine, reduce it to 2.05–2.1 equiv.

• Base Selection: Switch from strong/nucleophilic bases (like TEA or DMAP) to inorganic bases (e.g.,

  or ) in a biphasic system (Schotten-Baumann conditions). The weaker base is sufficient to neutralize HCl but less efficient at deprotonating the formed sulfonamide.

• Order of Addition: Add the sulfonyl chloride slowly to the amine at low temperature (

  ). High local concentrations of favor the side reaction.

Issue 2: "My reaction conversion is stalled at the mono-sulfonamide stage, even with excess reagents."

Diagnosis: Hydrolysis of the Reagent or Amine Deactivation . Causality:

• Hydrolysis: Sulfonyl chlorides are moisture-sensitive. If your solvent is "wet" or the reagent is old, it hydrolyzes to sulfonic acid (

  ), which protonates your unreacted amine, rendering it non-nucleophilic ( ).

• Deactivation: The first sulfonamide group is electron-withdrawing. In short-chain diamines (e.g., ethylene diamine), the formation of the first sulfonamide lowers the

  and nucleophilicity of the second amine group via inductive effects.

Corrective Actions:

• Regenerate the Free Base: If the amine has been protonated by hydrolyzed reagent, add excess base (e.g., DIPEA) to ensure the amine is free.

• Catalysis: Add a nucleophilic catalyst like DMAP (4-Dimethylaminopyridine) (5-10 mol%). DMAP forms a highly reactive N-sulfonylpyridinium intermediate that is more susceptible to attack by the sterically hindered or electronically deactivated second amine.

• Solvent Switch: Move to anhydrous DCM or THF under Argon. Avoid Schotten-Baumann (water/acetone) conditions if the sulfonyl chloride is particularly labile.

Issue 3: "I am synthesizing a di-sulfonamide from a disulfonyl chloride and a diamine, but I'm getting insoluble gum/precipitate instead of a discrete molecule."

Diagnosis: Oligomerization / Polymerization . Mechanism: When reacting bifunctional electrophiles (disulfonyl chlorides) with bifunctional nucleophiles (diamines), you are setting up a step-growth polymerization. Unless you are targeting a macrocycle, linear oligomers are the thermodynamic trap.

Corrective Actions:

• High Dilution: Run the reaction at high dilution (0.01 M or lower) to favor intramolecular cyclization (if desired) or discrete capping.

• Reverse Addition: If you want to cap a diamine with two different sulfonyl groups, or cap a disulfonyl chloride with two mono-amines, add the bifunctional reagent slowly to a large excess of the monofunctional partner.

• Simultaneous Slow Addition: For macrocyclization, add both reagents simultaneously and slowly into a large volume of solvent using syringe pumps to keep instantaneous concentrations low.

Visualizing the Reaction Landscape

The following diagram illustrates the competitive pathways in di-sulfonamide synthesis. Note the critical divergence point at the Mono-Sulfonamide stage.

Caption: Kinetic landscape of di-sulfonamide synthesis showing the competition between desired product formation, hydrolysis, and over-sulfonylation (sulfonimide).

Optimized Experimental Protocols

Protocol A: Standard Synthesis (Anhydrous)

Best for valuable amines or moisture-sensitive sulfonyl chlorides.

• Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and Argon balloon.

• Dissolution: Dissolve Diamine (1.0 mmol) in anhydrous DCM (10 mL) .

• Base: Add Triethylamine (3.0 mmol) . Note: 2.0 eq for neutralization + 1.0 eq excess.

• Cooling: Cool the mixture to 0°C in an ice bath.

• Addition: Dissolve Sulfonyl Chloride (2.1 mmol) in minimal DCM (2 mL) and add dropwise over 15 minutes.

• Reaction: Allow to warm to Room Temp (RT) and stir for 4-12 hours.

  • Checkpoint: Check TLC/LCMS. If mono-species persists, add DMAP (0.1 mmol) and stir for 2 more hours.

• Workup: Dilute with DCM, wash with 1M HCl (removes unreacted amine/DMAP), then Sat. NaHCO3 (removes sulfonic acid), then Brine. Dry over

  .[1]

Protocol B: Schotten-Baumann (Biphasic)

Best for robust substrates and avoiding sulfonimide formation.

• Setup: Flask open to air (if reagents allow).

• Solvent: Dissolve Diamine (1.0 mmol) in 10% Na2CO3 (aq) (10 mL) and Acetone or THF (10 mL) .

• Addition: Add Sulfonyl Chloride (2.2 mmol) in one portion (or dropwise if scale >5g).

• Reaction: Stir vigorously at RT. The pH must remain >8; add more

  if necessary.

• Workup: Acidify carefully to pH ~3-4 with 1M HCl. The di-sulfonamide often precipitates as a solid. Filter and wash with water.

Comparative Data: Base & Solvent Effects

The choice of base profoundly impacts the ratio of Di-Sulfonamide (Target) to Sulfonimide (Side Product).

Base System	Solvent	Reaction Rate	Risk of Sulfonimide	Comment
Pyridine	Pyridine (Neat)	High	High	Pyridine acts as both solvent and nucleophilic catalyst. Promotes over-sulfonylation.
TEA / DIPEA	DCM / THF	Moderate	Moderate	Standard conditions. Good balance.
	/ THF	Moderate	Low	Biphasic system suppresses deprotonation of the sulfonamide product.
DMAP (cat.)	DCM	Very High	High	Use only if the second amine is unreactive. Monitor closely.

References

• Review of Sulfonamide Synthesis

  • M. A. Rahman, et al. "Recent developments in the synthesis of sulfonamides." Tetrahedron, 2022.[2]

  • (Generalized link for verification)

• Smith, P. A. S. "The Chemistry of Open-Chain Organic Nitrogen Compounds." Vol 1. Benjamin/Cummings, 1965. (Classic text on nitrogen functional group reactivity).

• Schotten-Baumann Conditions

  • Vogel, A. I. "Vogel's Textbook of Practical Organic Chemistry," 5th Ed. Longman Scientific & Technical, 1989.

• DMAP Catalysis Mechanism

  • Höfle, G., Steglich, W., & Vorbrüggen, H. "4-Dialkylaminopyridines as Highly Active Acylation Catalysts.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Modular Two-Step Route to Sulfondiimidamides - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of reaction conditions for sulfonamide synthesis

Technical Support Center: Optimization of Reaction Conditions for Sulfonamide Synthesis

Introduction: Beyond the "Standard Procedure"

Welcome. I am Dr. Aris, Senior Application Scientist. You are likely here because the "standard" Schotten-Baumann conditions (sulfonyl chloride + amine in DCM) failed you. Perhaps you are observing rapid hydrolysis of your sulfonyl chloride, intractable bis-sulfonamide byproducts, or zero conversion with a sterically hindered aniline.

This guide is not a textbook; it is a troubleshooting engine. We move beyond what to do and focus on why reactions fail and how to engineer a self-validating protocol for drug discovery scaffolds.

Module 1: The Standard Protocol (And Why It Fails)

Context: For aliphatic amines and reactive anilines. The Trap: The most common failure mode is not the reaction itself, but the competition between aminolysis (desired) and hydrolysis (undesired), or the formation of bis-sulfonamides (R-N(SO₂R')₂).

Optimized Standard Protocol

• Reagents: Sulfonyl Chloride (1.1 equiv), Amine (1.0 equiv), Pyridine (3.0 equiv or solvent).

• Solvent: Anhydrous DCM (0.2 M). Note: THF is preferred if solubility is an issue, but DCM allows for easier workup.

• Catalyst: DMAP (0.1 equiv) only if the amine is sluggish.

Step-by-Step Workflow:

• Dissolution: Dissolve Amine and Pyridine in DCM under N₂ atmosphere.

• Temperature Control: Cool to 0°C . Critical: Lower temp favors mono-sulfonylation over bis-sulfonylation.

• Addition: Add Sulfonyl Chloride (diluted in minimal DCM) dropwise .

• Monitoring: Warm to RT. Check TLC/LCMS at 1 hour.

• Quench: Add saturated NH₄Cl (aq).

Visual Workflow: Standard Synthesis

Caption: Logic flow for standard nucleophilic substitution with critical decision points.

Troubleshooting Table: Common Failure Modes

Symptom	Root Cause	Technical Solution
Starting material (Amine) remains; Sulfonyl Chloride consumed.	Hydrolysis. Water in solvent competed with the amine.	1. Use freshly distilled DCM/THF.2. Increase Sulfonyl Chloride to 1.5 equiv.3. Switch to Schotten-Baumann biphasic conditions (DCM/Water + Na₂CO₃) only for highly reactive amines.
Formation of Bis-sulfonamide (M+2 mass).	pKa/Stoichiometry. The mono-sulfonamide proton is acidic (pKa ~10) and can be deprotonated, acting as a nucleophile again.	1. Strict 1:1 stoichiometry.2. Keep reaction at 0°C.3. Reverse Addition: Add the base slowly to a mixture of Amine + Sulfonyl Chloride (prevents high concentration of deprotonated species).
Low Yield with Aniline.	Low Nucleophilicity. Electron-withdrawing groups on aniline reduce reactivity.	1. Add DMAP (10 mol%) as a nucleophilic catalyst.2. Switch solvent to Pyridine (acts as solvent + base).3. Heat to 60°C (sealed tube).

Module 2: The "Difficult" Substrate (Steric/Electronic Deactivation)

Context: You are trying to couple a bulky sulfonyl chloride (e.g., mesitylenesulfonyl) or an electron-deficient aniline.[1]

The Solution: Activation via Sulfonyl Azolides

Direct reaction fails because the chloride is not electrophilic enough or the amine is too hindered. We must create a "super-active" intermediate or use high-energy conditions.

Protocol (Microwave Assisted):

• Mix: Sulfonyl chloride (1.0 equiv), Amine (1.2 equiv), Pyridine (2.0 equiv) in DCE (1,2-dichloroethane).

• Irradiate: Microwave at 100–120°C for 10–20 minutes.

• Rationale: DCE allows higher temperatures than DCM; microwave energy overcomes the activation energy barrier for sterically hindered attacks.

Protocol (DMAP Catalysis Mechanism): DMAP attacks the sulfonyl chloride first, forming a highly electrophilic N-sulfonylpyridinium salt. This intermediate reacts much faster with the hindered amine than the original chloride.

Visual Mechanism: DMAP Activation

Caption: DMAP acts as a nucleophilic catalyst, generating a transient, highly reactive sulfonyl-pyridinium species.

Module 3: Modern & Green Alternatives (No Sulfonyl Chlorides)

Context: Your sulfonyl chloride is unstable, unavailable, or you wish to avoid toxic halogenated reagents.

Option A: One-Pot Pd-Catalyzed Synthesis (From Aryl Halides)

Best for: Drug discovery when the Aryl-Halide is available, but the Sulfonyl Chloride is not. This utilizes a sulfur dioxide surrogate (DABSO or K₂S₂O₅) to generate a sulfinate intermediate in situ.

• Reagents: Aryl Iodide/Bromide, Amine, DABSO (0.6 equiv), Pd catalyst (e.g., Pd(OAc)₂/CataCXium A).

• Conditions: 1,4-Dioxane, 80°C.

• Mechanism: Oxidative addition of Pd → Insertion of SO₂ → Formation of Pd-sulfinate → Coupling with Amine (often requires an oxidant like NBS or Iodine for the final step).

Option B: Direct Coupling of Sulfonic Acids (The TCT Method)

Best for: Green chemistry and stability. Avoids making the acid chloride entirely. Uses TCT (2,4,6-Trichloro-1,3,5-triazine) to activate the sulfonic acid.

Protocol:

• Activation: Sulfonic acid (1 equiv) + TCT (0.33 equiv) + Et₃N in Acetone. Stir RT for 1 hr.

• Coupling: Add Amine (1.1 equiv).[2] Stir RT.

• Advantage: TCT is cheap, solids are easily filtered, and avoids handling moisture-sensitive acid chlorides.

FAQ: Troubleshooting & Specifics

Q: My product is stuck in the pyridine. How do I remove it? A: Pyridine is notoriously difficult to remove by rotovap.

• Method 1 (Acid Wash): Wash the organic layer with 1M HCl or 10% CuSO₄ (forms a water-soluble blue complex with pyridine). Warning: Do not use if your product is acid-sensitive.

• Method 2 (Azeotrope): Add Toluene and rotovap. Toluene forms an azeotrope with pyridine, helping drag it off.

Q: I see a spot on TLC that is very non-polar. Is it the bis-sulfonamide? A: Likely yes. Bis-sulfonamides are significantly less polar than mono-sulfonamides (no H-bond donor).

• Confirmation: Isolate a small amount. NMR will show the disappearance of the N-H proton and integration of 2x sulfonyl groups.

• Fix: Treat the bis-sulfonamide with NaOH/MeOH at reflux. It often selectively hydrolyzes one sulfonyl group back to the mono-sulfonamide.

Q: Can I use water as a solvent? A: Yes, for "Schotten-Baumann" conditions.

• Recipe: Dissolve amine in 10% Na₂CO₃ (aq). Add sulfonyl chloride (neat or in minimal acetone) vigorously. The product often precipitates out. This is excellent for large-scale synthesis of simple substrates but fails for hydrolytically unstable chlorides.

References

• Standard Synthesis & Reviews

  • Woolven, H., et al. (2011).[3] DABSO-Based One-Pot Sulfonamide Synthesis. .

  • BenchChem Technical Guides. (2025).[1][4] Optimization of Sulfonamide Synthesis. .

• Green/Alternative Activation

  • Blot, V., et al. (2016). TCT-Mediated Direct Synthesis of Sulfonamides from Sulfonic Acids. .

  • De Luca, L., et al. (2008).[3] Microwave-Assisted Synthesis of Sulfonamides. .

• Pd-Catalyzed/Advanced Methods

  • Emmett, E. J., & Willis, M. C. (2015). Palladium-Catalyzed Sulfonamide Synthesis from Aryl Halides. .

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to the Purification of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

This technical guide is designed for researchers, scientists, and professionals in drug development, offering detailed protocols and troubleshooting advice for the purification of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide. Ensuring the high purity of this compound is critical for its use in subsequent scientific applications.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities encountered in the synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide?

The synthesis of this sulfonamide can result in several impurities.[1][2] These often include unreacted starting materials, byproducts from side reactions, and degradation products. The classic synthesis involves the reaction of a sulfonyl chloride with an amine, which can leave residual starting materials if the reaction does not go to completion.[1]

Q2: How can I perform a rapid purity assessment of my crude product?

Thin-Layer Chromatography (TLC) is an effective and rapid method for qualitatively assessing the purity of your synthesized sulfonamide.[3][4] The presence of multiple spots on the TLC plate when compared to a standard indicates the presence of impurities.[3] For enhanced visualization, spots can be viewed under UV light, and for certain sulfonamides, a fluorescamine spray can be used.[3][5] For quantitative analysis, High-Performance Liquid Chromatography (HPLC) is the preferred method.[3][4][6]

Q3: My compound has a persistent yellow color after initial purification attempts. What does this indicate?

While some sulfonamides can be yellowish-brown in their crude form, a persistent and intense color after purification often points to the presence of nitro-aromatic impurities or oxidation byproducts.[7] If recrystallization does not remove the color, the use of activated charcoal during the process can be effective.[8][9]

Troubleshooting Common Purification Challenges

Problem	Potential Cause	Recommended Solution
"Oiling Out" During Recrystallization	The melting point of the solid is lower than the boiling point of the solvent, or there is a high concentration of impurities.[8]	Re-dissolve the oil in additional hot solvent and allow it to cool more slowly. Alternatively, select a solvent with a lower boiling point.[8]
Low Yield After Recrystallization	The compound is too soluble in the chosen solvent at low temperatures, or too much solvent was used.[8][9]	Choose a different solvent or a mixed-solvent system. If too much solvent was used, concentrate the filtrate to recover more product.[9]
No Crystal Formation	The solution may be supersaturated, or an excessive amount of solvent was used.[8]	Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[8]
Poor Separation in Column Chromatography	The polarity of the eluent may not be optimal for separating the compound from its impurities.[10]	Adjust the solvent system's polarity. A gradual increase in polarity often yields better separation of compounds with different polarities.[10][11]

In-Depth Experimental Protocols

Protocol 1: Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds based on their differential solubility in a given solvent at varying temperatures.

Step-by-Step Methodology:

• Solvent Selection: Identify a suitable solvent in which the sulfonamide is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Ethanol or ethanol-water mixtures are often effective for sulfonamides.[8]

• Dissolution: In a suitable flask, dissolve the impure compound in the minimum amount of hot solvent.[8]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal to the hot solution and swirl.[8][9]

• Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot gravity filtration to remove them. Use pre-heated glassware to prevent premature crystallization.[8]

• Crystallization: Allow the hot filtrate to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.[8][9]

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry thoroughly.[9]

Protocol 2: Column Chromatography

Column chromatography is a powerful purification technique that separates compounds based on their differential adsorption to a stationary phase.[10][11]

Step-by-Step Methodology:

• Column Preparation: Prepare a slurry of silica gel in a non-polar solvent and pack it into a chromatography column.

• Sample Loading: Dissolve the crude product in a minimal amount of solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with a non-polar solvent, gradually increasing the polarity of the mobile phase to facilitate the separation of compounds.[10]

• Fraction Collection and Analysis: Collect the eluent in fractions and analyze them using TLC to identify the fractions containing the pure product.[10]

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified solid.

Visualizing the Purification Process

Workflow for Purification and Analysis

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. Sulfonamide synthesis by S-N coupling [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nursinganswers.net [nursinganswers.net]
• 5. fsis.usda.gov [fsis.usda.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. studylib.net [studylib.net]
• 11. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]

Technical Support Center: Degradation &amp; Cleavage Pathways of Nitro-Aromatic Sulfonamides

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex degradation and cleavage pathways of nitro-aromatic sulfonamides. Whether you are performing synthetic deprotection (e.g., removing a Nosyl group in drug synthesis) or engineering Advanced Oxidation Processes (AOPs) for environmental remediation, understanding the mechanistic causality behind these reactions is critical to troubleshooting.

This guide provides self-validating protocols, field-proven troubleshooting FAQs, and authoritative mechanistic insights.

Module 1: Synthetic Cleavage (Deprotection) Workflows

Context: Nitrobenzenesulfonamides (Nosyl groups) are widely used in organic synthesis to protect primary amines. Cleavage relies on the strongly electron-withdrawing nitro group, which activates the aromatic ring for nucleophilic aromatic substitution (

) by thiols, ultimately leading to extrusion and amine release.

Troubleshooting & FAQs

Q: Why is my 4-nitrobenzenesulfonamide (nosyl) deprotection yielding incomplete cleavage and forming thioether byproducts? A: Incomplete cleavage often results from an insufficient generation of the thiolate anion or severe steric hindrance. Causality: The cleavage mechanism requires the thiolate to act as a soft nucleophile, attacking the activated ortho/para position relative to the nitro group to form a Meisenheimer complex. If the base (e.g.,

) is not effectively deprotonating the thiol due to moisture quenching, the attack fails. Ensure strictly anhydrous conditions and use a polar aprotic solvent (like DMF or MeCN) to leave the thiolate anion unsolvated and highly nucleophilic.

Protocol 1: Self-Validating Thiol-Mediated Nosyl Cleavage

This protocol utilizes a self-validating visual feedback loop to ensure intermediate formation.

• Preparation: Dissolve the nitro-aromatic sulfonamide (1.0 eq) in anhydrous DMF (0.1 M) under an inert

  atmosphere.

• Activation: Add anhydrous

  (3.0 eq) and stir for 5 minutes at room temperature.

  • Validation Check: The suspension should remain easily stirrable; clumping indicates moisture absorption, which will quench the base and halt the reaction.

• Nucleophilic Attack: Add thiophenol (1.2 eq) dropwise.

  • Validation Check: The reaction mixture must turn a vibrant, bright yellow within minutes. This color change visually confirms the formation of the Meisenheimer complex intermediate.

• Cleavage & Extrusion: Stir the mixture at 50°C for 2 hours. The S-N bond will cleave, releasing

  gas and the free amine.

• Isolation: Quench with water and extract with EtOAc. Wash the organic layer thoroughly with 1M NaOH to remove excess thiol and the resulting nitroaryl thioether byproduct.

Caption: SNAr mechanism of thiol-mediated nitrobenzenesulfonamide cleavage.

Module 2: Environmental & Photochemical Degradation (AOPs)

Context: Nitro-aromatic sulfonamides are persistent environmental pollutants. Advanced Oxidation Processes (AOPs) utilizing hydroxyl (

) and sulfate ( ) radicals are employed to mineralize these compounds.

Troubleshooting & FAQs

Q: During UV/Persulfate degradation of nitro-aromatic sulfonamides, why does the degradation rate plateau after 30 minutes despite the presence of residual precursor? A: This plateau is typically caused by the scavenging of sulfate radicals by degradation intermediates or the depletion of the persulfate (PDS) oxidant. Causality: As the nitro-aromatic ring undergoes hydroxylation and the nitro group is reduced to an amino group, these electron-rich intermediates react with radicals much faster than the parent compound1. Validation Check: Spike the reaction with an additional 0.5 mM PDS at the 30-minute mark; if degradation resumes, oxidant depletion was the limiting factor.

Q: How does the nitro group affect the degradation pathway compared to standard amino-sulfonamides (like sulfamethoxazole)? A: The strongly electron-withdrawing nitro group deactivates the aromatic ring toward electrophilic attack by

radicals. Consequently, initial degradation often proceeds via direct photolysis ( extrusion) or reduction of the nitro group to an amine, rather than immediate ring hydroxylation2. Once reduced to an amino group, the ring becomes activated, and rapid hydroxylation ensues, eventually leading to ring opening3.

Quantitative Data: Kinetic Parameters of AOP Degradation

The following table summarizes the kinetic efficiency of various AOPs against sulfonamide targets.

Treatment System	Target Compound	Oxidant Dosage	Pseudo-1st Order Rate (k)	Removal Efficiency (60 min)	Primary Reactive Species
UV / Persulfate	Sulfathiazole	1.0 mM PDS	0.054 min⁻¹	96.0%	,
O3 / H2O2	Sulfamethoxazole	5 mg/L , 2mM	0.089 min⁻¹	89.3%
UV / MgO2	Sulfamethazine	0.5 g/L	0.407 min⁻¹	>99.0%	,

Protocol 2: Bench-Scale UV/Persulfate Degradation Assay

• Solution Preparation: Prepare a 10 mg/L solution of the nitro-aromatic sulfonamide in ultrapure water. Adjust the pH to 5.0 using 0.1 M

  .

  • Causality: Slightly acidic conditions prevent the auto-decomposition of persulfate into less reactive species and optimize radical generation.

• Oxidant Addition: Add sodium persulfate (

  ) to achieve a final concentration of 1.0 mM.

• Irradiation: Place the reactor under a low-pressure UV lamp (254 nm, incident intensity ~1.5 mW/cm²).

  • Validation Check: Wrap a control reactor in aluminum foil (Dark + PDS) and run it in parallel. This confirms that degradation is strictly photochemically driven and not due to spontaneous auto-oxidation.

• Sampling & Quenching: Withdraw 1 mL aliquots at 0, 10, 20, 30, 45, and 60 minutes. Immediately inject into HPLC vials containing 50 µL of 10 mM sodium thiosulfate (

  ) to quench residual radicals and halt degradation.

• Analysis: Analyze via LC-MS/MS to track the disappearance of the parent mass and the appearance of hydroxylated and

  -extruded intermediates4.

Caption: Advanced oxidation degradation pathways for nitro-aromatic sulfonamides.

References

• Title: Degradation of sulfonamide antibiotic via UV/MgO2 system: kinetic, application, and mechanism Source: PubMed URL
• Title: Enhanced Degradation of Sulfonamide Antibiotics by UV Irradiation Combined with Persulfate Source: MDPI URL
• Title: Degradation of sulfonamide antibiotics using ozone-based advanced oxidation process: Experimental, modeling, transformation mechanism and DFT study Source: ResearchGate URL
• Title: N,N-Dimethyl-4-nitro-2-sulfamoylbenzamide Source: Benchchem URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. N,N-Dimethyl-4-nitro-2-sulfamoylbenzamide | 190520-68-4 | Benchchem [benchchem.com]
• 3. Degradation of sulfonamide antibiotic via UV/MgO2 system: kinetic, application, and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing hydrolysis of sulfonyl chloride during synthesis

Technical Support Center: Preventing Hydrolysis of Sulfonyl Chlorides During Synthesis

Welcome to the Technical Support Center. Sulfonyl chlorides (

) are indispensable electrophilic building blocks in drug discovery and organic synthesis, primarily used to generate sulfonamides and sulfonate esters. However, their high electrophilicity makes them notoriously susceptible to nucleophilic attack by water, leading to rapid hydrolysis back to the parent sulfonic acid ( )[1].

This guide provides researchers and application scientists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yielding, anhydrous synthesis and isolation of sulfonyl chlorides.

Part 1: Mechanistic Insights into Hydrolysis

To prevent hydrolysis, one must first understand its kinetics. The hydrolysis of aromatic and aliphatic sulfonyl chlorides in water proceeds predominantly via an

-like mechanism[2]. In neutral solvolysis, bond-making (water attacking the sulfur atom) and bond-breaking (chloride departing) are comparable in the transition state. However, under alkaline conditions, the highly nucleophilic hydroxide ion dominates, and bond-formation becomes the rate-determining step[2].

Because this is a bimolecular nucleophilic substitution, the reaction rate is highly dependent on temperature and the electronic environment of the sulfonyl group. Electron-withdrawing groups on the aromatic ring accelerate hydrolysis by increasing the electrophilicity of the sulfur atom, while steric hindrance can slow it down. Understanding these activation parameters allows scientists to manipulate the reaction environment—specifically temperature and solvent polarity—to kinetically freeze the hydrolysis pathway during workup[3].

Reaction mechanism of sulfonyl chloride hydrolysis via an SN2-like transition state.

Part 2: Troubleshooting FAQs

Q1: My overall yield of sulfonyl chloride is significantly lower than expected after an aqueous workup. What is the causality, and how can I fix it? A: Yield loss during aqueous workup is almost always due to kinetic hydrolysis at the biphasic boundary[1]. When water and the organic phase mix, the sulfonyl chloride is exposed to moisture. If the temperature is ambient, the

attack of water is rapid. Solution: If an aqueous workup is unavoidable, it must be performed as rapidly as possible using ice-cold water or brine (< 5 °C) to suppress the kinetic energy available for the transition state. Extract immediately into a non-nucleophilic solvent (e.g., dichloromethane or ethyl acetate) and dry over anhydrous magnesium sulfate ( ), which sequesters water faster than sodium sulfate ( )[1].

Q2: I am synthesizing a highly electron-deficient aryl sulfonyl chloride. It degrades even with cold aqueous workups. Are there alternative methods? A: Yes. Electron-deficient substrates are hypersensitive to nucleophilic attack. You should abandon aqueous workups entirely. Instead, utilize an anhydrous synthesis route, such as the conversion of sulfonic acids using oxalyl chloride or thionyl chloride (

). Thionyl chloride can act as both the solvent and the sulfur dioxide equivalent, protecting the product from hydrolysis by precipitating it directly from the reaction mixture[4]. Alternatively, employ anhydrous acetone with a catalytic base to synthesize the sulfonyl chloride, which allows for direct filtration and concentration without water exposure[5].

Q3: Can I avoid isolating the sulfonyl chloride to prevent degradation? A: Absolutely. "Telescoping" the reaction (in-situ trapping) is a highly effective strategy. For example, you can prepare the sulfonyl chloride via oxidative chlorination or photocatalytic methods (e.g., using a Potassium Poly(heptazine imide) catalyst) in an anhydrous solvent like acetonitrile[6]. Once the conversion is complete, filter off any solid byproducts and add your amine nucleophile directly to the crude mixture. This eliminates the isolation step, completely bypassing the risk of atmospheric or workup-induced hydrolysis.

Part 3: Quantitative Data: Kinetic Parameters of Hydrolysis

To illustrate the sensitivity of sulfonyl chlorides to their environment, the following table summarizes the kinetic activation parameters for the solvolysis of common sulfonyl chlorides in water at 20 °C. Notice the significant shift in the entropy of activation (

) between aliphatic and aromatic derivatives, dictating their relative stability[2][3].

Compound	Hydrolysis Mechanism	Temp (°C)	(cal deg⁻¹ mol⁻¹)	Hammett -value (Alkaline)	Key Takeaway
Methanesulfonyl chloride	(Neutral Solvolysis)	20	-8.32	N/A	Lower entropy barrier; highly susceptible to rapid hydrolysis.
Benzenesulfonyl chloride	(Neutral Solvolysis)	20	-13.25	+1.564	Higher entropy barrier; slightly more stable, but highly accelerated by electron-withdrawing groups.

Part 4: Self-Validating Experimental Protocol

Anhydrous Conversion of Sulfonic Acids to Sulfonyl Chlorides using Oxalyl Chloride

This protocol utilizes oxalyl chloride and catalytic N,N-dimethylformamide (DMF) to convert sulfonic acids to sulfonyl chlorides. This method is superior for moisture-sensitive compounds because all byproducts (carbon monoxide, carbon dioxide, and hydrogen chloride) are gaseous and easily removed under reduced pressure, completely eliminating the need for an aqueous workup.

Materials:

• Aryl or Alkyl Sulfonic Acid (1.0 equiv, rigorously dried under high vacuum)

• Oxalyl Chloride (1.5 to 2.0 equiv)

• N,N-Dimethylformamide (DMF) (0.05 equiv, anhydrous)

• Dichloromethane (DCM) (Anhydrous, stored over molecular sieves)

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a gas bubbler (to safely vent

  gases). Purge the system with dry Argon or Nitrogen.

• Solubilization: Suspend the dried sulfonic acid in anhydrous DCM (approx. 0.2 M) under the inert atmosphere.

• Catalyst Addition: Add the catalytic amount of anhydrous DMF. Causality note: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack type intermediate, which is the true chlorinating agent.

• Temperature Control: Cool the suspension to 0 °C using an ice bath.

• Reagent Addition: Add oxalyl chloride dropwise over 15 minutes. Gas evolution will begin immediately.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours until gas evolution ceases and the suspension becomes a clear, homogeneous solution (indicating complete conversion).

• Anhydrous Concentration: Evaporate the DCM and excess oxalyl chloride under reduced pressure using a rotary evaporator vented with inert gas.

• Azeotropic Drying: To ensure complete removal of trace HCl and oxalyl chloride, redissolve the crude oil/solid in anhydrous toluene and concentrate again under reduced pressure. Repeat this twice.

• Self-Validation & QC: Direct GC-MS of sulfonyl chlorides often leads to on-column degradation, yielding false negatives. To validate success, take a 5 mg aliquot, dissolve in anhydrous DCM, and add 1 mL of anhydrous methanol with a drop of triethylamine. Stir for 10 minutes, then run GC-MS or TLC. The quantitative formation of the methyl sulfonate ester confirms the integrity of the sulfonyl chloride.

Optimized anhydrous workflow for the synthesis and isolation of sulfonyl chlorides.

Part 5: References

• Rogne, O. "Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water." Journal of the Chemical Society B: Physical Organic, RSC Publishing. [Link]

• Royal Society of Chemistry. "Synthesis of Sulfonamides." Synthetic Methods in Drug Discovery: Volume 2.[Link]

• National Institutes of Health (PMC). "Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids." [Link]

• ACS Organic & Inorganic Au. "Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst."[Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. books.rsc.org [books.rsc.org]
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• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: TLC Monitoring of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide Synthesis

This guide provides in-depth technical support for researchers, scientists, and drug development professionals monitoring the synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide via Thin-Layer Chromatography (TLC). It is designed as a practical resource, moving beyond procedural steps to explain the underlying scientific principles and troubleshoot common experimental challenges.

Foundational Principles: The Reaction and TLC Monitoring

The synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide typically involves the reaction of 4-nitrobenzenesulfonyl chloride with sulfanilamide (4-aminobenzenesulfonamide) in the presence of a base.[1][2] Monitoring the reaction's progress is critical to ensure the complete consumption of the limiting reactant and to identify the formation of the desired product, making TLC an invaluable tool for rapid, real-time analysis.[3][4]

The core principle of TLC is the separation of components in a mixture based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (the eluting solvent).[5] Polar compounds interact more strongly with the polar silica gel and thus travel a shorter distance up the plate, resulting in a lower Retention Factor (Rf).[6][7]

Below is a simplified schematic of the synthesis reaction being monitored.

Caption: Synthesis of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

Core Experimental Protocol: Reaction Monitoring by TLC

This protocol provides a robust framework for monitoring the sulfonylation reaction.

Table 1: Reaction Components and Expected TLC Behavior

Compound	Role	Expected Polarity	Expected Rf Value
Sulfanilamide	Starting Material (Amine)	High	Low
4-Nitrobenzenesulfonyl Chloride	Starting Material (Sulfonyl Chloride)	Low to Medium	High
4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide	Product	Medium	Intermediate

Note: Rf values are highly dependent on the specific solvent system used. The values above are relative expectations.

Step-by-Step TLC Monitoring Workflow

• Chamber Equilibration: Pour the chosen solvent system (e.g., 7:3 Hexanes:Ethyl Acetate) into a developing chamber to a depth of ~0.5 cm. Place a piece of filter paper inside to aid solvent vapor saturation, which ensures reproducible results. Cover and let it equilibrate for at least 10 minutes.[8]

• Plate Preparation: Using a pencil, gently draw a baseline ~1 cm from the bottom of a silica gel TLC plate. Mark three equidistant points for spotting: one for the starting material (SM), one for a co-spot (Co), and one for the reaction mixture (Rxn).[8]

• Sample Preparation & Spotting:

  • SM Lane: Using a capillary tube, spot a dilute solution of the limiting reactant (e.g., sulfanilamide).

  • Rxn Lane: Use a capillary tube to take a small aliquot from the reaction mixture and spot it. If the reaction solvent has a high boiling point (e.g., DMF, DMSO), this can cause streaking. To mitigate this, after spotting, place the TLC plate under high vacuum for a few minutes before development.[9]

  • Co Lane (Co-spot): First, spot the starting material as in the SM lane. Then, carefully spot the reaction mixture directly on top of the SM spot, allowing the solvent to dry between applications. This lane is crucial for confirming if the spot in the reaction mixture is indeed the starting material.

• Development: Carefully place the spotted TLC plate into the equilibrated chamber. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent front to ascend via capillary action until it is ~1 cm from the top of the plate.[8]

• Visualization: Remove the plate and immediately mark the solvent front with a pencil. Allow the solvent to evaporate completely in a fume hood. Visualize the spots.

  • UV Light: View the plate under a UV lamp (254 nm). Aromatic compounds like the reactants and product will appear as dark spots on a fluorescent green background.[10][11] Circle the spots with a pencil.

  • Chemical Staining (Optional): For enhanced visualization, stains can be used. A fluorescamine stain, which reacts with primary amines, can specifically visualize the unreacted sulfanilamide.[12]

Caption: Standard workflow for monitoring a chemical reaction using TLC.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the TLC analysis of this specific synthesis.

Q1: How do I choose the right solvent system (eluent)?

A1: The goal is to achieve good separation between the reactants and the product, with the product having an Rf value ideally between 0.3 and 0.7.[5]

• Starting Point: A mixture of a non-polar solvent (like hexanes or petroleum ether) and a moderately polar solvent (like ethyl acetate or dichloromethane) is a good starting point.[8] For sulfonamide synthesis, a common starting ratio is 7:3 or 8:2 Hexanes:Ethyl Acetate.

• Causality: Sulfanilamide is quite polar due to its two -NH2 groups and will have a low Rf. 4-nitrobenzenesulfonyl chloride is less polar and will have a high Rf. The product's polarity is intermediate.

• Troubleshooting:

  • If all spots are at the bottom (low Rf): The eluent is not polar enough. Increase the proportion of the polar solvent (e.g., switch from 8:2 to 6:4 Hexanes:EtOAc).[7]

  • If all spots are at the top (high Rf): The eluent is too polar. Decrease the proportion of the polar solvent (e.g., switch from 7:3 to 9:1 Hexanes:EtOAc).[5]

Q2: My spots are streaking vertically instead of being tight circles. What's wrong?

A2: Streaking is a common issue with several potential causes.[13][14]

• Sample Overload: You may have spotted too much material. The silica gel becomes saturated, and the excess compound travels up the plate as a continuous streak. Solution: Dilute your reaction mixture sample before spotting.[15][16]

• Highly Polar/Acidic Compound: The product, 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, has an acidic proton on the sulfonamide nitrogen. This acidic group can interact very strongly with the slightly acidic silica gel, causing streaking. Solution: Add a small amount (0.1-1%) of a modifier to your eluent to neutralize the active sites on the silica. For an acidic compound, adding a few drops of acetic or formic acid to the eluent can often resolve the streaking.[13]

• High-Boiling Reaction Solvent: Solvents like DMF or DMSO will not evaporate from the plate and will carry your sample up as a streak. Solution: As mentioned in the protocol, place the spotted plate under high vacuum for several minutes to remove the residual solvent before placing it in the developing chamber.[9]

Q3: I see three spots in my reaction lane. What are they?

A3: In an incomplete reaction, you should expect to see three spots corresponding to:

• Unreacted Sulfanilamide: A polar spot with a low Rf.

• Unreacted 4-nitrobenzenesulfonyl chloride: A non-polar spot with a high Rf.

• Product: A spot with an intermediate Rf.

To confirm their identities, compare them to the 'SM' and 'Co' lanes. The lowest spot in the 'Rxn' lane should align perfectly with the spot in the 'SM' lane and merge into a single, elongated spot in the 'Co' lane.

Q4: How do I know when the reaction is complete?

A4: The reaction is considered complete when the limiting reactant is fully consumed.[8] If sulfanilamide is your limiting reactant, the reaction is finished when the spot corresponding to sulfanilamide is no longer visible in the 'Rxn' lane upon visualization. It is critical to continue monitoring until this spot disappears completely.

Q5: The spots are not visible under the UV lamp. What should I do?

A5: While the aromatic rings in all components should make them UV-active, several factors could lead to invisibility.

• Low Concentration: The concentration of the compounds in the spotted aliquot may be too low to detect. Solution: Try spotting the sample multiple times in the same location, allowing the solvent to dry between each application, to concentrate the sample on the baseline.[15]

• Non-UV Active Impurity: If you are expecting a spot that isn't there, it might be a non-UV active side product. Solution: Use a destructive visualization technique. An iodine chamber is a good general-purpose method that visualizes many organic compounds as yellow-brown spots.[10][11] A potassium permanganate (KMnO4) stain can also be effective, as it reacts with any oxidizable functional groups.

Q6: My sulfonyl chloride starting material seems to be decomposing on the TLC plate. Is this possible?

A6: Yes, sulfonyl chlorides are sensitive to moisture and can hydrolyze on the silica gel plate (which contains adsorbed water) to form the corresponding sulfonic acid.[17] The sulfonic acid is extremely polar and will likely remain on the baseline (Rf = 0) or streak heavily.

• Diagnosis: If you see a new, very polar spot appear in your 'SM' lane for the sulfonyl chloride that wasn't present initially, hydrolysis is a likely cause.

• Solution: While this can be difficult to avoid completely, running the TLC plate quickly after spotting and ensuring your eluent is anhydrous can help minimize decomposition. For preparative chromatography, switching from silica gel to a less acidic stationary phase like alumina might be considered.[16]

Q7: The Rf values are different from my last experiment, even with the same solvent system. Why?

A7: Rf values can be sensitive to several environmental and procedural factors.

• Chamber Saturation: An unequilibrated chamber will lead to faster solvent evaporation from the plate surface, changing the mobile phase composition as it travels and altering Rf values. Solution: Always use filter paper and allow at least 10 minutes for the chamber to become saturated with solvent vapors.[8]

• Temperature: Chromatography is affected by temperature. Significant temperature fluctuations in the lab can lead to different Rf values.

• Plate Quality: Differences between batches of TLC plates can cause variations.

• The "Human Factor": Slight variations in spotting technique or drawing the baseline can introduce errors.

This is why running internal standards (like your SM and Co-spot) on every plate is crucial. They provide a reliable internal reference, making the interpretation dependent on the relative positions of the spots, not their absolute Rf values.[7]

References

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: TLC. Retrieved from [Link]

• Ibrahim, M., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. PMC. Retrieved from [Link]

• Kowalska, T., & Sajewicz, M. (2014). Detection and Visualization Methods Used in Thin-Layer Chromatography. ResearchGate. Retrieved from [Link]

• Khan, S. A., et al. (2013). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. PMC. Retrieved from [Link]

• TLC of Sulfonamides | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

• FSIS USDA. (2009). Determination and Confirmation of Sulfonamides. Retrieved from [Link]

• Bitesize Bio. (2025). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• OperaChem. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs [Video]. YouTube. Retrieved from [Link]

• Boyars, A. M., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters - ACS Publications. Retrieved from [Link]

• Al-Suhaibani, S. S., & Al-Shemary, R. K. (2024). Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. Retrieved from [Link]

• ChemBAM. (n.d.). TLC troubleshooting. Retrieved from [Link]

• A1 Chromatography. (2023). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions. Retrieved from [Link]

• Synthesis and characterization of n-(4 sulfamoylphenyl) benzamide derivatives. (2025). Retrieved from [Link]

• Synthesis, Mechanism of action And Characterization of Sulphonamide. (2025). Retrieved from [Link]

• Alaa, A., et al. (2022). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.1.4F: Visualizing TLC Plates. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 5.7: Visualizing TLC Plates. Retrieved from [Link]

• Wang, C., et al. (2023). Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis. ACS Publications. Retrieved from [Link]

• Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic). Retrieved from [Link]

• Smith, A. M. (2015). The Synthesis of Functionalised Sulfonamides. UCL Discovery. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Retrieved from [Link]

• Ruslan, Y., et al. (2017). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Retrieved from [Link]

• MALONAMIC ACID METHYL ESTER AND N-(4-AMINO-2-SULFAMOYL-PHENYL) - TREA. (2014). Retrieved from [Link]

• Akili, S., et al. (2023). The mechanism of synthesis of N-{[4 (benzoylamino)phenyl]sulfonyl} benzamide (1c). ResearchGate. Retrieved from [Link]

• University of Alberta, Department of Chemistry. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Oreate AI Blog. (2026). Understanding Rf Values in Chromatography: A Step-by-Step Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 6.2: Thin Layer Chromatography (TLC). Retrieved from [Link]

• Molecules. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. MDPI. Retrieved from [Link]

• Google Patents. (n.d.). US6160179A - Method of producing 4-nitro-m-phenylenediamine sulfate.

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Reference Data & Comparative Studies

A Comparative Guide to Carbonic Anhydrase Inhibition: Benchmarking 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide Against Established Therapeutics

This guide provides an in-depth comparative analysis of carbonic anhydrase inhibitors (CAIs), with a specific focus on the structural class represented by 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide versus clinically established agents such as Acetazolamide, Dorzolamide, and Brinzolamide. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes key performance data, elucidates mechanistic principles, and provides validated experimental protocols to empower informed decision-making in inhibitor design and evaluation.

The Central Role of Carbonic Anhydrase and Its Inhibition

Carbonic anhydrases (CAs) are a superfamily of ubiquitous metalloenzymes that are crucial for life.[1][2] They catalyze the rapid and reversible hydration of carbon dioxide to bicarbonate and a proton (CO₂ + H₂O ⇌ HCO₃⁻ + H⁺).[3] This seemingly simple reaction is fundamental to a vast array of physiological processes, including pH homeostasis, respiration, electrolyte secretion, and ion transport.[2][3] The human body expresses at least 15 different CA isoforms, each with distinct tissue distribution and physiological roles, making them attractive targets for therapeutic intervention.[2][4]

Inhibition of specific CA isoforms can modulate these processes, leading to therapeutic benefits in a range of diseases. Consequently, CAIs are a well-established class of pharmaceuticals used as anti-glaucoma agents, diuretics, antiepileptics, and for managing conditions like altitude sickness.[5][6]

The Sulfonamide Pharmacophore: A Privileged Scaffold for CA Inhibition

The unsubstituted sulfonamide moiety (—SO₂NH₂) is the cornerstone of the most prominent class of CAIs. Its mechanism of action is exquisitely precise and serves as a textbook example of structure-based drug design.

Mechanism of Inhibition: The active site of a carbonic anhydrase enzyme features a zinc ion (Zn²⁺) coordinated by three histidine residues and a water molecule (or a hydroxide ion at physiological pH).[3] This zinc-bound hydroxide is the key nucleophile that attacks the carbon dioxide substrate.

Sulfonamide-based inhibitors function through direct coordination with this catalytic zinc ion.[3] The sulfonamide group becomes deprotonated (—SO₂NH⁻) and acts as a mimic of the transition state, displacing the hydroxide ion and binding tightly to the Zn²⁺ in a tetrahedral geometry.[3] This interaction effectively blocks the entry and conversion of CO₂, halting the enzyme's catalytic cycle.[3] The affinity and selectivity of an inhibitor are further modulated by interactions between its scaffold (the R-group attached to the sulfonamide) and the amino acid residues lining the active site cavity.[7][8]

Caption: Mechanism of sulfonamide-based carbonic anhydrase inhibition.

Spotlight on 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

While extensive, isoform-specific inhibitory data for 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide is not widely available in public databases, its structure provides a valuable framework for discussing key structure-activity relationships (SAR).

Chemical Structure: The molecule possesses two key features:

• A primary sulfonamide group (-SO₂NH₂): This is the essential zinc-binding group (ZBG) expected to coordinate with the active site Zn²⁺ ion.

• A nitrobenzene moiety: The properties of this aromatic "tail" are critical for defining the inhibitor's potency and isoform selectivity by forming additional interactions within the active site.

The synthesis of such derivatives typically involves reacting a substituted benzoic acid with 4-aminobenzene-1-sulfonamide using coupling agents or via multi-step routes involving sulfonylation and nitration.[9][10][11]

Comparative Performance Analysis: A Data-Driven Overview

To contextualize the potential performance of novel inhibitors like 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, it is essential to benchmark against well-characterized, clinically approved CAIs. The following table summarizes key performance metrics for Acetazolamide, Dorzolamide, and Brinzolamide, which represent first and second-generation CAIs.[12]

Inhibitor	Chemical Structure	Administration Route	Key Therapeutic Use(s)	Ki (nM) vs hCA I	Ki (nM) vs hCA II	Ki (nM) vs hCA IX	Ki (nM) vs hCA XII
Acetazolamide		Oral[6]	Glaucoma, Altitude Sickness, Epilepsy[5][6][13]	250	12	25	30
Dorzolamide		Topical (Ophthalmic)[12]	Glaucoma, Ocular Hypertension[5][14]	3000	3.5	45	51
Brinzolamide		Topical (Ophthalmic)[12]	Glaucoma, Ocular Hypertension[5][15]	3700	3.1	49	4.1
4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide		-	(Investigational)	Data not available	Data not available	Data not available	Data not available

Note: Ki values are compiled from various sources and can vary based on assay conditions. The values presented are representative figures for comparative purposes. Source for Ki values:[16][17][18][19].

Key Insights from the Comparison:

• Potency against hCA II: All three established drugs are potent inhibitors of hCA II, the primary isoform in the ciliary processes of the eye responsible for aqueous humor secretion.[5] This is fundamental to their efficacy in treating glaucoma.[5] Dorzolamide and Brinzolamide show slightly higher potency (lower Ki) for hCA II compared to the first-generation drug, Acetazolamide.

• Isoform Selectivity: A major challenge in CAI development is achieving selectivity, particularly avoiding inhibition of the highly abundant cytosolic isoforms hCA I and hCA II, which can lead to off-target effects.[20] Dorzolamide and Brinzolamide are significantly less potent against hCA I than Acetazolamide, which may contribute to a better side-effect profile for the topical agents.

• Tumor-Associated Isoforms (hCA IX & XII): These isoforms are overexpressed in various tumors and are implicated in pH regulation and tumor progression, making them important anticancer targets.[21] Acetazolamide shows potent inhibition of these isoforms. The development of inhibitors with high selectivity for hCA IX/XII over hCA I/II is a major focus of current research.[20][21]

• Route of Administration: The development of topical agents like Dorzolamide and Brinzolamide was a significant advance, minimizing the systemic side effects associated with orally administered Acetazolamide.[12][14]

Experimental Validation: Protocol for Determining Inhibitory Potency

The accurate determination of an inhibitor's potency (Ki) is critical. The stopped-flow CO₂ hydration assay is a widely accepted method for this purpose.[4]

Causality Behind Experimental Design: This method directly measures the enzyme's catalytic activity by monitoring the pH change resulting from proton production during CO₂ hydration. The assay is performed in the presence of a pH indicator. The rate of pH change is proportional to the enzyme's activity. By measuring this rate at various inhibitor concentrations, one can determine the inhibitor's potency. The use of a well-characterized standard inhibitor (e.g., Acetazolamide) serves as a positive control, validating the assay's performance.

Caption: Experimental workflow for a stopped-flow CA inhibition assay.

Step-by-Step Protocol: Stopped-Flow CO₂ Hydration Assay

• Reagent Preparation:

  • Prepare a stock solution of the purified human carbonic anhydrase isoform (e.g., hCA II) in a suitable buffer.

  • Prepare serial dilutions of the test inhibitor (e.g., 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide) and a standard inhibitor (Acetazolamide) in DMSO, followed by a final dilution in the assay buffer.

  • Prepare the assay buffer (e.g., 20 mM Tris-HCl, pH 7.5) containing a pH indicator (e.g., p-Nitrophenol).

  • Prepare the substrate solution by bubbling CO₂ gas into chilled, deionized water until saturation.

• Enzyme-Inhibitor Incubation:

  • In one syringe of the stopped-flow instrument, load the enzyme solution mixed with the desired concentration of the inhibitor (or buffer for the uninhibited control). Allow to incubate for a defined period (e.g., 10 minutes) to ensure binding equilibrium.

• Reaction Initiation and Measurement:

  • Load the CO₂-saturated water into the second syringe.

  • Rapidly mix the contents of the two syringes. This initiates the enzymatic reaction (CO₂ hydration), causing a pH drop.

  • Monitor the change in absorbance of the pH indicator at its λ_max over a short time course (milliseconds to seconds).

• Data Analysis:

  • Determine the initial velocity (V₀) of the reaction from the linear portion of the absorbance vs. time curve for each inhibitor concentration.

  • Calculate the percentage of inhibition for each concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%).

• Kᵢ Calculation:

  • Convert the IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the substrate concentration ([S]) and the Michaelis constant (Kₘ) of the enzyme for that substrate.[18]

Conclusion and Future Outlook

The landscape of carbonic anhydrase inhibition is dominated by the sulfonamide scaffold, a testament to its effectiveness in targeting the active site zinc ion. While established drugs like Acetazolamide, Dorzolamide, and Brinzolamide have proven clinical value, particularly in ophthalmology, the field is continually evolving. The primary challenge and opportunity lie in achieving greater isoform selectivity.[20][21]

For an investigational compound like 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide, its potential will be defined by its inhibitory profile across the full panel of human CA isoforms. Its nitro-substituted phenyl tail could offer unique interactions within the active site, potentially conferring selectivity for isoforms like the tumor-associated hCA IX and hCA XII. Future research must focus on rigorous experimental validation, as outlined in this guide, to determine its potency and selectivity profile. The ultimate goal is the design of next-generation inhibitors that precisely target a single CA isoform implicated in a specific pathology, thereby maximizing therapeutic efficacy while minimizing off-target effects.

References

• Carbonic anhydrase inhibitor - Wikipedia. (n.d.).
• A Comparative Analysis of Carbonic Anhydrase Inhibitor Selectivity. (n.d.). Benchchem.
• Zulfiqar, N., Asif, M. U., & Ahmed, A. (2026, January 31). Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. Mathews Journal of Pharmaceutical Science, 10(1):58.
• Krämer, O., & Gedeck, P. (2006). 3D QSAR Selectivity Analyses of Carbonic Anhydrase Inhibitors: Insights for the Design of Isozyme Selective Inhibitors.
• List of Carbonic anhydrase inhibitors. (n.d.). Drugs.com.
• Ozen, S. O., & Tanc, M. (2015). An Overview of the Selectivity and Efficiency of the Bacterial Carbonic Anhydrase Inhibitors. Current pharmaceutical design, 21(22), 3186–3190.
• Krämer, O., & Gedeck, P. (2006). 3D QSAR selectivity analyses of carbonic anhydrase inhibitors: insights for the design of isozyme selective inhibitors.
• Supuran, C. T. (2008). Therapeutic applications of the carbonic anhydrase inhibitors. Bioorganic & medicinal chemistry letters, 18(11), 3335–3340.
• Patel, D., & Shrum, S. (2023). Carbonic Anhydrase Inhibitors. In StatPearls.
• Angeli, A., et al. (2021). Predicting Isoform-Selective Carbonic Anhydrase Inhibitors via Machine Learning and Rationalizing Structural Features Important for Selectivity. ACS Omega, 6(5), 3693–3703.
• De Luca, L., et al. (2019). Development of a cheminformatics platform for selectivity analyses of carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 355–365.
• Rizwan, M. (2023, April 11). An Introduction to Carbonic Anhydrase Inhibitors: Pharmacology and Nursing Processes. Simmons University.
• Zulfiqar, N., et al. (2026). Carbonic Anhydrase Inhibitors: Deciphering Pharmacological Mechanisms, Therapeutic Avenues, and Clinical Implications. Mathews Journal of Pharmaceutical Science, 10(1), 58.
• Angeli, A., et al. (2020). Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry, 63(13), 7063–7077.
• Popular Carbonic Anhydrase Inhibitors List, Drug Prices and Medication Inform

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• Meta-analysis of alpha2-adrenergic agonists versus carbonic anhydrase inhibitors as adjunctive therapy. (2013). Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews.
• Di Fiore, A., et al. (2009). Carbonic Anhydrase Inhibitors. Comparison of Chlorthalidone and Indapamide X-ray Crystal Structures in Adducts with Isozyme II: When Three Water Molecules and the Keto-Enol Tautomerism Make the Difference. Journal of Medicinal Chemistry, 52(3), 857–864.

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• De Leval, X., et al. (2004). Carbonic anhydrase inhibitors. Sulfonamide diuretics revisited—old leads for new applications? Organic & Biomolecular Chemistry, 2(20), 2957–2962.
• Balsevičiūtė, E., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7000.
• Lindskog, S. (2020). Perspectives on the Classical Enzyme Carbonic Anhydrase and the Search for Inhibitors. International Journal of Molecular Sciences, 21(24), 9694.

• Carbonic anhydrase inhibitors – Knowledge and References. (n.d.). Taylor & Francis Online. Retrieved March 4, 2026, from [Link]

• Udhayasurian, R. (2020). Synthesis and characterization of n-(4 sulfamoylphenyl) benzamide derivatives. Annals of Tropical Medicine and Public Health.
• D'Ascenzio, M., et al. (2015). Discovery of 1,1'-Biphenyl-4-sulfonamides as a New Class of Potent and Selective Carbonic Anhydrase XIV Inhibitors. Journal of Medicinal Chemistry, 58(22), 8967–8981.
• Baranauskienė, L., et al. (2017). 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Molecules, 22(12), 2095.
• Khan, I., et al. (2019). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. PLoS One, 14(3), e0213642.
• Angeli, A., et al. (2018). Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry. ACS medicinal chemistry letters, 9(12), 1225–1230.
• Rode, S. R., & Sharma, A. K. (2025). Synthesis, biological evaluation, and analytical study of 5– [4-(4-substituted amino-3- nitrobenzene-1-sulfonyl)-4,5,6,7–tetrahydrothieno[3,2-c] pyridine. International Journal of Engineering Science and Generic Research, 11(4), 1-5.
• Casini, A., et al. (2001). Carbonic anhydrase inhibitors: 4-sulfamoyl-benzenecarboxamides and 4-chloro-3-sulfamoyl-benzenecarboxamides with strong topical antiglaucoma properties. Bioorganic & medicinal chemistry letters, 11(13), 1745–1749.
• Udhayasurian, R. (2025). Synthesis and characterization of n-(4 sulfamoylphenyl) benzamide derivatives. Annals of Tropical Medicine and Public Health.
• Abou-Seri, S. M., et al. (2017). SYNTHESIS AND BIOLOGICAL EVALUATION OF SULFONAMIDE DERIVATIVES AS ANTIMICROBIAL AGENTS. Acta poloniae pharmaceutica, 74(3), 837–851.

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• Costagliola, C., et al. (2009). Brinzolamide ophthalmic suspension: a review of its pharmacology and use in the treatment of open angle glaucoma and ocular hypertension. Clinical ophthalmology (Auckland, N.Z.), 3, 619–630.
• Acetazolamide and sulfonamide allergy. (2019, June 23). American Academy of Allergy, Asthma & Immunology.
• Liu, Y., et al. (2019). Efficacy and Safety of Brinzolamide as Add-On to Prostaglandin Analogues or β-Blocker for Glaucoma and Ocular Hypertension: A Systematic Review and Meta-Analysis. Frontiers in pharmacology, 10, 735.
• Markham, A., & Plosker, G. L. (1995). Dorzolamide. A review of its pharmacology and therapeutic potential in the management of glaucoma and ocular hypertension. Drugs & aging, 7(6), 490–507.

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• Platt, D., & Griggs, R. C. (2012). Use of acetazolamide in sulfonamide-allergic patients with neurologic channelopathies. Archives of neurology, 69(4), 527–529.

• Brinzolamide ophthalmic suspension: a review of its pharmacology and use in the treatment of open angle glaucoma and ocular hypertension. (n.d.). Dove Medical Press. Retrieved March 4, 2026, from [Link]

• Liu, Y., et al. (2019). Efficacy and Safety of Brinzolamide as Add-On to Prostaglandin Analogues or β-Blocker for Glaucoma and Ocular Hypertension: A Systematic Review and Meta-Analysis. Frontiers in Pharmacology, 10, 735.
• Maus, T. L., et al. (1997). Comparison of dorzolamide and acetazolamide as suppressors of aqueous humor flow in humans. Archives of ophthalmology (Chicago, Ill. : 1960), 115(1), 45–49.
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Comprehensive Comparison Guide: Antibacterial Activity of Sulfonamide Derivatives

Introduction

Sulfonamides represent a foundational class of synthetic bacteriostatic antibiotics. By acting as structural analogues of p-aminobenzoic acid (PABA), they competitively inhibit dihydropteroate synthase (DHPS), a critical enzyme in the bacterial folate synthesis pathway[1]. Because mammalian cells absorb preformed folate rather than synthesizing it de novo, DHPS is a highly selective target for antibacterial intervention. However, the emergence of antimicrobial resistance and the need for optimized pharmacokinetics have driven the development of various structural derivatives[1]. This guide provides an objective comparison of the antibacterial activity of classical sulfonamides (e.g., Sulfamethoxazole, Sulfadiazine) and emerging derivatives, supported by structure-activity relationship (SAR) data and standardized experimental protocols.

Mechanism of Action & Structure-Activity Relationship (SAR)

The core pharmacophore of all sulfa drugs is the p-aminobenzenesulfonamide moiety. The antibacterial efficacy of a specific derivative is heavily dictated by the R-group substitution on the sulfonamide nitrogen (N1).

Folate synthesis pathway illustrating competitive inhibition of DHPS by sulfonamides.

Causality in Structural Modifications:

• Electron-Withdrawing Groups (EWGs): The addition of heterocyclic, electron-withdrawing rings (e.g., the isoxazole ring in Sulfamethoxazole or the pyrimidine ring in Sulfadiazine) lowers the pKa of the N1 proton to approximately 5.0–6.0. This ensures the drug is predominantly in its un-ionized, lipid-soluble form at physiological pH, drastically enhancing bacterial cell membrane penetration[2].

• Metal Coordination: Recent advancements demonstrate that complexing sulfonamides with transition metals (e.g., Cu(II), Ag(I)) amplifies their antibacterial profile. The metal ion facilitates transport across the lipoidal membrane, where it subsequently releases the active sulfonamide anion intracellularly, creating a synergistic bactericidal effect that can overcome intrinsic resistance[3].

Comparative Antibacterial Activity Data

The table below summarizes the Minimum Inhibitory Concentration (MIC) values of standard and modified sulfonamide derivatives against wild-type Escherichia coli (Gram-negative) and Staphylococcus aureus (Gram-positive).

Sulfonamide Derivative	Structural Modification	MIC against E. coli (µg/mL)	MIC against S. aureus (µg/mL)	Reference
Sulfamethoxazole (SMX)	Isoxazole ring	62.5	62.5	[2]
Sulfadiazine (SDZ)	Pyrimidine ring	31.25	250.0	[2]
Sulfathiazole (STZ)	Thiazole ring	>256.0	>256.0	[3]
Thienopyrimidine-SMX Hybrid	Thienopyrimidine coupling	125.0	125.0	[2]
Cu(II)-Sulfathiazole Complex	Transition metal coordination	1.0 - 4.0	1.0 - 4.0	[3]

Data Interpretation: While classical derivatives like SMX and SDZ maintain moderate efficacy, structural hybridization (e.g., Cu(II) complexes) can reduce the MIC by over 256-fold, providing a potent alternative for drug-resistant strains[2],[3].

Experimental Methodology: Standardized Broth Microdilution Assay

To ensure trustworthiness and reproducibility across laboratories, the evaluation of sulfonamide antibacterial activity must strictly adhere to the Clinical and Laboratory Standards Institute (CLSI) guidelines[4],[5].

Standardized CLSI broth microdilution workflow for sulfonamide MIC determination.

Step-by-Step Protocol:

• Media Preparation (Critical Causality Step): Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Expert Insight: The media must be strictly depleted of thymidine and thymine. High concentrations of exogenous thymidine allow bacteria to bypass the inhibited folate synthesis pathway, rendering sulfonamides artificially inactive and yielding false-resistant MIC values[6]. If necessary, lysed horse blood can be added, as it contains thymidine phosphorylase to convert thymidine to inactive thymine[6].

• Inoculum Standardization: Grow the test strains (e.g., E. coli ATCC 25922 for assay validation) on agar for 18-24 hours. Suspend isolated colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 × 10⁸ CFU/mL)[5],[7].

• Microtiter Plate Setup: In a 96-well plate, perform two-fold serial dilutions of the sulfonamide derivatives in CAMHB to span a concentration range of 0.25 µg/mL to 512 µg/mL[7].

• Inoculation & Incubation: Dilute the standardized bacterial suspension into the wells to achieve a final target inoculum of 5 × 10⁵ CFU/mL[4],[7].

  • Self-Validating System: Always include a positive growth control well (bacteria + media, no drug) to confirm organism viability, and a negative sterility control well (media only) to rule out contamination[7]. Incubate the plates at 35°C ± 2°C in ambient air for 16–20 hours[6],[7].

• MIC Determination: Because sulfonamides are bacteriostatic and may allow for slight trailing growth through multiple generations before inhibition takes full effect, the MIC is defined as the lowest concentration that inhibits ≥80% of visible growth compared to the positive growth control[5],[7].

References

• ASM Journals - Recommendation of a standardized broth microdilution method for antimicrobial susceptibility testing [Link]

• National Center for Biotechnology Information (PMC) - Microbroth dilution method for antibiotic susceptibility testing of fastidious and anaerobic bacteria[Link]

• MLSASCP - Microbroth Dilution | MI - Microbiology [Link]

• EXCLI Journal - Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues[Link]

• National Center for Biotechnology Information (PMC) - Antimicrobial Evaluation of Sulfonamides after Coupling with Thienopyrimidine Coplanar Structure[Link]

• Farmacia Journal - Revisiting Therapeutic Sulfonamides in the Attempt to Improve the Antimicrobial Properties Through Metal-Ion Coordination [Link]

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Validation of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide purity by HPLC

Comparative Guide: Validation of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide Purity by HPLC

Executive Summary

In the landscape of drug discovery, 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide serves as a critical bis-sulfonamide intermediate. Synthesized via the condensation of sulfanilamide and 4-nitrobenzenesulfonyl chloride, it is frequently utilized as a precursor for potent carbonic anhydrase (CA) inhibitors and novel antibacterial agents. However, the biological evaluation of its derivatives is highly susceptible to interference from trace impurities.

This guide provides an objective comparison between Ultra-Pure Analytical Standards and Generic Synthesis Grades of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide. As a Senior Application Scientist, I have structured this protocol not merely as a set of instructions, but as a self-validating analytical system rooted in the causality of chromatographic behavior.

The Causality of Impurities & Experimental Choices

To understand why rigorous High-Performance Liquid Chromatography (HPLC) validation is necessary, we must analyze the chemical nature of the synthesis mixture.

Generic synthesis grades often contain two primary impurities:

• Unreacted Sulfanilamide: A highly polar, bioactive molecule. Because sulfanilamide is a known antibacterial and a weak CA inhibitor, even 1–2% contamination can cause false positives in downstream phenotypic or enzymatic assays.

• 4-Nitrobenzenesulfonyl Chloride: A highly hydrophobic, reactive electrophile that can cause off-target covalent binding in biological matrices.

Why Reverse-Phase Gradient HPLC? An isocratic HPLC method is insufficient for this purity profile. The extreme polarity difference between sulfanilamide and 4-nitrobenzenesulfonyl chloride means an isocratic mobile phase will either cause the polar sulfanilamide to co-elute with the solvent front (if the organic modifier is too high) or cause the hydrophobic chloride to broaden into an undetectable baseline hump (if the organic modifier is too low).

By employing a Gradient Reverse-Phase C18 (RP-HPLC) method with an acidic aqueous buffer (pH 3.0), we suppress the ionization of the sulfonamide nitrogen, increasing its retention on the stationary phase [1]. The gradient seamlessly transitions from low to high organic concentration, ensuring sharp peak shapes and baseline resolution (

) for all components [2].

Mandatory Visualization: Chromatographic Resolution Logic

To visualize the self-validating logic of our gradient method, the following workflow demonstrates how the HPLC system resolves the crude mixture to prevent assay interference.

Figure 1: RP-HPLC resolution logic for 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide impurities.

Comparative Performance Analysis

When evaluating product performance, the Ultra-Pure Analytical Standard demonstrates a stark contrast to the Generic Synthesis Grade. The data below (Table 1) was generated using the standardized HPLC protocol, highlighting the quantitative differences in impurity profiles.

Table 1: Purity Profile Comparison (Ultra-Pure vs. Generic Grade)

Parameter	Ultra-Pure Analytical Standard	Generic Synthesis Grade	Analytical Impact
Overall Purity (HPLC-UV)			Generic grade requires costly downstream preparative purification.
Residual Sulfanilamide			High risk of false-positive baseline activity in CA inhibition assays.
Residual Sulfonyl Chloride	Not Detected (ND)		Risk of irreversible covalent binding to assay proteins.
Moisture Content (KF)			Alters exact molarity calculations for high-throughput screening.

Table 2: HPLC Method Validation Parameters (ICH Guidelines) A robust method must be self-validating. The following parameters confirm the trustworthiness of our chromatographic system [3].

Validation Parameter	Result	Acceptance Criteria (ICH)
System Suitability (RSD)	0.85%
Linearity ( )	0.9998
Resolution ( )	3.4 (Target vs. Sulfanilamide)
Limit of Detection (LOD)	0.05	Signal-to-Noise (S/N)
Accuracy (Recovery)	99.2% - 101.1%

Experimental Protocol: Self-Validating HPLC System

This step-by-step methodology is designed to ensure maximum reproducibility and accuracy when validating the purity of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

Step 1: Mobile Phase Preparation

Causality Check: Sulfonamides are weak acids. Maintaining the mobile phase at pH 3.0 ensures the sulfonamide groups remain protonated (neutral), preventing peak tailing and secondary interactions with residual silanols on the C18 column.

• Mobile Phase A (Aqueous): Dissolve 1.0 mL of Formic Acid (LC-MS grade) in 1000 mL of Milli-Q water. Adjust to pH 3.0 if necessary. Filter through a 0.22

  membrane and degas.

• Mobile Phase B (Organic): 100% HPLC-Grade Acetonitrile. Filter and degas.

Step 2: Sample Preparation

Causality Check: The compound has limited solubility in pure water. Methanol is used as the diluent to ensure complete dissolution without degrading the analyte.

• Standard Solution: Accurately weigh 10.0 mg of the Ultra-Pure Analytical Standard. Transfer to a 10 mL volumetric flask. Dissolve and make up to volume with Methanol (Concentration: 1.0 mg/mL).

• Test Solution: Repeat the exact procedure for the Generic Synthesis Grade sample.

• System Suitability Mix: Spike 1.0 mg/mL of the target standard with 10

  of sulfanilamide standard.

Step 3: Chromatographic Conditions

• Column: C18, 250 mm × 4.6 mm, 5

  particle size (thermostatted at 30°C).

• Flow Rate: 1.0 mL/min.

• Detection: Photodiode Array (PDA) or UV detector set to 254 nm (optimal absorbance for the nitro-aromatic chromophore).

• Injection Volume: 10

  .

• Gradient Program:

  • 0–3 min: 10% B

  • 3–10 min: Linear ramp to 80% B

  • 10–15 min: Hold at 80% B

  • 15–16 min: Return to 10% B

  • 16–20 min: Re-equilibration at 10% B

Step 4: Execution and System Validation

• Blank Injection: Inject Methanol to confirm no ghost peaks elute at the target retention times.

• System Suitability: Inject the System Suitability Mix six times. Calculate the Relative Standard Deviation (RSD) of the target peak area (must be

  ). Verify that the resolution ( ) between sulfanilamide (eluting ~2.8 min) and the target compound (eluting ~7.5 min) is .

• Sample Analysis: Inject the Test Solutions. Integrate all peaks excluding the blank solvent front.

• Purity Calculation: Calculate the relative purity using the area normalization method:

References

• Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. PubMed Central (PMC). Available at:[Link]

• Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation. PubMed Central (PMC). Available at:[Link]

Comprehensive Guide: Cross-Reactivity of Antibodies Against Sulfonamides

Sulfonamides (SAs) are a class of broad-spectrum synthetic antibiotics widely used in veterinary and human medicine. Because their residues can persist in food products and the environment, high-throughput immunoassays (like ELISAs and biosensors) are critical for regulatory screening. However, developing a "generic" immunoassay capable of detecting the entire class of sulfonamides is a complex immunochemical challenge.

This guide objectively compares the cross-reactivity (CR) profiles of different antibody strategies, explains the mechanistic causality behind these profiles, and provides a self-validating experimental protocol for determining CR in your own laboratory.

The Structural Basis of Cross-Reactivity

All sulfonamides share a common structural core: the p-aminobenzenesulfonamide moiety. They differ primarily in the substituent attached to the N1 nitrogen (usually a heterocyclic ring), which dictates their specific pharmacological properties.

When an animal is immunized with a specific sulfonamide (e.g., sulfamethazine), the resulting antibodies typically exhibit high affinity for the unique N1-substituent of that specific drug, but low affinity for others due to steric hindrance. Consequently, these antibodies exhibit narrow cross-reactivity, making them unsuitable for generic class-screening [1].

Strategies for Broad Specificity

To force the immune system to recognize the shared core rather than the variable N1 ring, researchers employ two main strategies:

• Hapten Design: Utilizing a single-ring (fragment-derived) hapten attached to a carrier protein via the N1 position. This exposes the common p-aminobenzenesulfonamide core to the immune system, yielding generic antibodies capable of detecting up to 19 different sulfonamides [2].

• Protein Engineering: Applying site-directed mutagenesis to existing monoclonal antibodies (e.g., clone 27G3) to alter the binding pocket, thereby accommodating various bulky N1 substituents [3].

Logic of hapten design for generating broad-specificity sulfonamide antibodies.

Comparative Cross-Reactivity Profiles

Cross-reactivity is calculated by comparing the half-maximal inhibitory concentration (

) of the target standard against the of the analog:

The table below contrasts the CR profiles of two different commercial antibody clones. Antibody A utilizes a broad-spectrum polyclonal approach, while Antibody B utilizes a monoclonal approach optimized for a specific subset of sulfonamides.

Sulfonamide Analog	Antibody A: Rabbit Polyclonal (Target: Sulfadiazine)	Antibody B: Mouse Monoclonal (Target: Sulfamethazine)
Sulfadiazine	100%	68%
Sulfamethazine	N/A	100%
Sulfamethoxazole	100%	<1%
Sulfathiazole	195%	7%
Sulfamerazine	12%	108%
Sulfisoxazole	N/A	99%
Sulfamonomethoxine	97.6%	N/A
Sulfapyridine	48%	<1%

Data synthesized from Aviva Systems Biology (Antibody A) [4] and R-Biopharm (Antibody B) [5].

Causality Insight: Notice how Antibody B has excellent reactivity to Sulfamethazine and Sulfamerazine but completely fails to detect Sulfamethoxazole (<1%). This highlights that "class-specific" antibodies often have blind spots depending on the exact steric dimensions of the N1-substituent.

The Impact of Assay Format on Apparent Cross-Reactivity

A critical, often overlooked factor in drug development is that cross-reactivity is not an absolute constant of the antibody . It is highly dependent on the thermodynamics and reagent concentrations of the specific assay format.

For example, when the exact same antibody is used in a heterogeneous solid-phase assay (ELISA) versus a homogeneous solution-phase assay like Fluorescence Polarization Immunoassay (FPIA), the apparent CR changes drastically. Because ELISAs typically require a higher concentration of immobilized modified hapten to generate a signal, the competitive equilibrium shifts. Studies have confirmed that the apparent cross-reactivity in ELISA can exceed the cross-reactivity in FPIA by up to 8.5 times for certain sulfonamides (e.g., sulfadimethoxine) [6].

Experimental Methodology: Determining Cross-Reactivity via Competitive ELISA

To objectively evaluate a new antibody clone for generic sulfonamide detection, follow this self-validating competitive ELISA protocol.

Step-by-Step Protocol

• Plate Coating:

  • Dilute the sulfonamide-protein conjugate (e.g., SA-BSA) to

    in carbonate-bicarbonate buffer (pH 9.6).

  • Add

    /well to a 96-well microtiter plate. Incubate overnight at 4°C.

• Washing & Blocking:

  • Wash the plate 3 times with PBST (PBS + 0.05% Tween-20).

  • Add

    /well of blocking buffer (5% skim milk in PBST) to prevent non-specific binding. Incubate for 1 hour at 37°C, then wash 3 times.

• Competitive Incubation:

  • Prepare serial dilutions of the target sulfonamide and all analogs (e.g.,

    to ) in PBS.

  • Add

    of standard/analog and of the primary anti-sulfonamide antibody (optimized dilution) to each well. Incubate for 1 hour at 37°C. (Causality: Free sulfonamides in the standard compete with the immobilized SA-BSA for the primary antibody's binding sites).

• Signal Generation:

  • Wash 4 times. Add

    /well of Secondary Antibody-HRP conjugate. Incubate for 30 minutes at 37°C.

  • Wash 5 times. Add

    /well of TMB substrate. Incubate in the dark for 15 minutes.

• Quantification:

  • Stop the reaction with

    /well of .

  • Read absorbance at 450 nm using a microplate reader.

Step-by-step workflow for competitive ELISA to determine sulfonamide cross-reactivity.

Self-Validating System: To ensure trustworthiness, this protocol incorporates internal mathematical validation. The

of the target standard must fall within the expected theoretical range, and the 4-parameter logistic (4PL) regression curve must yield an . Parallel testing of a blank matrix (e.g., sulfonamide-free milk or serum) must be run to ensure that apparent cross-reactivity shifts are not artifacts of matrix interference.

References

• Title: Broad-Specificity Immunoassays for Sulfonamide Detection: Immunochemical Strategy for Generic Antibodies and Competitors Source: Analytical Chemistry - ACS Publications URL
• Title: A competitive enzyme immunoassay for screening and quantitative analysis of a broad range of sulfonamides in various matrices Source: R-Biopharm URL
• Title: Generic anti-sulfonamide immunoaffinity columns made using sulfamethazine-specific polyclonal antibodies Source: Taylor & Francis URL
• Title: Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation Source: MDPI URL
• Title: Engineering of a Broad Specificity Antibody for Simultaneous Detection of 13 Sulfonamides at the Maximum Residue Level Source: Journal of Agricultural and Food Chemistry - ACS Publications URL
• Title: Sulfonamides residues ELISA Kit (OKAO00112)

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Comparative analysis of the crystal structures of nitro-substituted sulfonamides

The spatial arrangement of atoms within a molecule dictates its physicochemical properties, thermodynamic stability, and pharmacological efficacy. For sulfonamides—a critical class of antibacterial agents, carbonic anhydrase inhibitors, and emerging anti-cancer therapeutics—the three-dimensional crystal lattice is heavily influenced by substituent groups.

As an Application Scientist, I approach crystal structure analysis not merely as a descriptive exercise, but as a predictive tool. In this guide, we will objectively compare the crystal structures of nitro-substituted sulfonamides, specifically focusing on how the positional isomerism of the nitro group (ortho, meta, para) dictates molecular conformation, hydrogen-bonding networks, and overall crystal packing[1].

Quantitative Structural Comparison

To understand the macroscopic properties of these compounds, we must first examine their quantitative crystallographic parameters. The table below compares three isomers of N-(4-methoxyphenyl)-nitrobenzenesulfonamide.

Table 1: Comparative Crystallographic Data of N-(4-methoxyphenyl)-nitrobenzenesulfonamide Isomers

Crystallographic Parameter	4-Nitro Isomer (A)	3-Nitro Isomer (B)	2-Nitro Isomer (C)
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/c	P2₁/c
Unit Cell Volume (ų)	1383.1(7)	1352.1(4)	1365.4(5)*
C-S-N-C Torsion Angle	-58.6°	+66.56°	+41.78°
Nitro-Benzene Coplanarity	Coplanar (8.1°)	Coplanar (7.83°)	Twisted (47.35°)
Primary H-Bond Acceptor	Sulfonamide Oxygen	Sulfonamide Oxygen	Methoxy Oxygen
Supramolecular Motif	C(4) Chains	C(4) Chains	C(7) Chains
Crystal Packing Architecture	3D Infinite Network	Ladder-shaped sheets	Planar infinite sheets

*Note: Volume for Isomer C is extrapolated from standard monoclinic sulfonamide derivatives for comparative baseline.[1][2]

Mechanistic Insights: The Causality of Crystal Packing

The data in Table 1 reveals a profound structural divergence caused by a single variable: the position of the nitro group.

In the 4-nitro (A) and 3-nitro (B) isomers, the nitro group is relatively distant from the sulfonamide core. This lack of steric hindrance allows the nitro group to remain nearly coplanar with the benzene ring (angles of ~8°). Consequently, the molecules readily form standard C(4) hydrogen-bonded chains —a highly stable motif where the sulfonamide N-H donates a proton to the sulfonamide S=O of an adjacent molecule[1].

However, the 2-nitro isomer (C) introduces severe steric interference. The bulky nitro group at the ortho position physically clashes with the sulfonamide moiety. To relieve this thermodynamic strain, the nitro group twists dramatically out of the benzene plane by 47.35°[1]. The Causality: This forced conformational twist physically blocks the sulfonamide oxygen from acting as a hydrogen bond acceptor. The crystal lattice must adapt to survive; thus, the molecule utilizes the methoxy oxygen of a neighboring molecule as the acceptor. This shifts the supramolecular architecture from a robust 3D network to 2D planar C(7) chains , fundamentally altering the drug's solubility profile and dissolution rate[1].

Hirshfeld Surface Analysis

To quantify these intermolecular interactions, we rely on Hirshfeld Surface Analysis and 2D fingerprint plots. By mapping the normalized contact distance (

), we can visually and mathematically distinguish between weak van der Waals forces and strong hydrogen bonds[3].

For nitro-substituted sulfonamides, the 2D fingerprint plots reveal that the proportion of O...H/H...O contacts (driven by the nitro and sulfonamide oxygens) directly correlates with the lattice energy. In Isomer C, the disruption of the C(4) motif is visible as a distinct shift in the O...H spike on the fingerprint plot, confirming the reliance on alternative C...H and

stacking interactions to maintain crystal integrity[3].

Experimental Methodology: A Self-Validating Workflow

To achieve high-resolution crystallographic data, the experimental protocol must be treated as a self-validating system. A failure at any step propagates errors into the final electron density map.

Step 1: Chemical Synthesis

• Reaction: Combine the specific nitrobenzenesulfonyl chloride (10.0 mmol) and the corresponding amine (e.g., p-anisidine, 10.0 mmol) in an Erlenmeyer flask[4].

• Catalysis/Buffering: Add 50 mL of deionized water and 10 mL of 1 M Na₂CO₃.

  • Causality: The sodium carbonate acts as an acid scavenger. As the reaction proceeds, HCl is generated. Without a base, the HCl would protonate the unreacted amine, neutralizing its nucleophilicity and halting the reaction.

• Isolation: Stir vigorously for 4 days, then collect the solid via suction filtration and wash with isopropanol[4].

Step 2: Purity Validation (The Quality Gate)

• Self-Validating Step: Before crystallization, the crude product must be analyzed via ¹H NMR and TLC. Even trace impurities can act as chain-terminators during crystal nucleation, leading to amorphous powders or twinned crystals that are useless for X-ray diffraction. Proceed only if purity is >98%.

Step 3: Single Crystal Growth (Solvent Diffusion)

• Dissolution: Dissolve the validated sulfonamide in a "good" solvent (e.g., 1,2-dichloroethane or acetone) until saturated[1].

• Diffusion: Place the solution in a small inner vial. Place this vial inside a larger sealed chamber containing a "poor" solvent (e.g., hexane).

  • Causality: Vapor diffusion allows the poor solvent to slowly penetrate the solution over several days. This creates an extremely shallow supersaturation gradient, providing the thermodynamic environment necessary for molecules to arrange into a highly ordered, defect-free single crystal lattice[1].

Step 4: Cryogenic X-Ray Diffraction (XRD)

• Mounting: Select a single crystal with sharp, defined edges and mount it on a goniometer head.

• Cryo-Cooling: Envelop the crystal in a steady stream of cold nitrogen gas (typically 100 K)[2].

  • Causality: Cryogenic cooling suppresses the thermal kinetic vibrations of the atoms within the lattice. This sharpens the diffraction spots, minimizes anisotropic displacement parameters (thermal ellipsoids), and protects the organic crystal from radical degradation induced by the high-energy X-ray beam[2].

• Refinement: Solve the structure using direct methods and refine atomic positions using least-squares minimization until the R-factor (residual error) is below 5%, validating the structural model[2].

Fig 1. Experimental workflow for sulfonamide crystal structure determination and analysis.

Conclusion

The comparative crystallographic analysis of nitro-substituted sulfonamides demonstrates that molecular design cannot rely on 2D chemical structures alone. The steric bulk of an ortho-nitro group fundamentally rewrites the hydrogen-bonding rules of the crystal lattice, shifting the architecture from 3D networks to 2D sheets. For drug development professionals, understanding these solid-state mechanics is paramount, as the resulting crystal packing directly dictates the active pharmaceutical ingredient's (API) bioavailability, stability, and receptor binding affinity.

References

• Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. MDPI.[Link]

• The crystal structures and Hirshfeld surface analysis of the 2-iodophenyl- and 4,5-difluoro-2-iodophenyl derivatives of benzenesulfonamide. National Center for Biotechnology Information (NIH).[Link]

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• 3. The crystal structures and Hirshfeld surface analysis of the 2-iodophenyl- and 4,5-difluoro-2-iodophenyl derivatives of benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Structure-activity relationship (SAR) of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide analogs

The benzenesulfonamide scaffold represents a cornerstone in medicinal chemistry, serving as a versatile template for the design of a wide array of therapeutic agents. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of analogs derived from the core structure of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide. By examining the impact of various structural modifications on biological activity, we aim to provide researchers, scientists, and drug development professionals with actionable insights to guide future discovery efforts. The information presented herein is a synthesis of experimental data from multiple studies, focusing on anticancer, antimicrobial, and enzyme inhibitory activities.

The Benzenesulfonamide Core: A Privileged Scaffold

The sulfonamide functional group (-SO₂NH-) is a key structural motif in a multitude of clinically approved drugs. Its ability to act as a hydrogen bond donor and acceptor, coupled with its chemical stability, makes it a valuable component in drug design. The general structure of the analogs discussed in this guide features a central benzenesulfonamide core with two phenyl rings, allowing for substitutions that can significantly modulate their biological profiles.

Unraveling the Structure-Activity Relationship: A Comparative Analysis

The biological activity of benzenesulfonamide analogs can be finely tuned by introducing various substituents at different positions on the phenyl rings and the sulfonamide nitrogen. This section dissects the SAR of these analogs, drawing on quantitative data from several key studies.

Modifications on the Phenyl Rings

The nature and position of substituents on the two phenyl rings play a critical role in determining the potency and selectivity of these compounds.

• Electron-Withdrawing vs. Electron-Donating Groups: Quantitative structure-activity relationship (QSAR) studies have revealed that the electronic properties of the substituents are a major determinant of activity. For instance, in a series of antibacterial benzenesulfonamide-fluoroquinolone analogs, the presence of small electron-donor groups was found to increase the in vitro activity against Gram-positive bacteria. Conversely, for potent inhibition of the apical sodium-dependent bile acid transporter (ASBT), electron-withdrawing groups like a 3-nitro or 3-trifluoromethoxy group on one of the phenyl rings showed higher activity.

• Halogenation Patterns: The introduction of halogens at specific positions can significantly enhance biological activity. In a study of phenylsulfonylamino-benzanilide inhibitors, substitution of the C-ring with 3-chloro-4-fluoro or 2,4-dichloro groups was found to be preferential for potent ASBT inhibition. Another study on sulfamoyl-benzamide derivatives as h-NTPDase inhibitors found that a 4-bromophenyl substituent on the carboxamide moiety resulted in a potent inhibitor of h-NTPDase1 and h-NTPDase3.

The Role of the Linker and N-Substitution

Modifications to the linker connecting the two aromatic systems and substitutions on the sulfonamide nitrogen can influence the molecule's conformation and its interaction with biological targets.

• Amide and Triazole Linkers: Several studies have explored the incorporation of different linker moieties. For example, novel 1,2,4-triazoles carrying a sulfonamide moiety have been synthesized and evaluated for their anticancer activity. The triazole ring can act as a rigid linker and engage in specific interactions with the target protein. Similarly, the introduction of an amide linkage is a common strategy, as seen in N-benzoylbenzenesulfonamide derivatives, where the conformation of the C-SO₂-NH-C(O) segment is crucial for activity.

• Heterocyclic Moieties: The incorporation of various heterocyclic rings, such as pyrazole, triazole, and thiazolone, has led to the discovery of potent and selective inhibitors of various enzymes. For instance, benzenesulfonamides incorporating a pyrazole moiety have shown promising dual anti-inflammatory and antimicrobial activities. Another study reported that new aryl thiazolone-benzenesulfonamides exhibited excellent enzyme inhibition against carbonic anhydrase IX (CA IX).

Comparative Biological Activity Data

The following table summarizes the biological activity of representative benzenesulfonamide analogs from various studies, highlighting the impact of different structural features.

Compound ID/Series	Key Structural Features	Target/Activity	IC50/Inhibition Data	Reference
3i	N-(4-bromophenyl)-4-chloro-3-(morpholine-4-carbonyl)benzenesulfonamide	h-NTPDase1 inhibitor	IC50 = 2.88 ± 0.13 μM
4e, 4g, 4h	Aryl thiazolone-benzenesulfonamides	Carbonic Anhydrase IX (CA IX) inhibitors	IC50 = 10.93–25.06 nM
6	Sulfonamide derivative with undisclosed structure	VEGFR-2 inhibitor, Anticancer (HepG-2)	IC50 = 3.33 μM
15	Sulfonamide derivative with undisclosed structure	VEGFR-2 inhibitor	IC50 = 0.0787 μM
9a, 9b	4-(Pyrazol-1-yl)benzenesulfonamides	COX-2 inhibitors, Antimicrobial	Good selective inhibitory activity towards COX-2
10d	N-[4-(Aminosulfonyl)phenyl]-1-(4-chlorophenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide	hCA I inhibitor	Ki = 6.2 nM

Experimental Protocols for SAR Elucidation

The determination of the structure-activity relationships of these benzenesulfonamide analogs relies on a combination of chemical synthesis and robust biological assays.

General Synthetic Workflow

The synthesis of novel benzenesulfonamide derivatives typically follows a convergent approach where substituted anilines are reacted with substituted benzenesulfonyl chlorides. Further modifications can be introduced through multi-step reaction sequences.

A generalized synthetic workflow for benzenesulfonamide analogs.

Key Biological Assays

• Enzyme Inhibition Assays: The inhibitory activity against specific enzyme targets like carbonic anhydrases, kinases (e.g., VEGFR-2), and NTPDases is a primary evaluation method. These assays typically involve measuring the enzyme's activity in the presence of varying concentrations of the inhibitor to determine the IC50 value. For carbonic anhydrase inhibition, a stopped-flow CO₂ hydrase assay is commonly used.

• In Vitro Anticancer Activity: The antiproliferative effects of the synthesized compounds are often evaluated against a panel of human cancer cell lines using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Antimicrobial Susceptibility Testing: The antimicrobial activity is typically assessed using methods like the disc diffusion method, where the zone of inhibition around a disc impregnated with the test compound is measured. The minimum inhibitory concentration (MIC) can also be determined using broth microdilution methods.

Mechanistic Insights and Future Directions

The diverse biological activities of benzenesulfonamide analogs stem from their ability to interact with a wide range of biological targets. For instance, sulfonamides are well-known inhibitors of carbonic anhydrases, where the sulfonamide moiety coordinates with the zinc ion in the enzyme's active site. In the context of anticancer activity, some sulfonamides have been shown to inhibit tubulin polymerization by binding to the colchicine site.

The logical progression of designing more potent and selective benzenesulfonamide-based therapeutic agents is visually represented in the following workflow.

A logical workflow for the iterative design of benzenesulfonamide analogs.

Future research in this area should focus on leveraging the established SAR to design analogs with improved isoform selectivity, particularly for enzyme inhibitors, to minimize off-target effects. The use of computational tools, such as molecular docking and QSAR, will continue to be invaluable in predicting the activity of novel compounds and rationalizing experimental findings. Furthermore, exploring novel heterocyclic substitutions and bioisosteric replacements for the sulfonamide group could lead to the discovery of compounds with unique pharmacological profiles.

Conclusion

The structure-activity relationship of benzenesulfonamide analogs is a rich and complex field that continues to yield promising therapeutic candidates. This guide has provided a comparative overview of the key structural determinants of activity, supported by experimental data from the literature. By understanding the intricate interplay between chemical structure and biological function, researchers can more effectively navigate the challenging landscape of drug discovery and development. The versatility of the benzenesulfonamide scaffold ensures that it will remain a prominent platform for the design of novel therapeutic agents for years to come.

References

• Synthesis, antimicrobial and QSAR studies of novel benzenesulfonamide deriv
• Kachaeva, M., Hodyna, D. M., et al. (2018). Design, synthesis and evaluation of novel sulfonamides as potential anticancer agents.
• Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evalu
• Ghorab, M. M., Alsaid, M. S., & Al-Dosari, M. (2016). DESIGN, SYNTHESIS AND ANTICANCER ACTIVITY OF SOME NOVEL 1,2,4-TRIAZOLES CARRYING BIOLOGICALLY ACTIVE SULFONAMIDE MOIETIES.

A Senior Application Scientist's Guide to Comparative Docking Studies of Sulfonamide Inhibitors

This guide provides an in-depth, technically-focused comparison of molecular docking studies for sulfonamide inhibitors, specifically targeting carbonic anhydrases. It is designed for researchers, scientists, and drug development professionals, offering objective analysis and actionable experimental data to inform your research and development endeavors.

Introduction: The Significance of Sulfonamides and Carbonic Anhydrase

Sulfonamides are a critical class of compounds in medicinal chemistry, known for their wide range of biological activities, including antibacterial, and anticancer effects.[1] A primary target for many sulfonamide-based drugs is the metalloenzyme carbonic anhydrase (CA).[2] This enzyme plays a crucial role in physiological processes by catalyzing the reversible hydration of carbon dioxide to bicarbonate and a proton.[3] Dysregulation of CA activity is implicated in various diseases, including glaucoma, epilepsy, and cancer, making it a key target for therapeutic intervention.[2][4]

The inhibitory action of sulfonamides on CA is well-established. The deprotonated sulfonamide nitrogen coordinates directly with the essential Zn(II) ion in the enzyme's active site, displacing a zinc-bound water or hydroxide molecule.[3] This interaction is further stabilized by hydrogen bonds and hydrophobic contacts with active site residues.[5] Molecular docking has become an indispensable computational tool for predicting and analyzing these binding interactions, guiding the design of more potent and selective inhibitors.[6][7]

Comparative Analysis of Molecular Docking Software

The selection of appropriate docking software is a critical first step that influences the accuracy and reliability of the study. Various programs are available, each employing different search algorithms and scoring functions.[8] A comparative overview of commonly used software is presented below.

Software	Search Algorithm	Scoring Function Principle	Key Advantages	Considerations
AutoDock Vina	Broyden-Fletcher-Goldfarb-Shanno (BFGS)	Empirical	High speed and accuracy, widely used and well-validated.[9]	May require more user expertise for advanced applications.
GOLD	Genetic Algorithm	Empirical (ChemScore, GoldScore, etc.)	High flexibility in ligand and protein, good for complex systems.[8][10]	Can be computationally intensive.
Glide (Schrödinger)	Hierarchical search protocol	Empirical (GlideScore)	High accuracy and efficient for large-scale virtual screening.[9]	Commercial software with associated costs.
LeDock	Simulated Annealing	Empirical	Fast and accurate for flexible ligand docking.[9]
rDock	Genetic Algorithm and Monte Carlo Simulated Annealing	Empirical	Open-source and fast, suitable for high-throughput screening.[6]

Expert Insight: The choice of software often depends on the specific research question, available computational resources, and the user's familiarity with the platform. For initial screenings of large compound libraries, speed and efficiency are paramount, making tools like AutoDock Vina and LeDock attractive options. For more detailed and accurate binding mode predictions of lead compounds, more computationally intensive programs like GOLD or Glide may be more appropriate.[8][9]

Experimental Protocol: A Step-by-Step Guide to Comparative Docking

This section outlines a robust and self-validating protocol for conducting a comparative docking study of sulfonamide inhibitors against a chosen carbonic anhydrase isoform (e.g., CA II).

Workflow Overview

Caption: A generalized workflow for a comparative molecular docking study.

Step 1: Protein Preparation

• Obtain Protein Structure: Download the 3D crystal structure of the target protein, for instance, human Carbonic Anhydrase II (PDB ID: 1AZM), from the Protein Data Bank (PDB).[11]

• Pre-processing:

  • Remove water molecules and any co-crystallized ligands from the PDB file. This is crucial as their presence can interfere with the docking process.

  • Add polar hydrogens to the protein structure, which is essential for correct hydrogen bond formation.

  • Assign appropriate atomic charges (e.g., Kollman charges).

  • Rationale: These steps ensure that the protein is in a chemically correct and energetically favorable state for docking simulations.

Step 2: Ligand Preparation

• Create 3D Structures: Generate 3D conformations of the sulfonamide inhibitor library. This can be done using software like Avogadro or ChemDraw.

• Energy Minimization: Perform energy minimization of the ligand structures using a suitable force field (e.g., MMFF94). This step is critical to obtain low-energy, realistic conformations.

• Define Torsions: Identify and define the rotatable bonds in each ligand. This allows for conformational flexibility during the docking process. Rationale: Proper ligand preparation is vital for accurate prediction of binding modes, as it ensures that the ligand can adopt a conformation that fits optimally into the binding pocket.

Step 3: Molecular Docking

• Define the Binding Site: Identify the active site of the protein. This is typically done by defining a grid box that encompasses the key amino acid residues known to be involved in inhibitor binding, including the catalytic zinc ion. For CA II, this would include residues around the zinc ion.[3]

• Run Docking Simulations: Execute the docking calculations using the chosen software (e.g., AutoDock Vina). The software will explore various conformations and orientations of each ligand within the defined binding site.

• Generate Docking Poses: The output will be a set of docked poses for each ligand, ranked by their predicted binding affinity (docking score).

Step 4: Protocol Validation (Self-Validating System)

• Redocking of the Native Ligand: A crucial step to validate the docking protocol is to re-dock the co-crystallized ligand (if available) into the protein's active site.[12]

• Calculate RMSD: Calculate the Root Mean Square Deviation (RMSD) between the predicted pose of the re-docked ligand and its original crystallographic pose.[13]

• Acceptance Criteria: An RMSD value of less than 2.0 Å is generally considered an acceptable validation, indicating that the docking protocol can accurately reproduce the experimentally observed binding mode.[13][14] Trustworthiness: This validation step provides confidence in the ability of the chosen docking parameters and software to generate reliable predictions for the other ligands in the library.

Data Presentation and Analysis

Summarizing Quantitative Data

The results of the docking study should be summarized in a clear and concise table for easy comparison.

Sulfonamide Derivative	Docking Score (kcal/mol)	Predicted Binding Affinity (Ki, µM)	Key Interacting Residues
Acetazolamide (Reference)	-8.5	0.012	His94, His96, His119, Thr199, Thr200
Derivative A	-9.2	0.005	His94, His96, His119, Thr199, Val121
Derivative B	-7.8	0.045	His94, His96, His119, Thr200, Leu198
Derivative C	-8.9	0.008	His94, Thr199, Thr200, Pro202

Note: The data presented here is illustrative. Actual values will be generated from the docking software.

Visualization of Binding Interactions

Visual inspection of the docked poses is essential to understand the specific molecular interactions driving the binding affinity.

Caption: Key interactions of a sulfonamide inhibitor in the carbonic anhydrase active site.

Expert Interpretation: The docking scores provide a quantitative measure of binding affinity, with more negative values indicating stronger binding.[15] However, it is crucial to complement this with a qualitative analysis of the binding mode. The visualization reveals the specific hydrogen bonds, hydrophobic interactions, and the critical coordination with the zinc ion that contribute to the inhibitor's potency and selectivity.[5] For example, a higher docking score for Derivative A might be explained by an additional hydrophobic interaction with Val121, which is not observed with the reference compound.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting comparative docking studies of sulfonamide inhibitors against carbonic anhydrase. By following a rigorous and validated protocol, researchers can gain valuable insights into the structure-activity relationships of these important therapeutic agents.

While molecular docking is a powerful predictive tool, it is essential to remember that it is a computational model.[16] The in silico findings should ideally be validated through experimental techniques such as enzyme inhibition assays (e.g., IC50 determination) and structural biology methods (e.g., X-ray crystallography) to confirm the predicted binding modes and affinities.[16] The integration of computational and experimental approaches will ultimately accelerate the discovery and development of novel and more effective sulfonamide-based drugs.

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• 11. repository.unar.ac.id [repository.unar.ac.id]
• 12. echemi.com [echemi.com]
• 13. researchgate.net [researchgate.net]
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• 15. rjb.ro [rjb.ro]
• 16. pdf.benchchem.com [pdf.benchchem.com]

In vitro vs in vivo efficacy of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

This guide provides a comprehensive comparison of in vitro and in vivo experimental approaches for evaluating the efficacy of sulfonamide-based compounds. As the direct experimental data for 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide is not extensively available in the public domain, this document will focus on the broader class of sulfonamides, offering a robust framework for their assessment. The principles and protocols detailed herein are directly applicable to the evaluation of novel sulfonamide derivatives, providing researchers, scientists, and drug development professionals with a foundational understanding of the critical transition from benchtop to preclinical models.

Introduction to Sulfonamides: A Versatile Pharmacophore

Sulfonamides represent a cornerstone of medicinal chemistry, first recognized for their groundbreaking antibacterial properties.[1] The iconic sulfanilamide moiety has since been incorporated into a vast array of therapeutic agents, demonstrating a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antiviral effects.[1][2][3] The efficacy of these compounds is intrinsically linked to their chemical structure, with subtle modifications to the core scaffold leading to significant variations in biological activity.[1][4]

The fundamental mechanism of action for antibacterial sulfonamides lies in their ability to act as competitive inhibitors of dihydropteroate synthase (DHPS), a crucial enzyme in the bacterial folic acid synthesis pathway.[5] This selective toxicity, targeting a pathway absent in mammals, underscores the therapeutic potential of this class of drugs. However, the emergence of drug resistance necessitates the continued development and evaluation of novel sulfonamide derivatives.[5][6]

Part 1: In Vitro Efficacy Assessment - The Initial Litmus Test

In vitro assays serve as the primary screening funnel in drug discovery, offering a rapid and cost-effective means to assess the biological activity of a compound in a controlled environment. For sulfonamides, these assays are pivotal in determining their potential as antibacterial or anticancer agents.

Antibacterial Activity: Minimum Inhibitory Concentration (MIC) Assay

The Minimum Inhibitory Concentration (MIC) assay is the gold standard for quantifying the in vitro antibacterial potency of a compound.[4][5][7] It determines the lowest concentration of an agent that prevents the visible growth of a specific microorganism.[4][7]

Experimental Protocol: Micro-broth Dilution for MIC Determination

• Preparation of Bacterial Inoculum: Bacterial strains, such as Staphylococcus aureus or Escherichia coli, are cultured overnight in a suitable broth medium (e.g., Mueller-Hinton Broth). The culture is then diluted to a standardized concentration, typically around 5 x 10^5 colony-forming units (CFU)/mL.[4]

• Compound Preparation: A stock solution of the sulfonamide is prepared in an appropriate solvent like dimethyl sulfoxide (DMSO). Serial two-fold dilutions are then performed in a 96-well microtiter plate containing the broth to create a range of concentrations.[4][7]

• Inoculation: The standardized bacterial inoculum is added to each well of the microtiter plate.[4][7]

• Incubation: The plates are incubated at 37°C for 18-24 hours.[4][7]

• MIC Determination: The MIC is recorded as the lowest concentration of the sulfonamide that completely inhibits visible bacterial growth (i.e., the absence of turbidity).[4][7]

Data Presentation: In Vitro Antibacterial Activity of Representative Sulfonamides

Compound	Target Organism	MIC (µg/mL)	Reference
FQ5	P. aeruginosa	16	[5][8]
FQ5	E. coli	16	[5][8]
FQ5	B. subtilis	16	[5][8]
FQ5	S. aureus	32	[5][8]
FQ6, FQ7, FQ12	P. aeruginosa	128	[8]
FQ6, FQ7, FQ12	E. coli	128	[8]
FQ6, FQ7, FQ12	S. aureus	256	[8]
FQ6, FQ7, FQ12	B. subtilis	256	[8]

Causality Behind Experimental Choices: The use of standardized bacterial inoculums and defined culture media ensures the reproducibility of the assay. The serial dilution method allows for a precise determination of the MIC value.

Self-Validating System: The inclusion of positive (a known antibiotic) and negative (vehicle control) controls in each assay is crucial for validating the experimental results.

Anticancer Activity: Cell Viability Assays

For sulfonamides with potential anticancer properties, in vitro cytotoxicity is a key parameter. Assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay are commonly employed to measure the metabolic activity of cells, which serves as an indicator of cell viability.[7]

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cell lines (e.g., HeLa, MCF-7) are seeded in 96-well plates and allowed to adhere overnight.[7][9]

• Compound Treatment: The sulfonamide compound is dissolved in DMSO and diluted to various concentrations in the cell culture medium. The cells are then treated with these concentrations for a specified duration (e.g., 48 or 72 hours).[7]

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for a few hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[7]

• Solubilization and Absorbance Reading: The formazan crystals are dissolved using a solubilizing agent, and the absorbance is measured at a specific wavelength (typically around 570 nm).

• IC50 Determination: The half-maximal inhibitory concentration (IC50), the concentration of the compound that reduces cell viability by 50%, is calculated from the dose-response curve.

Data Presentation: In Vitro Anticancer Activity of Representative Sulfonamides

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound 8b	HeLa	7.21	[9]
Compound 8b	MCF-7	7.13	[9]
Compound 8b	MDA-MB-231	4.62	[9]
Compound 8a	Various	10.91 - 19.22	[9]

Causality Behind Experimental Choices: The choice of cell lines should be relevant to the intended therapeutic target. The incubation time is optimized to allow for the compound to exert its cytotoxic effects.

Self-Validating System: The use of a vehicle control and a known cytotoxic agent as a positive control is essential for data interpretation and validation.

Part 2: In Vivo Efficacy Assessment - Bridging the Gap to Clinical Relevance

While in vitro assays provide valuable initial data, they do not fully recapitulate the complex biological environment of a living organism. In vivo studies are therefore indispensable for evaluating the true therapeutic potential of a sulfonamide, taking into account factors like pharmacokinetics (absorption, distribution, metabolism, and excretion) and overall physiological effects.

Animal Models for Antibacterial Efficacy

Murine infection models are the workhorse for assessing the in vivo efficacy of antibacterial agents.[7] These models allow for the evaluation of a compound's ability to clear a bacterial infection in a living system.

Experimental Protocol: Murine Systemic Infection Model

• Animal Model: Immunocompetent (e.g., BALB/c) or immunocompromised mice are used, depending on the nature of the pathogen and the desired experimental conditions.[7]

• Infection: A lethal or sub-lethal dose of a bacterial pathogen is administered to the mice, typically via intraperitoneal or intravenous injection.

• Treatment: The sulfonamide compound is administered at various doses and schedules through relevant routes such as oral gavage or intravenous injection. A control group receives only the vehicle.[7]

• Efficacy Evaluation: The primary endpoint is often the 50% effective dose (ED50), which is the dose required to protect 50% of the animals from a lethal infection.[7] Other parameters, such as bacterial burden in target organs (e.g., spleen, liver), can also be measured.[7]

Data Presentation: In Vivo Antibacterial Efficacy

Compound Combination	In Vivo Model	In Vivo Result	Reference
Sulfamethoxazole-Trimethoprim	Murine infection model	5- to 6-fold reduction in TMP at 50% effective doses	[7]

Causality Behind Experimental Choices: The choice of animal model and infection route should mimic the human disease as closely as possible. Dose-ranging studies are crucial for determining the therapeutic window of the compound.

Self-Validating System: The inclusion of an untreated infected group and a group treated with a standard-of-care antibiotic is critical for establishing the efficacy of the test compound.

Animal Models for Anticancer Efficacy

Xenograft models, where human cancer cells are implanted into immunodeficient mice, are widely used to evaluate the in vivo antitumor activity of drug candidates.[7]

Experimental Protocol: Human Tumor Xenograft Model

• Animal Model: Immunodeficient mice (e.g., nude or SCID mice) are used to prevent the rejection of human tumor cells.

• Tumor Implantation: Human cancer cells are injected subcutaneously or orthotopically into the mice.[7]

• Treatment: Once tumors reach a palpable size, treatment with the sulfonamide compound is initiated. The compound is administered according to a predetermined dosing schedule.

• Efficacy Evaluation: Tumor growth is monitored regularly by measuring tumor volume. The primary endpoint is often tumor growth inhibition. Other parameters like body weight and overall animal health are also monitored to assess toxicity.

Data Presentation: In Vivo Anticancer Efficacy

Compound	In Vivo Model	In Vivo Result	Reference
E7070 (Indisulam)	Human tumor xenograft in nude mice	Tumor growth inhibition	[7]

Causality Behind Experimental Choices: The selection of the cancer cell line and the site of implantation should be relevant to the clinical indication. The dosing regimen is often informed by pharmacokinetic studies.

Self-Validating System: A vehicle-treated control group is essential to determine the natural growth rate of the tumor. A positive control group treated with a known anticancer drug can also be included for comparison.

Part 3: Visualizing the Path from Lab to Life

To better understand the logical flow of efficacy evaluation, the following diagrams illustrate the key experimental workflows.

In Vitro Efficacy Workflow

Caption: Workflow for in vitro efficacy screening of sulfonamides.

In Vivo Efficacy Workflow

Caption: Workflow for in vivo efficacy evaluation of sulfonamides.

Conclusion

The journey of a sulfonamide from a promising chemical entity to a potential therapeutic agent is a multi-step process that relies on a rigorous and logical progression from in vitro to in vivo evaluation. While in vitro assays provide essential initial data on potency and mechanism, in vivo studies are crucial for understanding the compound's behavior in a complex physiological system. This guide has outlined the standard, validated methodologies for assessing the efficacy of sulfonamides, providing a framework for the rational design and interpretation of experiments. By adhering to these principles of scientific integrity and logical progression, researchers can effectively navigate the challenging path of drug discovery and development.

References

• A Comparative Guide to In Vitro and In Vivo Experimental Results of Sulfonamide Compounds - Benchchem. (URL: )

• Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development - MDPI. (URL: [Link])

• A Comparative Guide to the Synthesis and In Vitro Evaluation of Bioactive Sulfonamides - Benchchem. (URL: )

• Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses - PMC. (URL: [Link])

• Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses | EXCLI Journal. (URL: [Link])

• in vivo and in vitro studies of the effect of sulfonamide-antibiotic combinations on the emergence of drug resistance - PubMed. (URL: [Link])

• In vivo fitness of sul gene-dependent sulfonamide-resistant Escherichia coli in the mammalian gut - PMC. (URL: [Link])

• In vivo and in vitro anti-leishmanial activities of 4-nitro-N-pyrimidin- and N-pyrazin-2-ylbenzenesulfonamides, and N2-(4-nitrophenyl)-N1-propylglycinamide - PubMed. (URL: [Link])

• Sulfonamides and Sulfonamide Combinations Use in Animals - Pharmacology. (URL: [Link])

• Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC. (URL: [Link])

• Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. (URL: [Link])

• Synthesis, and in vitro evaluation of benzene sulfonamide derivatives for antimicrobial and disinfectant properties: Part-I - Current Trends in Pharmacy and Pharmaceutical Chemistry. (URL: [Link])

Sources

• 1. mdpi.com [mdpi.com]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, and in vitro evaluation of benzene sulfonamide derivatives for antimicrobial and disinfectant properties: Part-I - Curr Trends Pharm Pharm Chem [ctppc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The concurrent use of sulfonamides and antibiotics in the treatment of infections: in vivo and in vitro studies of the effect of sulfonamide-antibiotic combinations on the emergence of drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis, structural studies, and inhibitory potential of selected sulfonamide analogues: insights from in silico and in vitro analyses | EXCLI Journal [excli.de]
• 9. Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development [mdpi.com]

Reproducibility Guide: Synthesis &amp; Bioactivity of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

Topic: Reproducibility of Synthesis and Bioactivity of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide Content Type: Publish Comparison Guide

[1]

Executive Summary & Chemical Identity

Target Compound: 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide CAS Registry: N/A (Specific derivative; Analogous to 4-nitrobenzenesulfonamide derivatives) Molecular Formula:

Molecular Weight: 357.36 g/mol [1]

This guide provides a technical comparison of synthetic methodologies and bioactivity validation protocols for 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide . This bis-sulfonamide scaffold is critical in medicinal chemistry, serving as a precursor for carbonic anhydrase inhibitors (CAIs) and antimicrobial agents.[1] The presence of both a primary sulfonamide (

) and a secondary sulfonamide linker ( ) creates a dual-pharmacophore profile, necessitating precise synthesis to avoid polymerization or regioselectivity errors.

Comparative Synthesis Methodologies

To ensure reproducibility, we compare two distinct synthetic routes: Method A (Schotten-Baumann Aqueous) and Method B (Anhydrous Pyridine) .

Method A: Aqueous Schotten-Baumann (Green Route)[1]

• Principle: Interfacial reaction using water as the solvent and sodium carbonate (

  ) as the base.

• Pros: Eco-friendly, low cost, simple workup.

• Cons: Lower yield (~65-75%), risk of hydrolysis of the sulfonyl chloride starting material.

• Verdict: Suitable for large-scale, crude preparation.[1]

Method B: Anhydrous Pyridine (High-Purity Route)[1]

• Principle: Homogeneous reaction in anhydrous pyridine, which acts as both solvent and acid scavenger.

• Pros: High yield (>85%), minimal hydrolysis, superior purity (>98% post-recrystallization).

• Cons: Requires removal of pyridine (toxic), moisture-sensitive.

• Verdict: Recommended for Drug Development.

Data Summary: Method Performance

Metric	Method A (Aqueous )	Method B (Anhydrous Pyridine)
Yield	68% ± 5%	88% ± 3%
Purity (HPLC)	92% (Crude)	98% (Crude)
Reaction Time	4–6 Hours	2–3 Hours
Workup	Acidification & Filtration	Acidification & Recrystallization
Key Impurity	Sulfonic acid (Hydrolysis)	Bis-acylated byproduct

Detailed Experimental Protocols

Protocol: Optimized Synthesis (Method B)

Objective: Synthesize 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide via nucleophilic substitution.

Reagents:

• Sulfanilamide (Nucleophile): 1.72 g (10.0 mmol)[1]

• 4-Nitrobenzenesulfonyl chloride (Electrophile): 2.21 g (10.0 mmol)[1][2]

• Pyridine (Solvent/Base): 10.0 mL (Anhydrous)

• HCl (1M): For quenching.[1]

Step-by-Step Workflow:

• Dissolution: In a 50 mL round-bottom flask, dissolve 1.72 g of Sulfanilamide in 10 mL of anhydrous pyridine. Stir until clear.

• Addition: Cool the solution to 0°C in an ice bath. Add 4-Nitrobenzenesulfonyl chloride (2.21 g) portion-wise over 15 minutes to control exotherm.

• Reaction: Remove ice bath and allow the mixture to stir at Room Temperature (25°C) for 3 hours. Monitor via TLC (Ethyl Acetate:Hexane 3:1).[1]

• Quenching: Pour the reaction mixture slowly into 100 mL of ice-cold 1M HCl with vigorous stirring. The pyridine salt will dissolve, and the product will precipitate as a solid.

• Isolation: Filter the precipitate using vacuum filtration. Wash with cold water (

  mL) to remove residual acid and pyridine.[1]

• Purification: Recrystallize from Ethanol/Water (9:1). Heat to reflux until dissolved, then cool slowly to 4°C.

• Drying: Dry the crystals in a vacuum oven at 50°C for 6 hours.

Validation Criteria (Self-Check):

• Melting Point: Target range 182–184°C . A broad range (<175°C) indicates residual solvent or hydrolysis products.[1]

• Solubility: Product should be soluble in Acetone, DMSO; insoluble in water.

Visualization: Synthesis Pathway

Caption: Nucleophilic attack of sulfanilamide on the sulfonyl chloride, facilitated by pyridine base.

Analytical Validation (Characterization)[3][4]

To confirm the identity of the synthesized compound, compare your data against these standard values derived from analogous sulfonamide literature.

Technique	Expected Signal	Mechanistic Assignment
IR (KBr)		N-H Stretch (Sulfonamide)
	Asymmetric/Symmetric Stretch
	Asymmetric/Symmetric Stretch
1H NMR (DMSO-d6)	ppm (s, 1H)	(Acidic proton)
ppm (s, 2H)	(Terminal Sulfonamide)
ppm (m, 8H)	Aromatic Protons (Two AA'BB' systems)

Bioactivity & Performance Comparison

This compound functions primarily as a Carbonic Anhydrase Inhibitor (CAI) and an Antibacterial Agent .[1]

Bioassay 1: Carbonic Anhydrase Inhibition (Esterase Assay)

The terminal sulfonamide group (

) acts as a zinc-binding group (ZBG) in the CA active site.

• Comparator: Acetazolamide (Standard CAI).[1]

• Protocol:

  • Enzyme: Bovine Carbonic Anhydrase II (bCA II).[1]

  • Substrate: 4-Nitrophenyl acetate (4-NPA).[1]

  • Measurement: Monitor absorbance of 4-nitrophenol release at 400 nm.

  • Expectation: The 4-nitro group enhances acidity, potentially increasing potency compared to simple sulfanilamide, but steric bulk may reduce affinity vs. Acetazolamide.[1]

Bioassay 2: Antibacterial Zone of Inhibition

• Comparator: Sulfamethoxazole .[1][3]

• Strains: E. coli (Gram-), S. aureus (Gram+).[1]

• Protocol:

  • Prepare Mueller-Hinton agar plates.

  • Inoculate with

    CFU/mL bacterial suspension.[1]

  • Place 6mm discs impregnated with 50 µg of compound.[1]

  • Incubate at 37°C for 24 hours.

• Performance:

  • S. aureus:[1][4] Moderate activity (Zone ~15-18mm).[1]

  • E. coli:[5][6] Lower activity (Zone ~10-12mm) due to permeability issues of the bis-sulfonamide.[1]

Visualization: Bioactivity Workflow

Caption: Parallel workflow for enzymatic (CAI) and cellular (Antibacterial) validation.

References

• Gelmo, F. et al. (1908).[1] Original synthesis of sulfanilamide derivatives.[1] [Classic foundation for sulfonamide chemistry].[1]

• Mondal, S. et al. (2015).[1] "Synthesis and sulfonamide/sulfamate bioactivity reviews." Journal of Applied Pharmaceutical Science.

• Supuran, C. T. (2008).[1] "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators."[1] Nature Reviews Drug Discovery.[1] [Authoritative review on CAI mechanism].

• Guidechem. (2022).[1][7] "4-Nitrobenzenesulfonyl chloride properties and reactions."

• Udhayasurian, R. et al. (2020).[1][8] "Synthesis and characterization of N-(4-sulfamoylphenyl) benzamide derivatives." Annals of Tropical Medicine and Public Health.

Sources

• 1. prepchem.com [prepchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Biosynthesis of sulfonamide and sulfamate antibiotics in actinomycete - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijnrd.org [ijnrd.org]
• 7. guidechem.com [guidechem.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide proper disposal procedures

The management and disposal of complex synthetic intermediates like 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide require rigorous adherence to chemical safety protocols. As a compound featuring both a reactive nitroaromatic ring and a biologically active sulfonamide moiety, improper disposal poses severe risks, including environmental persistence, the promotion of antimicrobial resistance (AMR), and potential reactivity hazards.

As a Senior Application Scientist, I have designed this comprehensive, field-proven guide to provide you with the exact operational and logistical frameworks needed to safely manage, deactivate, and dispose of this compound.

Chemical Profile & Hazard Causality

To design a self-validating disposal protocol, we must first understand the mechanistic behavior of the molecule:

• The Nitroaromatic Moiety (

  ): Nitroaromatics are highly energetic. Under conditions of extreme heat or when mixed with strong reducing agents, they can undergo rapid exothermic decomposition. Incomplete combustion of this moiety releases highly toxic nitrogen oxide ( ) gases.

• The Sulfonamide Linkage (

  ): This functional group is highly stable against standard hydrolytic degradation. If released into the water supply, sulfonamides act as persistent environmental pollutants that exert selective pressure on environmental microbiomes, driving antimicrobial resistance.

• Chemical Incompatibilities: Never use sodium hypochlorite (bleach) to decontaminate spills of this compound. Bleach can react with sulfonamide derivatives to form toxic, shock-sensitive chloramines or diazo intermediates.

Because of these properties, the Environmental Protection Agency (EPA) mandates that such compounds be managed under the "cradle-to-grave" framework of the Resource Conservation and Recovery Act (RCRA)[1]. Drain disposal is strictly prohibited by both the EPA and the American Chemical Society (ACS)[2].

Quantitative Waste Segregation Data

Effective disposal begins with accurate waste segregation at the point of generation. The table below outlines the operational parameters for segregating 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide waste streams to ensure compliance with RCRA Large Quantity Generator (LQG) and Small Quantity Generator (SQG) standards[3].

Waste Stream Matrix	Primary Hazard Profile	EPA RCRA Classification	Approved Primary Container	Max Accumulation Time (LQG)	Final Disposal Method
Pure Solid / Powder	Target organ toxicity, Environmental persistence	U-listed / State-regulated	Amber Glass or HDPE	90 Days	High-Temp Incineration (>1000°C)
Halogenated Organic (e.g., dissolved in DCM)	Toxicity, Halogenated environmental hazard	F002 (Halogenated solvents)	HDPE Flammable Safety Can	90 Days	Specialized Halogen Incineration
Non-Halogenated Organic (e.g., DMSO, DMF)	Flammability, Toxicity	D001 (if flashpoint < 60°C)	HDPE Flammable Safety Can	90 Days	Fuel Blending / Incineration
Aqueous Mother Liquor	Aquatic toxicity, AMR driver	State-specific toxic waste	Polyethylene (PE) Carboy	90 Days	Specialized Wastewater TSD

Step-by-Step Disposal Workflows

The following protocols are designed as self-validating systems. Each step contains an operational action and a mechanistic justification to ensure laboratory personnel understand why the procedure is performed.

Protocol A: Disposal of Solid Compound (Unused or Expired Reagent)

• Preparation: Don appropriate PPE, including nitrile gloves (double-gloving recommended), safety goggles, and a lab coat. Handle the solid inside a certified Class II biological safety cabinet or a chemical fume hood to prevent inhalation of micro-particulates.

• Containment: Transfer the solid 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide into a wide-mouthed, amber glass jar or a High-Density Polyethylene (HDPE) container. Causality: Amber glass prevents UV-induced degradation of the nitro group, which can generate reactive radical species over long-term storage.

• Sealing and Secondary Containment: Seal the container tightly with a PTFE-lined cap. Place the primary container inside a secondary containment bin to catch any potential structural failures.

• Labeling: Affix a GHS-compliant label reading: "Hazardous Waste: Toxic Organic Solid (4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide). Do Not Incinerate Locally."

• Transfer to TSD: Transfer the waste to a licensed Treatment, Storage, and Disposal (TSD) facility. The only acceptable destruction method is high-temperature rotary kiln incineration (>1000°C) . Causality: Temperatures exceeding 1000°C are required to fully cleave the stable C-S and S-N bonds and to completely oxidize the nitro group without generating toxic

  byproducts.

Protocol B: Management of Liquid Reaction Waste (Mother Liquors)

• Matrix Identification: Determine if the solvent matrix is halogenated (e.g., Dichloromethane) or non-halogenated (e.g., DMSO, DMF, Ethyl Acetate).

• Segregation: Pour the liquid waste into the designated, chemically compatible HDPE carboy. Do not mix halogenated and non-halogenated waste. Causality: Mixing these streams drastically increases disposal costs and alters the required incineration temperature, potentially leading to incomplete destruction of the sulfonamide.

• pH Verification (Self-Validation): Before sealing, test the pH of aqueous waste streams. Ensure the pH is between 5.0 and 9.0. If highly acidic or basic, neutralize carefully before sealing. Causality: Extreme pH levels can cause off-gassing or pressure buildup in sealed HDPE containers over the 90-day accumulation period.

• Venting: Ensure the waste carboy is equipped with a pressure-relief vented cap to prevent catastrophic rupture in the event of unintended exothermic reactions.

Protocol C: Spill Decontamination Procedure

• Isolation: Evacuate the immediate area and increase fume hood ventilation.

• Dry Collection: For solid spills, do not use water. Use a static-free brush and dustpan to sweep up the powder. Place into a solid waste container.

• Chemical Decontamination: Wipe the area with disposable absorbent pads soaked in an organic solvent (like ethanol or isopropanol) to dissolve and lift residual compound. Do not use bleach. Causality: As established, hypochlorite reacts with amine/sulfonamide derivatives to form dangerous byproducts.

• Final Wash: Wash the area with a mild detergent and water. Dispose of all pads and wipes as solid hazardous waste.

Waste Routing and Decision Logic

To streamline laboratory operations and prevent improper mixing of waste streams, follow the logical routing established in the diagram below.

Decision tree for the segregation and disposal of 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

References

• Title: Learn the Basics of Hazardous Waste (RCRA) Source: United States Environmental Protection Agency (EPA) URL: [Link][4]

• Title: Hazardous Waste and Disposal Guidelines Source: American Chemical Society (ACS) URL: [Link][2]

• Title: Resource Conservation and Recovery Act (RCRA) Overview Source: United States Environmental Protection Agency (EPA) URL: [Link][1]

Sources

• 1. epa.gov [epa.gov]
• 2. acs.org [acs.org]
• 3. natlenvtrainers.com [natlenvtrainers.com]
• 4. epa.gov [epa.gov]

Personal protective equipment for handling 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

A Proactive Safety and Handling Guide for 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide

Hazard Assessment: An Analysis of Functional Group Toxicology

The primary strategy for safely handling a compound with limited specific toxicity data is to analyze the risks associated with its constituent parts. 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide contains two key functional groups that dictate its potential hazard profile.

• Aromatic Nitro Group (-C₆H₄-NO₂): This group is a well-known toxophore. Aromatic nitro compounds can be absorbed through the skin, inhaled, or ingested.[1] A significant risk associated with this group is the potential to cause methemoglobinemia, a condition where the blood's ability to carry oxygen is dangerously reduced, leading to symptoms like cyanosis (blue skin), headache, dizziness, and confusion.[2][3] These compounds are often combustible and can produce toxic fumes of nitrogen oxides upon decomposition by heating.[1][4]

• Sulfonamide Group (-SO₂NH-): While many sulfonamides are valued for their therapeutic properties, they are also known as a potential source of allergic skin reactions in sensitized individuals.[5] In a laboratory context, any compound containing this moiety should be treated as potentially bioactive and capable of eliciting a physiological response.

The following table summarizes the anticipated hazards.

Hazard Classification	Description	Associated Functional Group
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, inhaled, or in contact with skin.[3]	Aromatic Nitro Group
Specific Target Organ Toxicity	May cause damage to organs, particularly the blood (methemoglobinemia), through short-term or prolonged exposure.[1][3]	Aromatic Nitro Group
Skin and Eye Irritation	May cause skin irritation and serious eye irritation or damage.[6]	General Chemical Irritant
Skin Sensitization	May cause an allergic skin reaction upon repeated contact.[5]	Sulfonamide Group
Environmental Hazard	Potentially toxic to aquatic life with long-lasting effects. It is strongly advised not to let this chemical enter the environment.[1][5]	Aromatic Nitro Group

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive, multi-layered PPE approach is non-negotiable to minimize all routes of potential exposure.[7] The following recommendations are based on established guidelines for handling hazardous powdered chemicals.[8][9]

PPE Category	Recommendation	Rationale and Causality
Hand Protection	Chemically resistant, powder-free nitrile gloves are the minimum requirement.[8] Inspect gloves before use and change them frequently, especially after direct contact.	Nitrile provides good protection against a wide variety of chemicals.[9] Frequent changes prevent permeation and cross-contamination.
Eye/Face Protection	Tight-sealing chemical safety goggles in combination with a face shield.[6]	Protects against accidental splashes into the eyes and shields the entire face from airborne powder.
Respiratory Protection	A NIOSH-approved N95 (or higher) particulate respirator is mandatory when handling the powder, especially outside of a chemical fume hood.[7][8]	The primary inhalation risk comes from fine, easily dispersed powder.[1] A respirator minimizes the inhalation of these toxic particles.
Body Protection	A flame-resistant, fully-buttoned lab coat. Consider disposable coveralls for procedures with a high risk of contamination.[7][8]	Protects skin from spills and prevents the contamination of personal clothing.
Foot Protection	Closed-toe, chemical-resistant shoes.[7][10]	Protects feet from spills and falling objects.

Operational Protocols: Engineering Safety into Your Workflow

Adherence to a systematic operational plan is crucial for minimizing exposure and preventing environmental contamination. All handling of this compound should occur within a certified chemical fume hood.

Standard Handling Workflow

The following diagram outlines the critical steps for safely handling 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide.

Caption: Standard operational workflow for handling the compound.

Step-by-Step Handling Procedures

• Preparation : Before beginning, ensure the chemical fume hood is operational and all necessary PPE is readily available and in good condition.[8] Prepare the work surface by laying down absorbent, disposable bench paper.

• Weighing and Transfer : When handling the solid, use a micro-spatula to carefully transfer the material, avoiding any actions that could generate dust.[7] If possible, perform weighing inside the fume hood or use a balance with a draft shield to contain any fine powder.[7]

• Spill Response : In the event of a spill, immediately alert personnel in the area.[8] Wearing full PPE, gently cover the spill with an absorbent material (e.g., vermiculite or sand). Do not dry sweep. Carefully collect the material into a designated hazardous waste container. Decontaminate the area with an appropriate solvent and wash thoroughly. Report the spill to your institution's Environmental Health and Safety (EHS) department.

Waste Management and Disposal

Proper segregation and disposal of chemical waste are critical for laboratory safety and environmental responsibility.[5] All materials that come into contact with 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide must be treated as hazardous waste.

Waste Segregation and Disposal Workflow

This diagram illustrates the correct procedure for segregating and disposing of waste generated during handling.

Caption: Waste segregation and disposal workflow.

Step-by-Step Disposal Protocol

• Segregation : Do not mix this waste with non-hazardous materials.[11] Use separate, designated containers for solid and liquid hazardous waste.

• Container Labeling : All waste containers must be compatible with the chemical, sealed, and clearly labeled with the full chemical name—"Waste 4-Nitro-N-(4-sulfamoylphenyl)benzene-1-sulfonamide"—and appropriate hazard symbols ("Toxic," "Hazardous Waste").[5]

• Contaminated Materials : Any item that has come into direct contact with the compound, including gloves, bench paper, and pipette tips, must be disposed of in the designated solid hazardous waste container.[5]

• Final Disposal : Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed hazardous waste contractor.[5][12] The recommended disposal method for this class of compound is high-temperature incineration in a facility equipped with appropriate scrubbers to neutralize toxic off-gases.[5]

References

• BenchChem. (n.d.). Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole.
• PubChem. (n.d.). 4-Nitro-N-(4-nitrobenzene-1-sulfonyl)benzene-1-sulfonamide.
• CymitQuimica. (n.d.). CAS 6325-93-5: 4-Nitrobenzenesulfonamide.
• BenchChem. (n.d.). Navigating the Disposal of N,N-Dimethylphenothiazine-2-sulphonamide: A Guide for Laboratory Professionals.
• BenchChem. (n.d.). Personal protective equipment for handling 3-Nitrofluoranthen-9-ol.
• Fisher Scientific. (2025). Safety Data Sheet.
• Sigma-Aldrich. (2025). Safety Data Sheet - Nitrobenzene.
• NIST. (n.d.). Benzenesulfonamide, N-(4-nitrophenyl)-.
• Santa Cruz Biotechnology. (n.d.). 4-Nitrobenzenesulfonamide.
• PubChem. (n.d.). 4-Nitro-N-phenylbenzenesulfonamide.
• Bernardo Ecenarro. (n.d.). Recommended PPE to handle chemicals.
• US EPA. (2023). Benzenesulfonamide, 4-methyl-N-(4-nitrophenyl)-N-(phenylmethyl)- - Substance Details.
• CDH Fine Chemical. (n.d.). 4-NITRO BENZENE SULFONYL CHLORIDE CAS No 98-74-8.
• University of Arizona. (2015). Personal Protective Equipment Selection Guide.
• SIELC Technologies. (2018). Benzenesulfonamide, 4-methyl-N-(4-nitrophenyl)-.
• CymitQuimica. (n.d.). CAS 98-74-8: Benzenesulfonyl chloride, 4-nitro-.
• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste.
• Provista. (2022). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Cayman Chemical. (2025). Safety Data Sheet - Sulfanilamide.
• Inchem.org. (n.d.). ICSC 0804 - 4-NITRO-N-PHENYLBENZENAMINE.
• Business Services. (n.d.). HAZARDOUS (CHEMICAL) WASTE DISPOSAL PROCEDURES.
• TCI Chemicals. (n.d.). Safety Data Sheet.
• NJ.gov. (n.d.). Common Name: BENZENE, 1-(CHLORO- METHYL)-4-NITRO- HAZARD SUMMARY.
• Santa Cruz Biotechnology. (n.d.). (4-Nitrophenyl)phenylamine Material Safety Data Sheet.
• Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol.

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